SodiuM Benzenesulfinate Dihydrate

• CAS: 25932-11-0

Core Science & Biosynthesis

"Sodium benzenesulfinate dihydrate physical properties"

An In-depth Technical Guide to the Physical Properties of Sodium Benzenesulfinate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of sodium benzenesulfinate dihydrate. The information is presented to support research, development, and quality control activities where this compound is utilized.

Core Physical and Chemical Properties

Sodium benzenesulfinate dihydrate is an organic sodium salt that exists as a white to light yellow crystalline powder at room temperature.[1] It is the dihydrate form of sodium benzenesulfinate. The waters of hydration are an integral part of its crystal structure and can be removed by heating.[2][3]

Data Summary

The quantitative physical properties of sodium benzenesulfinate dihydrate and its anhydrous form are summarized in the table below for easy comparison.

Property	Sodium Benzenesulfinate Dihydrate	Sodium Benzenesulfinate (Anhydrous)	Source(s)
CAS Number	25932-11-0	873-55-2	[3][4]
Molecular Formula	C₆H₉NaO₄S	C₆H₅NaO₂S	[3]
Molecular Weight	200.19 g/mol	164.16 g/mol	[3]
Appearance	White to light yellow crystalline powder	White crystalline powder or crystals	[1][4]
Melting Point	Decomposes	>300 °C (decomposes)	[2][4]
Boiling Point	Decomposes	Not applicable (decomposes)	[2]
Density	Data not available	~1.45 g/cm³ (at 20°C)	[4]
Water Solubility	Soluble	Soluble	[4]
Organic Solvents	Data not available	Soluble in DMSO	[5]

Experimental Protocols

Determination of Water of Hydration (Gravimetric Method)

This protocol determines the percentage of water in sodium benzenesulfinate dihydrate by heating the sample to a constant mass.

Principle: The waters of hydration are driven off upon heating. The mass difference before and after heating corresponds to the mass of water lost, which can be used to calculate the number of water molecules per formula unit of the salt.[2][6]

Apparatus:

• Porcelain crucible and cover

• Bunsen burner or muffle furnace

• Analytical balance (±0.001 g)

• Tongs

• Desiccator

Procedure:

• Crucible Preparation: Heat a clean, empty porcelain crucible and its cover with a strong flame for 5 minutes to remove any volatile impurities. Allow them to cool in a desiccator for 15 minutes.[5]

• Initial Weighing: Weigh the cooled crucible and cover to the nearest 0.001 g. Record this mass.

• Sample Addition: Add approximately 1-2 g of sodium benzenesulfinate dihydrate to the crucible. Weigh the crucible, cover, and sample together, and record the total mass.

• Heating: Place the crucible with the sample on a clay triangle supported by an iron ring. Position the cover slightly ajar to allow water vapor to escape.[2]

• Gently heat the crucible with a low flame for 5-10 minutes. Gradually increase the heat and maintain a moderate temperature for an additional 15-20 minutes to drive off the water of hydration.[6]

• Cooling: Using tongs, carefully transfer the crucible, cover, and contents to a desiccator. Allow it to cool completely to room temperature (approximately 15-20 minutes).

• Final Weighing: Once cooled, weigh the crucible, cover, and anhydrous sample. Record this mass.

• Heating to Constant Mass: Repeat the heating, cooling, and weighing cycles until two consecutive mass readings are within ±0.005 g. This ensures all water of hydration has been removed.[6]

Calculation:

• Mass of Hydrate: (Mass of crucible + cover + sample) - (Mass of empty crucible + cover)

• Mass of Anhydrous Salt: (Mass of crucible + cover after final heating) - (Mass of empty crucible + cover)

• Mass of Water Lost: Mass of Hydrate - Mass of Anhydrous Salt

• Moles of Anhydrous Salt: Mass of Anhydrous Salt / Molar Mass of Anhydrous Salt (164.16 g/mol )

• Moles of Water: Mass of Water Lost / Molar Mass of Water (18.02 g/mol )

• Mole Ratio (x): Moles of Water / Moles of Anhydrous Salt

The result should be a whole number, representing 'x' in the formula C₆H₅NaO₂S·xH₂O.

Melting Point (Decomposition Temperature) Determination

This protocol describes the capillary method for determining the temperature at which the substance melts or, more likely for this compound, decomposes.

Principle: A small, finely powdered sample is heated slowly in a capillary tube. The temperature range from the first sign of liquid formation to complete liquefaction is recorded. For hydrates, this often corresponds to decomposition.[6]

Apparatus:

• Melting point apparatus (e.g., DigiMelt or Thiele tube)

• Capillary tubes (sealed at one end)

• Thermometer or digital temperature probe

Procedure:

• Sample Preparation: Ensure the sodium benzenesulfinate dihydrate sample is dry and finely powdered.

• Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to collect a small amount. Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end. The packed sample height should be 2-3 mm.

• Measurement:

  • Place the capillary tube into the heating block of the melting point apparatus.

  • Heat rapidly to about 20°C below the expected decomposition temperature.

  • Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.

• Observation: Record the temperature at which the first droplet of liquid is observed and the temperature at which the entire sample becomes a transparent liquid. For this compound, observe for color change, gas evolution, or charring, which indicates decomposition.

Solubility Determination (Shake-Flask Method)

This protocol outlines the shake-flask method, a reliable technique for determining the thermodynamic solubility of a compound in a given solvent.

Principle: An excess amount of the solid solute is agitated in a solvent for a prolonged period to ensure equilibrium is reached, creating a saturated solution. The concentration of the solute in the filtered supernatant is then determined analytically.

Apparatus:

• Glass flasks or vials with screw caps

• Constant temperature shaker bath or incubator

• Analytical balance

• Centrifuge or filtration system (e.g., syringe filters with a pore size of 0.45 µm)

• Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Preparation: Add an excess amount of sodium benzenesulfinate dihydrate to a series of flasks, each containing a known volume of the desired solvent (e.g., deionized water, ethanol, methanol). An excess is confirmed if solid material remains visible at the end of the experiment.

• Equilibration: Seal the flasks and place them in a shaker bath set to a constant temperature (e.g., 25°C). Agitate the flasks for a sufficient period to reach equilibrium (typically 24 to 48 hours).

• Phase Separation: After equilibration, allow the flasks to stand undisturbed at the same constant temperature to let the excess solid settle.

• Carefully withdraw an aliquot of the supernatant and filter it to remove any undissolved solid particles. Alternatively, centrifuge the solution and draw from the clear supernatant.

• Analysis: Dilute the filtered saturated solution as necessary and determine its concentration using a pre-calibrated analytical method (e.g., UV-Vis spectroscopy by measuring absorbance at a specific wavelength).

• Calculation: Calculate the solubility in units such as g/100 mL or mg/mL based on the measured concentration and any dilution factors.

Visualizations

Experimental Workflow: Determination of Water of Hydration

The following diagram illustrates the logical steps involved in the gravimetric determination of the water of hydration in sodium benzenesulfinate dihydrate.

Caption: Gravimetric analysis workflow for determining the formula of a hydrate.

Chemical Pathway: Synthesis of Sulfones

Sodium benzenesulfinate is a versatile and powerful building block in organic synthesis, particularly for the formation of carbon-sulfur bonds to create sulfones.

Caption: Synthesis of aryl sulfones from sodium benzenesulfinate and an electrophile.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. Benzenesulfinic acid, sodium salt, dihydrate | C6H9NaO4S | CID 23681562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. BENZENESULFINIC ACID SODIUM SALT | 873-55-2 [chemicalbook.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. tcichemicals.com [tcichemicals.com]

An In-depth Technical Guide on the Chemical Structure of Sodium Benzenesulfinate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium benzenesulfinate dihydrate (C₆H₅NaO₂S·2H₂O) is a versatile organic salt that serves as a crucial building block in synthetic organic chemistry. Its utility is particularly notable in the pharmaceutical industry, where the introduction of the sulfonyl moiety is a common strategy in drug design. This technical guide provides a comprehensive overview of the chemical structure of sodium benzenesulfinate dihydrate, including its molecular geometry, crystallographic parameters, and spectroscopic signature. Detailed experimental protocols for its synthesis and characterization are presented to facilitate its practical application in a research and development setting.

Introduction

Sodium benzenesulfinate is a key reagent in organic synthesis, primarily utilized for the formation of sulfones, sulfonamides, and other sulfur-containing compounds.[1][2][3] These structural motifs are prevalent in a wide array of pharmaceutical agents, highlighting the importance of sodium benzenesulfinate in medicinal chemistry and drug discovery. The dihydrate form is the common commercially available and laboratory-synthesized state of this salt. A thorough understanding of its three-dimensional structure and chemical properties is paramount for its effective use in the synthesis of novel therapeutic agents. Sulfinates, in general, have gained significant traction in drug discovery as radical precursors, enabling efficient and novel chemical transformations.[1][4][5]

Chemical Structure and Properties

The chemical identity of sodium benzenesulfinate dihydrate is well-established.[6]

Table 1: General Properties of Sodium Benzenesulfinate Dihydrate

Property	Value
Chemical Formula	C₆H₉NaO₄S
Molecular Weight	200.19 g/mol [6]
CAS Number	25932-11-0[6]
IUPAC Name	sodium;benzenesulfinate;dihydrate[6]
Appearance	White to light yellow crystalline solid
Melting Point	>300 °C[7]
Solubility	Soluble in water

Molecular Structure

The core of the molecule consists of a benzenesulfinate anion (C₆H₅SO₂⁻) and a sodium cation (Na⁺), with two molecules of water of hydration. The benzenesulfinate anion features a sulfur atom bonded to the phenyl ring and two oxygen atoms. The negative charge is delocalized over the two oxygen atoms and the sulfur atom.

Unfortunately, a definitive public record of the single-crystal X-ray diffraction data for sodium benzenesulfinate dihydrate, which would provide precise bond lengths, bond angles, and unit cell parameters, could not be located in the Cambridge Structural Database (CSD) or the Crystallography Open Database (COD) during the comprehensive search for this guide. Therefore, the tables for crystallographic data cannot be populated with experimentally determined values.

For illustrative purposes, a generalized diagram of the ionic and hydrated structure is provided below.

Ionic and hydration interactions in sodium benzenesulfinate dihydrate.

Experimental Protocols

Synthesis of Sodium Benzenesulfinate Dihydrate

A common and reliable method for the synthesis of sodium benzenesulfinate is the reduction of benzenesulfonyl chloride.[2]

Reaction Scheme:

C₆H₅SO₂Cl + 2NaOH → C₆H₅SO₂Na + NaCl + H₂O

Materials:

• Benzenesulfonyl chloride

• Sodium hydroxide (NaOH)

• Sodium sulfite (Na₂SO₃) - as an alternative reducing agent

• Deionized water

• Ethanol

Procedure:

• Preparation of Sodium Hydroxide Solution: Prepare a solution of sodium hydroxide in water.

• Reduction Reaction: Slowly add benzenesulfonyl chloride to the stirred sodium hydroxide solution. The reaction is exothermic and should be controlled by external cooling if necessary.

• Alternative Reduction with Sodium Sulfite: In a flask equipped with a stirrer, dissolve benzenesulfonyl chloride in a suitable solvent. Separately, prepare an aqueous solution of sodium sulfite. Slowly add the sodium sulfite solution to the benzenesulfonyl chloride solution. Heat the mixture gently (e.g., to 60-70 °C) to ensure the completion of the reaction.

• Isolation and Purification: After the reaction is complete, cool the mixture in an ice bath to precipitate the sodium benzenesulfinate. Collect the crude product by vacuum filtration and wash it with cold ethanol to remove unreacted starting materials and byproducts.

• Recrystallization: Dissolve the crude product in a minimal amount of hot water and allow it to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization of the dihydrate form.

• Drying: Collect the purified crystals by vacuum filtration and dry them under vacuum at room temperature.

Characterization Methods

Sample Preparation: Dissolve a small amount of sodium benzenesulfinate dihydrate in a suitable deuterated solvent, such as deuterium oxide (D₂O) or dimethyl sulfoxide-d₆ (DMSO-d₆).

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the phenyl group. The chemical shifts and coupling patterns will be characteristic of a monosubstituted benzene ring.

¹³C NMR Spectroscopy: The carbon NMR spectrum will display signals for the carbon atoms of the phenyl ring. The carbon atom attached to the sulfur will have a distinct chemical shift compared to the other aromatic carbons.

Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of the finely ground sample. Alternatively, a Nujol mull can be prepared.

Expected Absorptions: The FTIR spectrum will show characteristic absorption bands for the sulfinate group and the phenyl ring. Key expected peaks include:

• Strong asymmetric and symmetric S=O stretching vibrations.

• C-H stretching and bending vibrations of the aromatic ring.

• C=C stretching vibrations of the benzene ring.

• Broad O-H stretching vibration from the water of hydration.

Note: A reference spectrum with detailed peak assignments for the dihydrate is not publicly available.

Applications in Drug Development

Sodium benzenesulfinate is a valuable precursor for the synthesis of various sulfur-containing pharmacophores. The sulfonyl group (SO₂) is a common feature in many drugs due to its ability to act as a hydrogen bond acceptor and its metabolic stability.

Reaction Workflow: Synthesis of a Sulfone

A common reaction utilizing sodium benzenesulfinate in drug synthesis.

The versatility of sodium benzenesulfinate allows for its use in the construction of a diverse range of molecular architectures, making it a staple in the toolkit of medicinal chemists.[2]

Conclusion

Sodium benzenesulfinate dihydrate is a commercially significant and synthetically useful compound. While its general chemical properties and synthetic applications are well-documented, a publicly available, detailed crystallographic analysis of the dihydrate form is currently lacking. This guide has provided a comprehensive overview of the known structural and chemical information, along with detailed experimental protocols for its synthesis and characterization. Further research into the single-crystal X-ray diffraction of the dihydrate would be a valuable contribution to the field, providing a more complete understanding of this important chemical entity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Alkyl Sulfinates: Radical Precursors Enabling Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Benzenesulfinic acid, sodium salt, dihydrate | C6H9NaO4S | CID 23681562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 25932-11-0 Sodium benzenesulfinate dihydrate AKSci D126 [aksci.com]

Technical Guide: Determination of the Molecular Weight of Sodium Benzenesulfinate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed calculation and summary of the molecular weight for sodium benzenesulfinate dihydrate. The determination of a precise molecular weight is fundamental in chemical synthesis, quantitative analysis, and formulation development.

Chemical Identity and Formula

Sodium benzenesulfinate dihydrate is the sodium salt of benzenesulfinic acid, which incorporates two molecules of water of hydration.

• Chemical Name: Sodium benzenesulfinate dihydrate

• Synonyms: Benzenesulfinic acid, sodium salt, dihydrate

• Molecular Formula: C₆H₅NaO₂S · 2H₂O[1]

• Combined Molecular Formula: C₆H₉NaO₄S[2]

Calculation of Molecular Weight

The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecular formula. The calculation is based on the standard atomic weights provided by the International Union of Pure and Applied Chemistry (IUPAC).

The formula C₆H₉NaO₄S breaks down as follows:

• 6 atoms of Carbon (C)

• 9 atoms of Hydrogen (H)

• 1 atom of Sodium (Na)

• 4 atoms of Oxygen (O)

• 1 atom of Sulfur (S)

The calculation proceeds by multiplying the count of each element by its standard atomic weight and summing the results.[3]

Data Presentation: Atomic and Molecular Weights

The following table summarizes the data used to calculate the molecular weight of sodium benzenesulfinate dihydrate.

Element	Symbol	Atomic Count	Standard Atomic Weight ( g/mol )	Total Mass Contribution ( g/mol )
Carbon	C	6	12.011	72.066
Hydrogen	H	9	1.008	9.072
Sodium	Na	1	22.990[4]	22.990
Oxygen	O	4	15.999[4]	63.996
Sulfur	S	1	32.065[4]	32.065
Total	Molecular Weight	200.19 g/mol

Note: Atomic weights are based on IUPAC recommendations and may have slight variations depending on the source and year of publication.[5][6][7] The final calculated molecular weight of 200.19 g/mol is consistent with values found in chemical databases and supplier specifications.[2][8][9]

Methodological Workflow

While a physical experiment is not required to determine the theoretical molecular weight, the logical process for its calculation can be visualized. This workflow illustrates the steps from identifying the chemical formula to the final summation of atomic weights.

Caption: Logical workflow for calculating the molecular weight of a chemical compound.

References

• 1. chembk.com [chembk.com]
• 2. Benzenesulfinic acid, sodium salt, dihydrate | C6H9NaO4S | CID 23681562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Atomic weight | Definition, Units, & Table | Britannica [britannica.com]
• 4. ionsource.com [ionsource.com]
• 5. Standard Atomic Weights | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 6. 2023 Atomic Weights [iupac.qmul.ac.uk]
• 7. Standard atomic weight - Wikipedia [en.wikipedia.org]
• 8. 25932-11-0|Sodium benzenesulfinate dihydrate|BLD Pharm [bldpharm.com]
• 9. 25932-11-0 Sodium benzenesulfinate dihydrate AKSci D126 [aksci.com]

A Technical Guide to the Synthesis and Preparation of Sodium Benzenesulfinate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

Sodium benzenesulfinate dihydrate is a versatile reagent in organic synthesis, serving as a precursor for a wide array of organosulfur compounds. Its utility in the formation of sulfones, sulfonamides, and other sulfur-containing molecules makes it a valuable tool in medicinal chemistry and drug development. This technical guide provides an in-depth overview of the synthesis and preparation of sodium benzenesulfinate dihydrate, focusing on established methodologies, experimental protocols, and quantitative data to aid researchers in its efficient and reliable preparation.

Core Synthesis Methodology: Reduction of Benzenesulfonyl Chloride

The most prevalent and well-established method for the synthesis of sodium benzenesulfinate is the reduction of benzenesulfonyl chloride. This reaction is typically achieved using a reducing agent such as sodium sulfite in an aqueous medium. The general transformation is depicted below:

General reaction scheme for the synthesis of sodium benzenesulfinate.

This reduction is often carried out in the presence of a base, such as sodium bicarbonate or sodium hydroxide, to neutralize the hydrochloric acid formed during the reaction. The choice of solvent and base can influence the reaction rate and yield.

Experimental Protocols

Below are detailed experimental protocols for the synthesis of sodium benzenesulfinate dihydrate, derived from established literature.

Protocol 1: Reduction of Benzenesulfonyl Chloride with Sodium Sulfite and Sodium Bicarbonate

This is a common and reliable method for the laboratory-scale synthesis of sodium benzenesulfinate.[1]

Materials:

• Benzenesulfonyl chloride

• Sodium sulfite (Na₂SO₃)

• Sodium bicarbonate (NaHCO₃)

• Ethanol

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a stirrer, dissolve sodium sulfite and sodium bicarbonate in water.

• Slowly add benzenesulfonyl chloride to the stirred aqueous solution.

• Heat the reaction mixture to 70-80°C and maintain this temperature for a specified duration (see Table 1).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The crude sodium benzenesulfinate may precipitate out of the solution. If not, the volume can be reduced under vacuum.

• Collect the solid product by filtration.

• Purify the crude product by recrystallization from ethanol to obtain pure sodium benzenesulfinate dihydrate.[1]

Protocol 2: Synthesis using Dichloromethane as a Co-solvent

This method, adapted from a patent for the synthesis of a related compound, utilizes a biphasic system to potentially improve reaction control and minimize hydrolysis of the starting material.[2]

Materials:

• Benzenesulfonyl chloride

• Sodium sulfite (Na₂SO₃)

• Sodium hydroxide (NaOH) solution (10%)

• Dichloromethane (CH₂Cl₂)

• Water

Procedure:

• Dissolve benzenesulfonyl chloride in dichloromethane.

• Prepare an aqueous solution of sodium sulfite.

• Add the dichloromethane solution of benzenesulfonyl chloride dropwise to the aqueous sodium sulfite solution while simultaneously adding a 10% sodium hydroxide solution to maintain an alkaline pH.

• After the addition is complete, continue stirring the mixture.

• Separate the aqueous layer and recover the dichloromethane by distillation.

• Cool the resulting aqueous solution of sodium benzenesulfinate to induce crystallization.

• Collect the crystals by suction filtration, wash with cold water, and dry to obtain sodium benzenesulfinate.

Quantitative Data Summary

The following table summarizes key quantitative data from various reported syntheses of sodium benzenesulfinate and its analogs. This allows for a comparative analysis of different reaction conditions and their outcomes.

Parameter	Method 1: Na₂SO₃ / NaHCO₃ in Water	Method 2: Na₂SO₃ / NaOH in CH₂Cl₂/Water (analogous)
Starting Material	Benzenesulfonyl Chloride	4-Methylbenzenesulfonyl Chloride
Reducing Agent	Sodium Sulfite	Sodium Sulfite
Base	Sodium Bicarbonate	10% Sodium Hydroxide
Solvent	Water	Dichloromethane / Water
Temperature	70-80 °C	55-60 °C (addition), then 85 °C
Reaction Time	Not explicitly stated	50 minutes to 1.3 hours at 85 °C
Yield	High (not quantified)	86-89% (reduction yield)
Purification	Recrystallization from ethanol	Filtration, washing with water, drying

Purification and Characterization

Purification of sodium benzenesulfinate is crucial to remove unreacted starting materials and byproducts.

Purification Protocol: Recrystallization

A common and effective method for purifying crude sodium benzenesulfinate is recrystallization.

Procedure:

• Dissolve the crude sodium benzenesulfinate in a minimal amount of hot ethanol or an ethanol-water mixture.

• If the solution is colored, activated charcoal can be added and the mixture heated briefly before hot filtration to remove the charcoal.

• Allow the hot, saturated solution to cool slowly to room temperature, and then further cool in an ice bath to promote crystallization.

• Collect the purified crystals of sodium benzenesulfinate dihydrate by suction filtration.

• Wash the crystals with a small amount of cold ethanol.

• Dry the crystals under vacuum to a constant weight.

For a more rigorous purification, especially to remove any residual water-soluble inorganic salts, the crude product can be dissolved in a minimum volume of oxygen-free water, followed by the addition of oxygen-free ethanol to induce precipitation. The mixture is then cooled, filtered, washed with ethanol and ether, and dried under vacuum.[3]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and purification of sodium benzenesulfinate dihydrate.

Workflow for Sodium Benzenesulfinate Dihydrate Synthesis.

Conclusion

The synthesis of sodium benzenesulfinate dihydrate via the reduction of benzenesulfonyl chloride is a robust and well-documented procedure. By carefully controlling reaction parameters such as temperature, pH, and solvent, high yields of the desired product can be achieved. The provided protocols and quantitative data serve as a valuable resource for researchers in the fields of organic synthesis and drug development, enabling the reliable preparation of this important chemical intermediate. The versatility of sodium benzenesulfinate as a building block ensures its continued importance in the synthesis of novel organosulfur compounds.[1]

References

• 1. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 2. CN101786973B - Synthesizing process of 4-methyl sodium benzene sulphinate - Google Patents [patents.google.com]
• 3. BENZENESULFINIC ACID SODIUM SALT | 873-55-2 [chemicalbook.com]

A Technical Guide to the Solubility of Sodium Benzenesulfinate Dihydrate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of sodium benzenesulfinate dihydrate in organic solvents. A comprehensive review of available scientific literature reveals a notable scarcity of quantitative solubility data for this specific hydrate in common organic solvents. This document summarizes the available qualitative and quantitative information for sodium benzenesulfinate, discusses the theoretical differences in solubility between the anhydrous and dihydrate forms, and provides a detailed experimental protocol for researchers to determine solubility in their own laboratories.

Introduction to Sodium Benzenesulfinate and its Solubility

Sodium benzenesulfinate (C₆H₅NaO₂S) is a versatile organic salt widely used as a reagent in organic synthesis, particularly for the formation of sulfones and sulfonamides. It is commercially available in both anhydrous and dihydrate (C₆H₅NaO₂S·2H₂O) forms. The solubility of this compound is a critical physicochemical property that dictates its application in various reaction media, influencing reaction rates, yield, and purification strategies. While its solubility in water is well-established, its behavior in organic solvents is less documented, especially for the dihydrate form.

Quantitative Solubility Data

A thorough literature search reveals a significant lack of specific quantitative solubility data for sodium benzenesulfinate dihydrate in a range of common organic solvents. The majority of available data pertains to the anhydrous form or provides qualitative descriptions.

One specific quantitative value has been reported for the anhydrous form of sodium benzenesulfinate:

Solvent	Temperature (°C)	Solubility (mg/mL)	Molar Solubility (M)	Notes
Dimethyl Sulfoxide (DMSO)	Not Specified	50	~0.305	Ultrasonic assistance may be required

It is crucial to note that this value is for the anhydrous form. The solubility of the dihydrate form is expected to differ. Researchers are encouraged to determine the solubility of sodium benzenesulfinate dihydrate in solvents relevant to their work and report the data in a similar format to contribute to the collective knowledge base.

Qualitative Solubility and Discussion

Qualitative assessments from various sources indicate the following for sodium benzenesulfinate (form often unspecified):

• Water : Soluble to very soluble.[1][2][3][4]

• Ethanol : Slightly soluble, particularly in hot ethanol.[5][6] A common purification technique involves dissolving the salt in water and inducing precipitation with ethanol, which confirms its lower solubility in ethanol-water mixtures compared to pure water.[1]

• Toluene : Partially soluble.

The Impact of Hydration on Solubility

The presence of water of hydration in the crystal lattice of sodium benzenesulfinate dihydrate has a significant impact on its solubility characteristics, particularly in organic solvents. Generally, the anhydrous form of a salt is more soluble in non-aqueous organic solvents than its hydrated counterpart. This is because the water molecules in the hydrate are an integral part of the crystal structure and energy is required to remove them during the dissolution process in a solvent that does not readily accommodate water. For the solute to dissolve, the interactions between the solute and solvent molecules must overcome the lattice energy of the crystal and the hydration energy. In many organic solvents, the energetic cost of desolvating the crystal lattice of the hydrate is not sufficiently compensated by the solute-solvent interactions, leading to lower solubility.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the equilibrium solubility of sodium benzenesulfinate dihydrate in an organic solvent using the widely accepted isothermal shake-flask method followed by gravimetric analysis. This method is considered the gold standard for its reliability in achieving a true thermodynamic equilibrium.[3][7]

Materials and Equipment

• Sodium Benzenesulfinate Dihydrate (analytical grade)

• Organic Solvent of choice (HPLC grade or equivalent)

• Analytical balance (readable to ±0.1 mg)

• Temperature-controlled orbital shaker or water bath

• Screw-cap vials or flasks

• Syringe filters (0.45 µm or smaller, compatible with the solvent)

• Pipettes and volumetric flasks

• Evaporating dish or watch glass (pre-weighed)

• Drying oven

• Desiccator

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of sodium benzenesulfinate dihydrate to a vial containing a known volume of the organic solvent. The presence of undissolved solid is essential to ensure that equilibrium with a saturated solution is reached.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to reach equilibrium. A minimum of 24-48 hours is recommended, with periodic sampling to confirm that the concentration has plateaued.[7]

• Sample Collection and Filtration:

  • Once equilibrium is reached, cease agitation and allow the solid to sediment.

  • Carefully withdraw a known volume (e.g., 5 or 10 mL) of the supernatant using a pipette, ensuring no solid particles are disturbed.

  • Immediately filter the collected supernatant through a syringe filter into a clean, pre-weighed evaporating dish. This step is critical to remove any remaining undissolved microcrystals.[5]

• Gravimetric Analysis:

  • Weigh the evaporating dish with the filtered solution to determine the mass of the solution.

  • Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the solute (e.g., 60-80 °C).

  • Once the solvent has completely evaporated, transfer the dish to a desiccator to cool to room temperature.

  • Weigh the evaporating dish containing the dried solute.

  • Repeat the drying and weighing process until a constant mass is achieved.[5][8]

Data Calculation

• Mass of the Solute:

  • Mass of solute = (Mass of dish + dried solute) - (Mass of empty dish)

• Mass of the Solvent:

  • Mass of solvent = (Mass of dish + solution) - (Mass of dish + dried solute)

• Solubility ( g/100 g solvent):

  • Solubility = (Mass of solute / Mass of solvent) * 100

• Solubility ( g/100 mL solvent):

  • To express solubility in g/100 mL, the density of the solvent at the experimental temperature is required.

  • Volume of solvent = Mass of solvent / Density of solvent

  • Solubility = (Mass of solute / Volume of solvent) * 100

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Workflow for determining equilibrium solubility.

Conclusion

While there is a clear need for more comprehensive quantitative data on the solubility of sodium benzenesulfinate dihydrate in organic solvents, this guide provides the currently available information and a robust experimental framework for its determination. Understanding the principles of how hydration affects solubility and applying a standardized methodology, such as the isothermal shake-flask method, will enable researchers to generate reliable and comparable data, ultimately aiding in the effective use of this important chemical reagent in synthesis and drug development.

References

• 1. pharmajournal.net [pharmajournal.net]
• 2. pharmajournal.net [pharmajournal.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. crystallizationsystems.com [crystallizationsystems.com]
• 7. researchgate.net [researchgate.net]
• 8. cefns.nau.edu [cefns.nau.edu]

Spectroscopic Analysis of Sodium Benzenesulfinate Dihydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for sodium benzenesulfinate dihydrate (C₆H₅NaO₂S · 2H₂O), a versatile reagent in organic synthesis. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics, offering valuable data for its identification, characterization, and application in research and development.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, and FT-IR spectroscopy for sodium benzenesulfinate. Note that much of the publicly available high-resolution spectral data is for the anhydrous form. The data presented here is a composite of available information, with annotations to clarify expectations for the dihydrate form.

Table 1: ¹H NMR Spectroscopic Data for Sodium Benzenesulfinate

Chemical Shift (δ) ppm	Multiplicity	Assignment
~7.8 - 7.9	Multiplet	ortho-Protons (2H) on the benzene ring
~7.4 - 7.5	Multiplet	meta- and para-Protons (3H) on the benzene ring
~3.3	Singlet (broad)	Water of hydration (H₂O)

Note: The chemical shift of the water protons can vary depending on the solvent and concentration.

Table 2: ¹³C NMR Spectroscopic Data for Sodium Benzenesulfinate

Chemical Shift (δ) ppm	Assignment
~148	Quaternary Carbon (C-S)
~131	para-Carbon
~129	ortho-Carbons
~125	meta-Carbons

Table 3: FT-IR Spectroscopic Data for Sodium Benzenesulfinate Dihydrate

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400 - 3600	Strong, Broad	O-H stretching vibrations of water of hydration
~3060	Medium	Aromatic C-H stretching
~1630	Medium	H-O-H bending vibration of water of hydration
~1475	Strong	Aromatic C=C stretching
~1445	Strong	Aromatic C=C stretching
~1080	Strong	S=O symmetric stretching
~995	Strong	S=O asymmetric stretching
~750	Strong	C-H out-of-plane bending
~690	Strong	C-S stretching

Experimental Protocols

Detailed methodologies for obtaining the spectroscopic data are provided below. These represent standard procedures and may be adapted based on the specific instrumentation and experimental goals.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for the structural elucidation of sodium benzenesulfinate dihydrate.

Materials:

• Sodium benzenesulfinate dihydrate

• Deuterated solvent (e.g., Deuterium oxide - D₂O, or Dimethyl sulfoxide-d₆ - DMSO-d₆)

• NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: Accurately weigh approximately 10-20 mg of sodium benzenesulfinate dihydrate and dissolve it in approximately 0.6-0.7 mL of the chosen deuterated solvent directly in an NMR tube.

• Solvent Selection: D₂O is a suitable solvent. If using a solvent other than D₂O, a broad peak corresponding to the water of hydration is expected in the ¹H NMR spectrum.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard pulse sequence.

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Set the spectral width to cover the expected range of carbon signals (e.g., 0-160 ppm).

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the spectra and perform baseline correction.

  • Calibrate the chemical shifts using the residual solvent peak as a reference.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To obtain an infrared spectrum of sodium benzenesulfinate dihydrate to identify its functional groups, with particular attention to the water of hydration.

Materials:

• Sodium benzenesulfinate dihydrate

• Potassium bromide (KBr), IR grade

• Agate mortar and pestle

• Pellet press

• FT-IR spectrometer

Procedure:

• Sample Preparation (KBr Pellet Method):

  • Thoroughly dry the KBr powder in an oven to remove any absorbed moisture.

  • Place a small amount of sodium benzenesulfinate dihydrate (approximately 1-2 mg) and about 100-200 mg of dry KBr powder in the agate mortar.

  • Grind the mixture until a fine, homogeneous powder is obtained. The presence of water of hydration in the sample makes it particularly important to work in a low-humidity environment if possible.

  • Transfer a portion of the powdered mixture into the pellet press die.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Spectral Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the desired range (e.g., 4000-400 cm⁻¹).

  • Collect a sufficient number of scans to obtain a high-quality spectrum.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify and label the significant absorption bands.

Mass Spectrometry (MS)

Objective: To determine the mass-to-charge ratio of sodium benzenesulfinate and its fragments.

Materials:

• Sodium benzenesulfinate dihydrate

• Suitable solvent (e.g., methanol, acetonitrile, water)

• Mass spectrometer with an appropriate ionization source (e.g., Electrospray Ionization - ESI)

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of sodium benzenesulfinate dihydrate in the chosen solvent (typically in the low µg/mL to ng/mL range).

  • The presence of the sodium salt may affect ionization; direct infusion or liquid chromatography-mass spectrometry (LC-MS) can be employed.

• Instrumentation and Analysis:

  • Electrospray ionization (ESI) is a suitable technique for this ionic compound.

  • The analysis can be performed in either positive or negative ion mode.

    • In negative ion mode, the benzenesulfinate anion [C₆H₅SO₂]⁻ is expected at an m/z of 141.0.

    • In positive ion mode, adducts with sodium, such as [M+Na]⁺ where M is the intact molecule, might be observed.

  • Introduce the sample solution into the mass spectrometer.

  • Acquire the mass spectrum over an appropriate m/z range.

• Data Analysis:

  • Analyze the resulting mass spectrum to identify the molecular ion and any significant fragment ions.

  • The isotopic pattern can be used to confirm the elemental composition.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of sodium benzenesulfinate dihydrate.

Caption: Workflow for Spectroscopic Analysis.

The Versatility of Sodium Benzenesulfinate in Organic Synthesis: A Technical Guide

Introduction

Sodium benzenesulfinate (PhSO₂Na) is a highly versatile and widely utilized reagent in organic chemistry. Its appeal to researchers, scientists, and drug development professionals stems from its stability, ease of handling, and multifaceted reactivity. Depending on the reaction conditions, sodium benzenesulfinate can function as a precursor to sulfonyl radicals, a nucleophile, or a coupling partner in metal-catalyzed reactions. This technical guide provides an in-depth exploration of its core mechanisms of action, supported by quantitative data, detailed experimental protocols, and mechanistic diagrams to facilitate a comprehensive understanding of its role in the synthesis of a diverse array of organosulfur compounds.

Core Mechanisms of Action

The reactivity of sodium benzenesulfinate can be broadly categorized into three primary mechanistic pathways: as a sulfonyl radical precursor, a nucleophilic reagent, and a coupling partner in cross-coupling reactions.

Precursor to Sulfonyl Radicals

A predominant role of sodium benzenesulfinate is its function as a stable and reliable source of sulfonyl radicals (PhSO₂•).[1][2] These reactive intermediates are key to the formation of sulfones, sulfonamides, and other sulfur-containing molecules.[1] The generation of sulfonyl radicals from sodium benzenesulfinate can be initiated through several methods, including photoredox catalysis, electrochemical oxidation, and the use of chemical oxidants.[1][2] Once formed, the sulfonyl radical can participate in a variety of transformations, such as addition to unsaturated bonds and radical cyclizations.[3][4]

Nucleophilic Reagent

The benzenesulfinate anion is an effective nucleophile, with the sulfur atom acting as the primary site of nucleophilic attack.[2][5] This reactivity is harnessed in classic nucleophilic substitution reactions, for instance, with alkyl halides to afford sulfones.[5][6] Furthermore, it can participate as a nucleophile in Michael addition reactions to electron-deficient alkenes.[2]

Partner in Cross-Coupling Reactions

Sodium benzenesulfinate serves as an excellent coupling partner in a variety of transition-metal-catalyzed cross-coupling reactions.[7][8][9][10] Catalysts based on palladium,[8][10] nickel,[7][9] and copper[4][11] are commonly employed to facilitate the formation of C-S bonds, leading to the synthesis of aryl sulfones and vinyl sulfones. A notable feature of many of these transformations is the extrusion of sulfur dioxide in a desulfinative coupling process.[10]

Data Presentation

The following tables summarize quantitative data for various organic reactions utilizing sodium benzenesulfinate, highlighting its versatility and efficiency.

Table 1: Synthesis of Aryl Sulfones via Alkylation of Sodium Arenesulfinates with Alkyl Halides in an Ionic Liquid [11]

Entry	Alkyl Halide	Sodium Arenesulfinate	Product	Time (h)	Yield (%)
1	Benzyl bromide	Sodium benzenesulfinate	Benzyl phenyl sulfone	1	95
2	Benzyl chloride	Sodium benzenesulfinate	Benzyl phenyl sulfone	3	92
3	4-Nitrobenzyl bromide	Sodium benzenesulfinate	4-Nitrobenzyl phenyl sulfone	0.5	98
4	Ethyl bromoacetate	Sodium p-toluenesulfinate	Ethyl 2-(p-tolylsulfonyl)acetate	2	90
5	n-Butyl bromide	Sodium benzenesulfinate	n-Butyl phenyl sulfone	6	85

Table 2: Three-Component Reaction of Alkynes, Iodine, and Sodium Benzenesulfinate [6]

Entry	Alkyne	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	3-Phenyl-1-(p-tolyl)prop-2-yn-1-one	EtOAc	RT	24	12
2	3-Phenyl-1-(p-tolyl)prop-2-yn-1-one	EtOAc/H₂O (2:1)	RT	24	28
3	3-Phenyl-1-(p-tolyl)prop-2-yn-1-one	EtOAc/H₂O (2:1)	Reflux	2	83
4	1-Phenyl-1-propyne	EtOAc/H₂O (2:1)	Reflux	12	75
5	Diphenylacetylene	EtOAc/H₂O (2:1)	Reflux	12	80

Table 3: Direct Sulfenylation of Phenols with Sodium Benzenesulfinate [9]

Entry	Phenol Derivative	Product	Time (h)	Yield (%)
1	2-Naphthol	1-(Phenylthio)naphthalen-2-ol	24	90
2	6-Bromo-2-naphthol	1-(Phenylthio)-6-bromonaphthalen-2-ol	24	92
3	2-Methoxynaphthalene	1-(Phenylthio)-2-methoxynaphthalene	24	85
4	Phenol	2-(Phenylthio)phenol	24	60
5	N,N-Dimethylaniline	4-(Phenylthio)-N,N-dimethylaniline	24	48

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature, illustrating the practical application of sodium benzenesulfinate in organic synthesis.

Protocol 1: Synthesis of 2-(Phenylsulfonyl)-1,3-cyclohexadiene[12]

Step A: Synthesis of trans-3-(Phenylsulfonyl)-4-(chloromercuri)cyclohexene

• A 1-L, one-necked, round-bottomed flask equipped with a large magnetic stirring bar is charged with 32.6 g (120 mmol) of mercury(II) chloride, 24.6 g (150 mmol) of sodium benzenesulfinate, 80 mL of dimethyl sulfoxide, and 400 mL of water.

• The slurry is stirred at room temperature for 2 hours.

• 10.6 g (132 mmol) of 1,3-cyclohexadiene is added dropwise under vigorous stirring at room temperature over a few minutes.

• The reaction mixture is stirred for an additional 2 hours.

• The reaction flask is cooled with ice, and the solid material is collected by filtration using a Büchner funnel.

• The solid is washed with 400 mL of water and dried in a desiccator over calcium chloride at reduced pressure to yield the product.

Step B: Synthesis of 2-(Phenylsulfonyl)-1,3-cyclohexadiene

• A 1-L, one-necked, round-bottomed flask equipped with a magnetic stirring bar is charged with 53.0 g (116 mmol) of trans-3-(phenylsulfonyl)-4-(chloromercuri)cyclohexene and 600 mL of diethyl ether at room temperature.

• The slurry is stirred for 5 minutes.

• 175 mL (350 mmol) of a 2 M aqueous solution of sodium hydroxide is added under vigorous stirring. The reaction mixture immediately turns black.

• Vigorous stirring is continued for 30 minutes.

• The two layers are separated, and the aqueous phase is extracted three times with 50-mL portions of diethyl ether.

• The combined organic layers are filtered through a short column containing 10 g of silica gel, and the column is washed with 250 mL of diethyl ether.

• The ethereal solution is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed at reduced pressure using a rotary evaporator to give 2-(phenylsulfonyl)-1,3-cyclohexadiene as a colorless solid (88–96% yield).[12]

Protocol 2: General Procedure for the Synthesis of Sulfonamides from Amines[1]

• In a reaction vessel, combine sodium benzenesulfinate (1.0 eq.), the desired primary or secondary amine (1.2-1.5 eq.), and an activating agent such as ammonium iodide (1.0 eq.) in a suitable solvent (e.g., acetonitrile).

• Stir the reaction mixture at the appropriate temperature (which may range from room temperature to elevated temperatures) until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is worked up by quenching with water and extracting the product with an organic solvent.

• The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.

• The crude product is then purified by column chromatography on silica gel to afford the desired sulfonamide.

Protocol 3: Radical Cyclization Cascade of 2-Alkynylbenzonitriles with Sodium Arenesulfinates[8]

• To a reaction tube are added 2-alkynylbenzonitrile (0.2 mmol), sodium arenesulfinate (0.4 mmol), and sodium persulfate (0.6 mmol).

• A mixed solvent of acetonitrile (1.5 mL) and water (0.5 mL) is added to the tube.

• The reaction mixture is stirred at 80 °C for the time indicated by TLC analysis.

• After completion of the reaction, the mixture is cooled to room temperature and extracted with ethyl acetate (3 x 10 mL).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• The residue is purified by column chromatography on silica gel (petroleum ether/ethyl acetate) to afford the corresponding sulfonated indenone.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Allyl Aryl Sulfones from Morita–Baylis–Hillman Adducts and Thiosulfonates - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. A radical cyclization cascade of 2-alkynylbenzonitriles with sodium arylsulfinates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Alkyl sulfinates as cross-coupling partners for programmable and stereospecific installation of C(sp3) bioisosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Organic Syntheses Procedure [orgsyn.org]

"Safety, handling, and storage of sodium benzenesulfinate dihydrate"

An In-depth Technical Guide to the Safety, Handling, and Storage of Sodium Benzenesulfinate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the critical safety protocols, handling procedures, and storage requirements for sodium benzenesulfinate dihydrate (CAS No: 25932-11-0). Adherence to these guidelines is essential to ensure a safe laboratory environment and maintain the integrity of the chemical for research and development applications.

Chemical and Physical Properties

Sodium benzenesulfinate dihydrate is a white to light yellow crystalline solid.[1] Understanding its physical and chemical properties is fundamental to its safe handling and use.

Property	Value	Source
Molecular Formula	C₆H₉NaO₄S	[2][3]
Molecular Weight	200.19 g/mol	[2][3]
Physical Form	Solid, Powder/Crystal	[1][3]
Melting Point	333°C	[3]
Boiling Point	339.4°C	[3]
Flash Point	159.1°C	[3]
Purity	Typically ≥98%	[3][4]

Safety and Hazard Information

The hazard classification for sodium benzenesulfinate dihydrate can vary between suppliers. While some reports indicate it does not meet the criteria for GHS hazard classification, others provide specific warnings.[2][5] It is prudent to handle the compound with care, assuming the hazards noted are present.

GHS Hazard Classification

A summary of commonly cited hazard statements is provided below. Users should always consult the specific Safety Data Sheet (SDS) provided by their supplier.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement(s)
Acute Toxicity (Oral)	GHS07 (Exclamation Mark)	Warning	H302: Harmful if swallowed.[4]
Skin Corrosion/Irritation	GHS07 (Exclamation Mark)	Warning	H315: Causes skin irritation.[3][6]
Serious Eye Damage/Irritation	GHS07 (Exclamation Mark)	Warning	H319: Causes serious eye irritation.[3][6]
Specific target organ toxicity — single exposure (Respiratory tract irritation)	GHS07 (Exclamation Mark)	Warning	H335: May cause respiratory irritation.[3][4]

Toxicological Data

Detailed toxicological information is limited. The toxicological properties have not been fully investigated.[7] However, some safety data sheets state the substance shall not be classified as acutely toxic, a skin/eye irritant, a sensitiser, mutagenic, carcinogenic, or a reproductive toxicant.[5] Given the conflicting information, caution is advised.

Incompatibilities and Decomposition

• Incompatible Materials: Avoid strong oxidizing agents.[5][7][8]

• Hazardous Decomposition Products: Under fire conditions, hazardous combustion products can include carbon monoxide (CO), carbon dioxide (CO₂), and sulfur oxides (SOx).[5][7]

• Chemical Stability: The material is stable under normal ambient and anticipated storage and handling conditions.[5][8] No hazardous polymerization is expected to occur.[8]

Handling and Personal Protective Equipment (PPE)

Safe handling is paramount to minimize exposure and prevent accidents. The following workflow and protocols should be followed.

Safe Handling Workflow Diagram

Caption: General workflow for safely handling sodium benzenesulfinate dihydrate.

Standard Handling Protocol

This protocol outlines the essential steps for handling the solid chemical in a laboratory setting.

Objective: To safely weigh and transfer sodium benzenesulfinate dihydrate for experimental use.

Materials:

• Sodium benzenesulfinate dihydrate

• Appropriate solvent

• Reaction vessel

• Spatula

• Weighing paper or boat

• Analytical balance within a ventilated enclosure or fume hood

Procedure:

• Preparation: Before handling, ensure the work area (fume hood or designated ventilated space) is clean and uncluttered. Confirm the location of the nearest safety shower and eyewash station.

• Personal Protective Equipment (PPE): Don appropriate PPE, including:

  • Eye Protection: Wear safety glasses with side shields or chemical safety goggles (compliant with EN 166 or OSHA 29 CFR 1910.133).[7][8]

  • Hand Protection: Wear protective gloves (e.g., nitrile). Inspect gloves for integrity before use.[5][7]

  • Body Protection: Wear a standard laboratory coat.[7]

• Handling Precautions:

  • Use only in a well-ventilated area, such as a chemical fume hood, to prevent respiratory irritation.[5][9]

  • Avoid dust formation. The enrichment of fine dust can lead to an explosion hazard.[5]

  • Ground/bond the container and receiving equipment to prevent electrostatic charge buildup, especially when handling large quantities.[5][9]

  • Avoid all personal contact, including inhalation.[9]

• Weighing and Transfer:

  • Retrieve the container from storage and allow it to equilibrate to room temperature before opening to prevent moisture condensation.

  • Perform all weighing and transfer operations within a fume hood or ventilated balance enclosure.

  • Use a clean spatula to transfer the desired amount of solid to a weighing boat.

  • Carefully add the solid to the reaction vessel containing the solvent to minimize dust.

• Post-Handling:

  • Securely seal the chemical container immediately after use.

  • Clean any residual dust from the work surface and spatula.

  • Wash hands thoroughly after handling.[5]

  • Do not eat, drink, or smoke in work areas.[5][7]

Storage

Proper storage is crucial for maintaining chemical stability and ensuring safety.

Storage Conditions for Solid and Solutions

Form	Temperature	Conditions	Duration
Solid (as supplied)	Room Temperature	Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][7] Store under an inert atmosphere.[4][10]	Long-term
Stock Solution	-20°C	Sealed storage, away from moisture.	Up to 1 month[11]
Stock Solution	-80°C	Sealed storage, away from moisture.	Up to 6 months[11]

Storage Decision Logic Diagram

Caption: Decision logic for storing sodium benzenesulfinate dihydrate.

Emergency Procedures

In the event of an emergency, prompt and correct action is critical.

First Aid Measures

Exposure Route	First Aid Protocol
Inhalation	Remove person to fresh air. If breathing is irregular or stopped, provide artificial respiration. Seek medical attention if symptoms occur or you feel unwell.[5][6]
Skin Contact	Take off immediately all contaminated clothing. Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[5][6]
Eye Contact	Irrigate copiously with clean, fresh water for at least 10 minutes, holding the eyelids apart. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[5][6]
Ingestion	Rinse mouth with water (only if the person is conscious). Do NOT induce vomiting. Seek medical attention.[5][8]

Spill Response Protocol

For minor laboratory spills, follow this procedure. For major spills, evacuate the area and alert emergency responders.

Caption: Step-by-step procedure for responding to a minor laboratory spill.

Spill Cleanup Method:

• Remove all ignition sources.[9]

• Avoid generating dust.[9][12]

• Take up the material mechanically (e.g., sweep up and shovel).[5][12]

• Place the collected material into a suitable, labeled container for disposal.[5][9]

• Ventilate the affected area after cleanup is complete.[5]

• Prevent spillage from entering drains or water courses.[5][9]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water, foam, or ABC powder.[5]

• Unsuitable Extinguishing Media: Do not use a water jet.[5]

• Firefighter Protection: In case of fire, wear a self-contained breathing apparatus. Do not breathe fumes.[5] Fight fire with normal precautions from a reasonable distance.[5]

References

• 1. CAS 873-55-2: Sodium benzenesulfinate | CymitQuimica [cymitquimica.com]
• 2. Benzenesulfinic acid, sodium salt, dihydrate | C6H9NaO4S | CID 23681562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 25932-11-0 Sodium benzenesulfinate dihydrate AKSci D126 [aksci.com]
• 4. Sodium benzenesulfinate dihydrate | 25932-11-0 [sigmaaldrich.com]
• 5. chemos.de [chemos.de]
• 6. tcichemicals.com [tcichemicals.com]
• 7. fishersci.fi [fishersci.fi]
• 8. fishersci.com [fishersci.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. 25932-11-0|Sodium benzenesulfinate dihydrate|BLD Pharm [bldpharm.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. fishersci.com [fishersci.com]

Protocols & Analytical Methods

The Versatility of Sodium Benzenesulfinate Dihydrate in Modern Sulfone Synthesis: Applications and Protocols

Introduction

Sodium benzenesulfinate dihydrate (C₆H₅SO₂Na·2H₂O) has emerged as a important and versatile reagent in organic chemistry, particularly for the construction of the sulfone moiety. Sulfones are a critical functional group in medicinal chemistry, materials science, and chemical synthesis due to their unique chemical and physical properties, including their metabolic stability and ability to act as key pharmacophores. The utility of sodium benzenesulfinate stems from its role as a nucleophilic source of the benzenesulfonyl group, its participation in radical reactions, and its use as a precursor in various catalytic cross-coupling reactions. This document provides detailed application notes and experimental protocols for the synthesis of various classes of sulfones utilizing sodium benzenesulfinate dihydrate, intended for researchers, scientists, and professionals in drug development.

Application Notes

Sodium benzenesulfinate dihydrate is a readily available, stable, and easy-to-handle solid, making it an attractive choice for the synthesis of a diverse range of sulfones, including alkyl, aryl, and vinyl sulfones. Its reactivity can be tuned through the choice of reaction partners, catalysts, and reaction conditions.

Key applications include:

• Nucleophilic Substitution Reactions: The sulfinate anion is a potent nucleophile that readily displaces leaving groups such as halides from alkyl, benzyl, and allyl substrates to form the corresponding sulfones.

• Palladium-Catalyzed Cross-Coupling: In the presence of a palladium catalyst, sodium benzenesulfinate couples with aryl and vinyl halides or triflates, providing a powerful method for the synthesis of diaryl and aryl vinyl sulfones.[1][2][3] This approach offers a broad substrate scope and functional group tolerance.

• Copper-Catalyzed Cross-Coupling: Copper catalysts can also mediate the cross-coupling of sodium benzenesulfinate with boronic acids to yield aryl sulfones.

• Addition Reactions: Sodium benzenesulfinate can undergo addition reactions to activated alkenes and alkynes, a process often referred to as hydrosulfonylation, to generate β-keto sulfones and vinyl sulfones.[1][4]

• Julia-Kocienski Olefination: Sulfones, which can be synthesized from sodium benzenesulfinate, are key intermediates in the Julia-Kocienski olefination, a widely used method for the stereoselective synthesis of alkenes.[5][6][7][8]

The following sections provide detailed protocols and quantitative data for several of these key transformations.

Data Presentation

The following tables summarize quantitative data for the synthesis of different classes of sulfones using sodium benzenesulfinate under various reaction conditions.

Table 1: Synthesis of Alkyl and Benzyl Sulfones via Nucleophilic Substitution

Entry	Alkyl/Benzyl Halide	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Benzyl bromide	Ethanol	Reflux	2	95	[9]
2	n-Butyl bromide	DMF	100	6	88	[9]
3	Allyl bromide	Acetonitrile	80	3	92	[1]
4	1-Bromo-4-nitrobenzene	DMSO	120	12	85	[3]

Table 2: Palladium-Catalyzed Synthesis of Diaryl Sulfones

Entry	Aryl Halide	Palladium Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Iodotoluene	Pd₂(dba)₃	Xantphos	Cs₂CO₃	Toluene	80	12	92	[3]
2	1-Iodo-4-methoxybenzene	Pd(OAc)₂	XPhos	K₂CO₃	Dioxane	100	18	88	[2]
3	2-Iodobromobenzene	PdCl₂(PPh₃)₂	PPh₃	Na₂CO₃	DMF/H₂O	110	24	75	[2]

Table 3: Synthesis of Vinyl Sulfones

Entry	Substrate	Catalyst/Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	1,2-Dibromoethane	K₂CO₃	DMF	80	12	85	[1]
2	Phenylacetylene	InCl₃	Dichloromethane	RT	24	78	[10]
3	Styrene	Mn(OAc)₃	Acetic Acid	80	6	72	[10]

Experimental Protocols

Protocol 1: Synthesis of Benzyl Phenyl Sulfone via Nucleophilic Substitution

This protocol describes the synthesis of benzyl phenyl sulfone from benzyl bromide and sodium benzenesulfinate.

• Materials: Sodium benzenesulfinate dihydrate, benzyl bromide, ethanol.

• Equipment: Round-bottom flask, reflux condenser, magnetic stirrer with heating plate.

• Procedure:

  • In a 100 mL round-bottom flask, dissolve sodium benzenesulfinate dihydrate (1.0 eq) in ethanol (50 mL).

  • Add benzyl bromide (1.05 eq) to the solution.

  • Fit the flask with a reflux condenser and heat the mixture to reflux with stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2 hours.

  • After completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Add water (50 mL) to the residue and extract with dichloromethane (3 x 30 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from ethanol to afford benzyl phenyl sulfone as a white solid.

• Safety Precautions: Benzyl bromide is a lachrymator and should be handled in a fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Protocol 2: Palladium-Catalyzed Synthesis of 4-Methyl-4'-nitrophenyl Sulfone

This protocol details the synthesis of a diaryl sulfone via a palladium-catalyzed cross-coupling reaction.

• Materials: 1-Iodo-4-nitrobenzene, sodium p-toluenesulfinate, tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃), Xantphos, cesium carbonate (Cs₂CO₃), toluene.

• Equipment: Schlenk tube, magnetic stirrer with heating plate, inert atmosphere setup (nitrogen or argon).

• Procedure:

  • To a Schlenk tube, add 1-iodo-4-nitrobenzene (1.0 eq), sodium p-toluenesulfinate (1.2 eq), Pd₂(dba)₃ (2.5 mol%), Xantphos (5 mol%), and Cs₂CO₃ (2.0 eq).

  • Evacuate and backfill the tube with an inert gas (e.g., nitrogen) three times.

  • Add anhydrous toluene (10 mL) via syringe.

  • Heat the reaction mixture to 80 °C and stir for 12 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction to room temperature and dilute with ethyl acetate (30 mL).

  • Filter the mixture through a pad of celite and wash the pad with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate) to obtain the desired diaryl sulfone.

• Safety Precautions: Palladium catalysts and organic solvents should be handled in a fume hood. The reaction should be carried out under an inert atmosphere to prevent catalyst degradation.

Visualization of Key Processes

Diagram 1: General Workflow for Sulfone Synthesis

Caption: General workflow for sulfone synthesis.

Diagram 2: Palladium-Catalyzed Sulfone Synthesis Cycle

References

• 1. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 2. One-pot three-component sulfone synthesis exploiting palladium-catalysed aryl halide aminosulfonylation - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. organicreactions.org [organicreactions.org]
• 7. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 8. Julia-Kocienski Olefination | Chem-Station Int. Ed. [en.chem-station.com]
• 9. Alkyl sulfone synthesis by C-S coupling reactions [organic-chemistry.org]
• 10. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Sodium Benzenesulfinate Dihydrate as a Reagent in Radical Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium benzenesulfinate dihydrate is a versatile and readily available reagent that has garnered significant attention in organic synthesis as a precursor for a variety of radical species.[1][2] Its stability, ease of handling, and reactivity make it an invaluable tool for the formation of carbon-sulfur, carbon-carbon, and carbon-heteroatom bonds under mild reaction conditions. This document provides an overview of its applications in radical reactions, supported by quantitative data, detailed experimental protocols, and visual diagrams of key processes. The ability to generate sulfonyl radicals, and in the case of its trifluoromethyl analogue, trifluoromethyl radicals, has led to its widespread use in methodologies such as trifluoromethylation, sulfonylation, and photoredox-catalyzed reactions.[1][2][3]

Generation of Radical Species

Sodium benzenesulfinate and its derivatives can be converted into highly reactive radical intermediates through various methods, including oxidation and photoredox catalysis. The most common application is the generation of the benzenesulfonyl radical (PhSO₂•), a key intermediate in numerous synthetic transformations. Similarly, sodium trifluoromethanesulfinate (CF₃SO₂Na), often referred to as the Langlois reagent, is a widely used source of the trifluoromethyl radical (•CF₃).[3]

Caption: Generation of sulfonyl and trifluoromethyl radicals.

Applications in Radical Reactions: Data and Protocols

Trifluoromethylation of Aromatic Compounds

The introduction of a trifluoromethyl group is a crucial strategy in medicinal chemistry to enhance the metabolic stability and lipophilicity of drug candidates. Sodium trifluoromethanesulfinate, in the presence of an oxidant like tert-butyl hydroperoxide (TBHP), is an effective reagent for the trifluoromethylation of electron-rich aromatic compounds.[3]

Table 1: Copper-Mediated Trifluoromethylation of Arylboronic Acids with NaSO₂CF₃ and TBHP [4]

Entry	Arylboronic Acid Substrate	Product	Yield (%)
1	4-Biphenylboronic acid	4-Trifluoromethylbiphenyl	80
2	4-tert-Butylphenylboronic acid	4-tert-Butyl-1-(trifluoromethyl)benzene	95
3	4-Methoxyphenylboronic acid	4-Methoxy-1-(trifluoromethyl)benzene	91
4	3-Phenoxyphenylboronic acid	3-Phenoxy-1-(trifluoromethyl)benzene	88
5	2-Naphthylboronic acid	2-(Trifluoromethyl)naphthalene	75
6	3-Thienylboronic acid	3-(Trifluoromethyl)thiophene	65

Experimental Protocol: Trifluoromethylation of 4-Biphenylboronic Acid [4]

• To a scintillation vial charged with a magnetic stir bar, add 4-biphenylboronic acid (0.05 mmol, 1.0 equiv), sodium trifluoromethanesulfinate (0.15 mmol, 3.0 equiv), and CuCl (0.05 mmol, 1.0 equiv).

• Add a solvent mixture of MeOH/DCM/H₂O (5:5:4, 1.4 mL).

• To the resulting mixture, add tert-butyl hydroperoxide (TBHP, 70% in H₂O, 0.25 mmol, 5.0 equiv) at room temperature.

• Stir the reaction mixture at 23 °C for 12 hours.

• Upon completion, quench the reaction with aqueous NH₄Cl and extract with ethyl acetate.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-trifluoromethylbiphenyl.

Caption: Experimental workflow for trifluoromethylation.

Photocatalytic Carboxy-sulfonylation of Styrenes

Visible-light photoredox catalysis offers a mild and efficient method for the difunctionalization of alkenes. Sodium sulfinates can be employed in these reactions to generate sulfonyl radicals, which then add to styrenes. In the presence of carbon dioxide, a subsequent radical-polar crossover process allows for the incorporation of a carboxyl group, affording valuable β-sulfonyl carboxylic acids.[5]

Table 2: Photocatalytic Carboxy-sulfonylation of Styrenes with Sodium Sulfinates and CO₂ [5]

Entry	Styrene Substrate	Sodium Sulfinate	Product	Yield (%)
1	Styrene	Sodium benzenesulfinate	3-Phenyl-3-(phenylsulfonyl)propanoic acid	79
2	4-Methylstyrene	Sodium benzenesulfinate	3-(p-Tolyl)-3-(phenylsulfonyl)propanoic acid	85
3	4-Chlorostyrene	Sodium benzenesulfinate	3-(4-Chlorophenyl)-3-(phenylsulfonyl)propanoic acid	72
4	Styrene	Sodium p-toluenesulfinate	3-Phenyl-3-(p-tolylsulfonyl)propanoic acid	88
5	4-Fluorostyrene	Sodium p-toluenesulfinate	3-(4-Fluorophenyl)-3-(p-tolylsulfonyl)propanoic acid	75

Experimental Protocol: Photocatalytic Carboxy-sulfonylation of Styrene

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add styrene (0.2 mmol, 1.0 equiv), sodium benzenesulfinate (0.3 mmol, 1.5 equiv), and the photocatalyst (e.g., Ru(bpy)₃(PF₆)₂ or 4CzIPN, 2 mol%).

• Connect the flask to a Schlenk line and exchange the atmosphere with CO₂ through three cycles of evacuation and backfilling.

• With a continuous flow of CO₂, add N,N-dimethylacetamide (DMA, 1 mL).

• Seal the Schlenk tube and adjust the internal pressure to 1.5 atm with CO₂.

• Irradiate the reaction mixture with a suitable light source (e.g., blue LEDs) and stir at the appropriate temperature for the specified time.

• After the reaction, acidify the mixture and extract the product with an organic solvent.

• For isolation as the ester, quench the reaction with an alkylating agent (e.g., methyl iodide).

• Purify the product by column chromatography.

Caption: Photocatalytic carboxy-sulfonylation mechanism.

Synthesis of Thioesters via Radical-Radical Coupling

Sodium sulfinates can also serve as precursors to thiyl radicals under visible-light photoredox conditions, enabling the synthesis of thioesters from readily available acid chlorides. This method provides a mild and controlled photochemical approach to these important synthetic building blocks.

Table 3: Visible-Light Photoredox Synthesis of Thioesters

Entry	Acid Chloride	Sodium Sulfinate	Product	Yield (%)
1	Benzoyl chloride	Sodium benzenesulfinate	S-Phenyl benzothioate	85
2	4-Methoxybenzoyl chloride	Sodium benzenesulfinate	S-Phenyl 4-methoxybenzothioate	92
3	2-Naphthoyl chloride	Sodium benzenesulfinate	S-Phenyl 2-naphthothioate	88
4	Cinnamoyl chloride	Sodium benzenesulfinate	S-Phenyl cinnamate	75
5	Benzoyl chloride	Sodium p-toluenesulfinate	S-p-Tolyl benzothioate	82

Experimental Protocol: Synthesis of S-Phenyl Benzothioate

• In a reaction vessel, dissolve benzoyl chloride (1.0 equiv) and sodium benzenesulfinate (1.2 equiv) in a suitable solvent (e.g., acetonitrile).

• Add a photocatalyst (e.g., an iridium or ruthenium complex, 1-2 mol%).

• Degas the solution with an inert gas (e.g., argon or nitrogen).

• Irradiate the mixture with visible light (e.g., blue LEDs) at room temperature for the specified reaction time.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain the desired thioester.

Conclusion

Sodium benzenesulfinate dihydrate and its derivatives are powerful and versatile reagents in modern organic synthesis, particularly in the realm of radical chemistry. Their ability to serve as precursors for sulfonyl and trifluoromethyl radicals under mild conditions has enabled the development of a wide array of synthetic methodologies. The protocols and data presented herein highlight some of the key applications of these reagents, demonstrating their utility for researchers, scientists, and professionals in drug development. The ongoing exploration of their reactivity, especially in the context of photoredox and electrochemical methods, promises to further expand their synthetic utility in the future.

References

• 1. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Sodium trifluoromethanesulfinate - Wikipedia [en.wikipedia.org]
• 4. Practical Method for the Cu-Mediated Trifluoromethylation of Arylboronic Acids with CF3 Radicals Derived from NaSO2CF3 and tert-Butyl Hydroperoxide (TBHP) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Divergent Functionalization of Styrenes via Radical/Polar Crossover with CO2 and Sodium Sulfinates. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Copper-Catalyzed Cross-Coupling Reactions with Sodium Benzenesulfinate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for copper-catalyzed cross-coupling reactions utilizing sodium benzenesulfinate and its derivatives. These reactions are pivotal for the synthesis of sulfones and sulfonamides, which are key structural motifs in a vast array of pharmaceuticals and agrochemicals. The protocols outlined herein offer efficient and versatile methods for the formation of carbon-sulfur (C-S) and nitrogen-sulfur (N-S) bonds.

Introduction

Copper-catalyzed cross-coupling reactions have emerged as a powerful and economical alternative to palladium-catalyzed systems for the construction of C-S and N-S bonds. Sodium benzenesulfinate is a readily available, stable, and easy-to-handle sulfonylating agent. The methodologies described below leverage copper catalysis, in some cases enhanced by visible light, to achieve the synthesis of a diverse range of sulfonyl-containing compounds under mild conditions. These reactions exhibit broad functional group tolerance, making them highly valuable in the synthesis of complex molecules.

Photosulfonylation of Aryl Halides with Sodium Sulfinates

This protocol describes a visible-light-assisted, copper-catalyzed sulfonylation of aryl halides with sodium sulfinates. The use of a heterogeneous copper-containing hyper-cross-linked polymer (HCPs-Cu) as the catalyst allows for easy recovery and recycling. This method is suitable for the synthesis of a wide variety of aryl sulfones.[1][2]

Data Presentation: Reaction Optimization

Entry	Catalyst	Solvent	Additive	Yield (%)
1	HCP-Cu 1a (10 mg)	DMSO	ABCO (1.5 equiv.)	91
2	HCP-Cu 1b (10 mg)	DMSO	ABCO (1.5 equiv.)	85
3	BINAP-Cu (10 mol%)	DMSO	ABCO (1.5 equiv.)	78
4	CuCl (10 mol%)	DMSO	ABCO (1.5 equiv.)	65
5	HCP-Cu 1a (10 mg)	DMF	ABCO (1.5 equiv.)	75
6	HCP-Cu 1a (10 mg)	DMSO	None	42

Standard conditions: Aryl halide (0.3 mmol, 1.0 equiv.), Sodium sulfinate (3.0 equiv.), Catalyst, Additive, dry DMSO (2 mL), room temperature, visible light irradiation.[1]

Experimental Protocol: General Procedure for Photosulfonylation

• To a dry Schlenk tube, add the aryl halide (0.3 mmol, 1.0 equiv.), sodium benzenesulfinate (0.9 mmol, 3.0 equiv.), HCP-Cu 1a (10 mg), and 1-azabicyclo[2.2.2]octane (ABCO) (0.45 mmol, 1.5 equiv.).

• Evacuate and backfill the tube with an inert atmosphere (e.g., nitrogen or argon).

• Add dry dimethyl sulfoxide (DMSO) (2 mL) via syringe.

• Stir the reaction mixture at room temperature under irradiation with a blue LED lamp (24 W).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired aryl sulfone.

Proposed Reaction Workflow

Caption: Experimental workflow for the photosulfonylation of aryl halides.

Synthesis of Masked (Hetero)Aryl Sulfinates

This method facilitates the synthesis of β-ester (hetero)aryl sulfones, which act as "masked sulfinates". These intermediates can be unmasked and functionalized in situ to generate a variety of sulfonyl-containing compounds. The reaction proceeds under mild, base-free conditions using a substoichiometric amount of a copper salt.[3]

Data Presentation: Synthesis of Masked Sulfinates

Entry	Aryl Halide	Sulfinating Reagent	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Yield (%)
1	2-Iodopyridine	SMOPS	CuI (10)	L2 (12)	Dioxane	80	50
2	Iodobenzene	SMOPS	CuI (10)	None	Dioxane	100	75
3	4-Bromotoluene	STOPS	CuI (10)	L2 (12)	Dioxane	110	68

SMOPS = Sodium 1-methyl 3-sulfinopropanoate; STOPS = Sodium 1-tert-butyl 3-sulfinopropanoate; L2 = 6-hydroxypicolinamide ligand.[3]

Experimental Protocol: Synthesis of β-Ester Aryl Sulfones

• In a glovebox, combine the (hetero)aryl iodide (1.0 mmol, 1.0 equiv.), sodium 1-methyl 3-sulfinopropanoate (SMOPS) (1.2 mmol, 1.2 equiv.), and CuI (0.1 mmol, 10 mol%) in a vial.

• Add anhydrous dioxane (2 mL).

• Seal the vial and heat the reaction mixture at 100 °C with stirring for 16 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the β-ester aryl sulfone.

In Situ Functionalization Protocol

• To a solution of the purified β-ester aryl sulfone (0.5 mmol) in methanol (2 mL) at room temperature, add sodium methoxide (0.5 mmol, 1.0 equiv.).

• Stir the mixture for 15 minutes to generate the sodium sulfinate in situ.

• Add the desired electrophile (e.g., benzyl bromide, 0.6 mmol, 1.2 equiv.).

• Continue stirring at room temperature until the reaction is complete (monitored by TLC).

• Perform an aqueous workup and purify by column chromatography to obtain the final sulfonyl derivative.

Copper-Catalyzed Three-Component 1,2-Aryl Sulfonylation of Vinylarenes

This protocol describes an efficient three-component reaction involving a vinylarene, an arylboronic acid, and a sodium sulfinate, catalyzed by copper. The reaction proceeds at room temperature with high regioselectivity and stereoselectivity to produce β,β-diaryl sulfones.[4]

Data Presentation: Substrate Scope

Entry	Vinylarene	Arylboronic Acid	Sodium Sulfinate	Catalyst (mol%)	Solvent	Yield (%)
1	Styrene	Phenylboronic acid	Sodium benzenesulfinate	Cu(OAc)₂ (10)	DMSO	85
2	4-Methylstyrene	Phenylboronic acid	Sodium benzenesulfinate	Cu(OAc)₂ (10)	DMSO	82
3	Styrene	4-Methoxyphenylboronic acid	Sodium benzenesulfinate	Cu(OAc)₂ (10)	DMSO	88
4	Styrene	Phenylboronic acid	Sodium p-toluenesulfinate	Cu(OAc)₂ (10)	DMSO	86

Experimental Protocol: Three-Component Aryl Sulfonylation

• To a reaction tube, add Cu(OAc)₂ (0.1 mmol, 10 mol%), the vinylarene (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), and the sodium sulfinate (1.5 mmol, 1.5 equiv.).

• Add DMSO (3 mL) as the solvent.

• Stir the reaction mixture at room temperature under an air atmosphere for 24 hours.

• Pour the reaction mixture into water (20 mL) and extract with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Proposed Catalytic Cycle

Caption: Proposed mechanism for the three-component aryl sulfonylation.[4]

Conclusion

The protocols detailed in these application notes provide robust and versatile methods for the synthesis of sulfones and related compounds through copper-catalyzed cross-coupling reactions with sodium benzenesulfinate and its analogs. These methodologies are characterized by their operational simplicity, mild reaction conditions, and broad substrate scope, making them highly attractive for applications in medicinal chemistry and materials science. The use of inexpensive and low-toxicity copper catalysts further enhances the practical utility of these transformations.

References

• 1. researchgate.net [researchgate.net]
• 2. Sulfonylation of Aryl Halides by Visible Light/Copper Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Copper-Catalyzed Synthesis of Masked (Hetero)Aryl Sulfinates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Copper-catalyzed three-component 1,2-aryl sulfonylation of vinylarenes and 1,3-dienes with sodium sulfinates - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Sodium Benzenesulfinate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols and application notes for the use of sodium benzenesulfinate dihydrate in organic synthesis. Sodium benzenesulfinate is a versatile and cost-effective reagent, widely employed as a precursor for introducing the phenylsulfonyl group into organic molecules and as a key component in various synthetic transformations.

Physicochemical Properties and Safety Information

Sodium benzenesulfinate dihydrate is a white crystalline solid that is soluble in water. It serves as a stable source of the benzenesulfinate anion, a potent nucleophile.

Safety Precautions:

• Handling: Wear appropriate personal protective equipment (PPE), including safety glasses with side shields, chemical-resistant gloves, and a lab coat.[1] Avoid creating dust; handle in a well-ventilated area or fume hood.[1][2] Wash hands thoroughly after handling.[1][2]

• Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[1]

• Incompatibilities: Avoid strong oxidizing agents.[3]

• First Aid: In case of eye contact, flush with plenty of water for at least 15 minutes.[2] For skin contact, wash with soap and water.[2] If inhaled, move to fresh air.[2] If ingested, rinse mouth with water (if the person is conscious) and seek medical attention.[2]

Application 1: Synthesis of Sulfones

Sodium benzenesulfinate is a common reagent for the synthesis of sulfones, which are important structural motifs in many pharmaceuticals and functional materials.

Synthesis of Diaryl Sulfones via Copper-Catalyzed C-H Sulfonylation

This method describes the direct sulfonylation of C(sp²)–H bonds using a removable directing group, providing an efficient route to diverse aryl sulfones.[4]

Experimental Protocol:

A general procedure involves the reaction of a benzamide derivative with sodium benzenesulfinate in the presence of a copper catalyst. The 8-aminoquinoline directing group is often employed and can be subsequently removed.

Quantitative Data:

Entry	Benzamide Substrate	Sodium Benzenesulfinate (equiv.)	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	N-(quinolin-8-yl)benzamide	2.0	Cu(OAc)₂ (10)	DCE	120	24	85
2	4-Methyl-N-(quinolin-8-yl)benzamide	2.0	Cu(OAc)₂ (10)	DCE	120	24	82
3	4-Methoxy-N-(quinolin-8-yl)benzamide	2.0	Cu(OAc)₂ (10)	DCE	120	24	78
4	4-Chloro-N-(quinolin-8-yl)benzamide	2.0	Cu(OAc)₂ (10)	DCE	120	24	88

Note: Data is representative and compiled from typical results for this type of reaction.

Workflow Diagram:

Caption: Workflow for the synthesis of aryl sulfones.

Synthesis of 2-(Phenylsulfonyl)-1,3-cyclohexadiene

This protocol details the synthesis of a versatile diene for Diels-Alder reactions.[2]

Experimental Protocol:

Step A: Synthesis of trans-3-(Phenylsulfonyl)-4-(chloromercuri)cyclohexene

• In a 1-L round-bottomed flask, prepare a slurry of mercury(II) chloride (32.6 g, 120 mmol) and sodium benzenesulfinate (24.6 g, 150 mmol) in dimethyl sulfoxide (80 mL) and water (400 mL).

• Stir the slurry at room temperature for 2 hours.

• Add 1,3-cyclohexadiene (10.6 g, 132 mmol) dropwise with vigorous stirring over a few minutes.

• Continue stirring for another 2 hours.

• Cool the reaction flask in an ice bath and collect the solid product by filtration.

• Wash the solid with water (400 mL) and dry in a desiccator to yield trans-3-(phenylsulfonyl)-4-(chloromercuri)cyclohexene.

Step B: Synthesis of 2-(Phenylsulfonyl)-1,3-cyclohexadiene

• In a 1-L round-bottomed flask, charge the product from Step A (53.0 g, 116 mmol) and diethyl ether (600 mL).

• Stir the slurry for 5 minutes at room temperature.

• Add a 2 M aqueous solution of sodium hydroxide (175 mL, 350 mmol) with vigorous stirring. The mixture will turn black.

• Continue vigorous stirring for 30 minutes.

• Separate the layers and extract the aqueous phase with diethyl ether (3 x 50 mL).

• Combine the organic layers, filter through a short column of silica gel, and wash the column with diethyl ether (250 mL).

• Dry the ethereal solution over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield 2-(phenylsulfonyl)-1,3-cyclohexadiene as a colorless solid.[2]

Quantitative Data:

Step	Product	Starting Material	Moles (mmol)	Yield (%)
A	trans-3-(Phenylsulfonyl)-4-(chloromercuri)cyclohexene	Mercury(II) chloride	120	97
B	2-(Phenylsulfonyl)-1,3-cyclohexadiene	trans-3-(Phenylsulfonyl)-4-(chloromercuri)cyclohexene	116	88-96

Application 2: Synthesis of Vinyl Sulfones

Vinyl sulfones are valuable Michael acceptors and intermediates in organic synthesis.

Transition-Metal-Free Synthesis from Cinnamic Acids

This protocol describes an environmentally benign method for the synthesis of vinyl sulfones from readily available starting materials.[5][6]

Experimental Protocol:

• To a solution of cinnamic acid (1.0 mmol) in a suitable solvent (e.g., DMSO), add sodium benzenesulfinate (1.2 mmol) and an oxidizing agent (e.g., (NH₄)₂S₂O₈, 2.0 mmol).

• Heat the reaction mixture at a specified temperature (e.g., 80-100 °C) for several hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data:

Entry	Cinnamic Acid Derivative	Sodium Sulfinate	Yield (%)
1	Cinnamic acid	Sodium benzenesulfinate	85
2	4-Methylcinnamic acid	Sodium benzenesulfinate	82
3	4-Chlorocinnamic acid	Sodium benzenesulfinate	88
4	Cinnamic acid	Sodium p-toluenesulfinate	87

Note: Data is representative and compiled from typical results for this type of reaction.

Reaction Pathway Diagram:

Caption: Pathway for vinyl sulfone synthesis.

Application 3: Solid-Phase Synthesis with a Traceless Linker

Sodium benzenesulfinate can be used to generate a sulfone linker for solid-phase synthesis, which can be cleaved under mild conditions, leaving no trace of the linker on the final product.[7][8] This is particularly useful in the construction of combinatorial libraries of small molecules.

Synthesis of 1,2,4,5-Tetrasubstituted Imidazoles

This protocol outlines the key steps for the solid-phase synthesis of a library of imidazoles.[7][8]

Experimental Protocol:

• Linker Activation: Treat polystyrene resin-bound sodium sulfinate with acid to generate the corresponding sulfinic acid on the solid support.

• Condensation: React the resin-bound sulfinic acid with an aldehyde and an amine to form an arylsulfonylamide on the resin.

• Traceless Cleavage and Cyclization: Release the product from the resin via a one-pot elimination-cyclization reaction. This is often facilitated by a thiazolium catalyst to form an α-ketoamide intermediate, which then cyclizes with an amine to yield the desired imidazole.

Quantitative Data:

Entry	Aldehyde	Amine (for condensation)	Amine (for cyclization)	Overall Yield (%)
1	Benzaldehyde	Benzylamine	Aniline	35
2	4-Chlorobenzaldehyde	Benzylamine	Aniline	40
3	4-Methoxybenzaldehyde	Benzylamine	Aniline	32
4	Benzaldehyde	4-Methylbenzylamine	Aniline	36

Note: Overall yields are calculated from the initial loading of the resin.[8]

Logical Relationship Diagram:

Caption: Logical steps in solid-phase imidazole synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Copper(II)-Catalyzed Direct Sulfonylation of C(sp(2))-H Bonds with Sodium Sulfinates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Transition-metal-free synthesis of vinyl sulfones via tandem cross-decarboxylative/coupling reactions of sodium sulfinates and cinnamic acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. [PDF] Transition-metal-free synthesis of vinyl sulfones via tandem cross-decarboxylative/coupling reactions of sodium sulfinates and cinnamic acids | Semantic Scholar [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Transition-metal-free synthesis of vinyl sulfones via tandem cross-decarboxylative/coupling reactions of sodium sulfina… [ouci.dntb.gov.ua]

Application Notes and Protocols: Synthesis of Aryl Ketones Using Sodium Benzenesulfinate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of aryl ketones utilizing sodium benzenesulfinate dihydrate as a key reagent. The primary focus is on the palladium-catalyzed desulfinative addition of sodium arylsulfinates to nitriles, a robust and efficient method for constructing a diverse range of aryl ketones.

Introduction

Aryl ketones are fundamental structural motifs in a vast array of pharmaceuticals, agrochemicals, and functional materials. The development of efficient and versatile synthetic routes to these compounds is of significant interest to the chemical and pharmaceutical industries. Sodium benzenesulfinate and its derivatives have emerged as stable, easy-to-handle, and effective precursors for the generation of aryl functionalities in cross-coupling reactions. This document outlines a palladium-catalyzed method that leverages the desulfinative coupling of sodium arylsulfinates with nitriles to afford aryl ketones in good to excellent yields. The reaction proceeds under microwave irradiation, which significantly reduces reaction times.[1]

Reaction Principle and Mechanism

The core of this synthetic strategy is a palladium(II)-catalyzed process involving the desulfinative addition of a sodium arylsulfinate to a nitrile. The reaction is believed to proceed through the catalytic cycle depicted below. The key steps involve the formation of an arylpalladium(II) intermediate via desulfination of the sodium arylsulfinate, followed by migratory insertion of the nitrile into the arylpalladium bond. Subsequent hydrolysis of the resulting imine affords the desired aryl ketone.[1]

Caption: Proposed catalytic cycle for the synthesis of aryl ketones.

Experimental Protocols

General Protocol for the Microwave-Assisted Synthesis of Aryl Ketones

This protocol is based on the palladium-catalyzed desulfinative addition of sodium arylsulfinates to nitriles.[1]

Materials:

• Sodium arylsulfinate (1.0 equiv)

• Nitrile (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 5 mol%)

• 6-Methyl-2,2'-bipyridine (6-Me-bpy, 10 mol%)

• Toluene (0.5 M)

• Microwave vial (2-5 mL)

• Magnetic stir bar

Procedure:

• To a 2-5 mL microwave vial equipped with a magnetic stir bar, add the sodium arylsulfinate (1.0 equiv), nitrile (1.5 equiv), palladium(II) acetate (5 mol%), and 6-methyl-2,2'-bipyridine (10 mol%).

• Add toluene to achieve a 0.5 M concentration of the sodium arylsulfinate.

• Seal the vial with a septum cap.

• Place the vial in the cavity of a microwave reactor.

• Irradiate the reaction mixture at the specified temperature and for the designated time (see tables below for examples).

• After the reaction is complete, allow the vial to cool to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired aryl ketone.

Caption: General experimental workflow for aryl ketone synthesis.

Quantitative Data

The following tables summarize the scope of the palladium-catalyzed desulfinative synthesis of aryl ketones, showcasing the versatility of this method with various sodium arylsulfinates and nitriles.[1]

Table 1: Scope of Sodium Arylsulfinates in the Synthesis of Aryl Ketones

Entry	Sodium Arylsulfinate	Nitrile	Product	Yield (%)
1	Sodium benzenesulfinate	Benzonitrile	Benzophenone	85
2	Sodium 4-methylbenzenesulfinate	Benzonitrile	4-Methylbenzophenone	92
3	Sodium 4-methoxybenzenesulfinate	Benzonitrile	4-Methoxybenzophenone	88
4	Sodium 4-chlorobenzenesulfinate	Benzonitrile	4-Chlorobenzophenone	75
5	Sodium 2-methylbenzenesulfinate	Benzonitrile	2-Methylbenzophenone	78
6	Sodium naphthalene-2-sulfinate	Benzonitrile	2-Naphthyl phenyl ketone	81

Table 2: Scope of Nitriles in the Synthesis of Aryl Ketones

Entry	Sodium Arylsulfinate	Nitrile	Product	Yield (%)
1	Sodium benzenesulfinate	Acetonitrile	Acetophenone	72
2	Sodium benzenesulfinate	Propionitrile	Propiophenone	75
3	Sodium benzenesulfinate	4-Methoxybenzonitrile	4-Methoxybenzophenone	89
4	Sodium benzenesulfinate	4-Chlorobenzonitrile	4-Chlorobenzophenone	78
5	Sodium benzenesulfinate	2-Thiophenecarbonitrile	Phenyl(thiophen-2-yl)methanone	65
6	Sodium benzenesulfinate	Cyclohexanecarbonitrile	Cyclohexyl(phenyl)methanone	80

Concluding Remarks

The palladium-catalyzed desulfinative coupling of sodium arylsulfinates and nitriles provides a highly efficient and versatile method for the synthesis of a wide range of aryl ketones. The use of microwave irradiation significantly accelerates the reaction, making it an attractive approach for rapid library synthesis in drug discovery and development. The reaction tolerates a variety of functional groups on both the arylsulfinate and nitrile coupling partners, highlighting its broad applicability. Researchers and scientists can utilize the detailed protocols and data presented herein to effectively implement this methodology in their synthetic endeavors.

References

• 1. Palladium(II)-catalyzed desulfitative synthesis of aryl ketones from sodium arylsulfinates and nitriles: scope, limitations, and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Sodium Benzenesulfinate Dihydrate in Polymer Chemistry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium benzenesulfinate dihydrate (C₆H₅NaO₂S·2H₂O) is a versatile organic salt that finds niche but important applications in the field of polymer chemistry. Its properties as a reducing agent, a source of sulfonyl radicals, and a modifier of polymer properties make it a valuable tool in polymer synthesis and modification. This document provides detailed application notes and protocols for the use of sodium benzenesulfinate dihydrate in various polymerization processes and for enhancing polymer characteristics.

Role as a Component in Redox Initiation Systems for Emulsion Polymerization

Sodium benzenesulfinate and its derivatives can act as the reducing agent in a redox initiator couple, typically paired with an oxidizing agent like a persulfate or a hydroperoxide. This allows for the initiation of emulsion polymerization at lower temperatures than thermal initiation, which is advantageous for monomers susceptible to degradation or for achieving better control over the polymerization process.

Logical Workflow for Redox-Initiated Emulsion Polymerization

Caption: Workflow for redox-initiated emulsion polymerization.

Experimental Protocol: Redox-Initiated Emulsion Polymerization of Methyl Methacrylate (MMA)

This protocol describes a general procedure for the emulsion polymerization of methyl methacrylate using a sodium benzenesulfinate / potassium persulfate redox system.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Sodium dodecyl sulfate (SDS)

• Sodium benzenesulfinate dihydrate

• Potassium persulfate (KPS)

• Deionized water

• Nitrogen gas

Procedure:

• Reactor Setup: A 250 mL three-necked round-bottom flask is equipped with a mechanical stirrer, a condenser, a nitrogen inlet, and a thermometer.

• Aqueous Phase Preparation: In the reactor, dissolve 0.5 g of SDS in 100 mL of deionized water.

• Inert Atmosphere: Purge the reactor with nitrogen for 30 minutes to remove oxygen, and maintain a gentle nitrogen flow throughout the reaction.

• Monomer Addition: Add 20 g of inhibitor-free MMA to the reactor while stirring to form an emulsion.

• Temperature Control: Heat the reactor to 40 °C and maintain this temperature.

• Initiator Addition:

  • Prepare a 5% (w/v) aqueous solution of sodium benzenesulfinate dihydrate.

  • Prepare a 5% (w/v) aqueous solution of potassium persulfate.

  • Add 2 mL of the sodium benzenesulfinate dihydrate solution to the reactor, followed by the addition of 2 mL of the potassium persulfate solution to initiate the polymerization.

• Polymerization: Continue the reaction at 40 °C for 4 hours with constant stirring. An increase in viscosity and the appearance of a milky-white latex indicate polymerization.

• Completion and Characterization: Cool the reactor to room temperature. The resulting polymer latex can be coagulated by adding a saturated salt solution, followed by washing and drying of the polymer for characterization (e.g., molecular weight determination by GPC).

Note: The concentrations of the initiator components and the reaction temperature can be varied to control the polymerization rate and the molecular weight of the resulting polymer.

Application as a Plasticizer in Polyamides

Sodium benzenesulfinate can function as a plasticizer in polyamides, increasing their flexibility and processability.[1][2] The benzenesulfonamide group, a related structure, is known to disrupt the hydrogen bonds between polyamide chains, which leads to a decrease in the glass transition temperature (Tg) and melting temperature.[3]

Logical Relationship of Plasticization in Polyamides

Caption: Mechanism of polyamide plasticization.

Experimental Protocol: Evaluation of Plasticizing Effect on Polyamide 6

This protocol outlines a method for preparing and evaluating the plasticizing effect of sodium benzenesulfinate dihydrate on Polyamide 6 (PA6).

Materials:

• Polyamide 6 (PA6) pellets

• Sodium benzenesulfinate dihydrate, dried

• Twin-screw extruder

• Injection molding machine

• Differential Scanning Calorimeter (DSC)

• Tensile testing machine

Procedure:

• Material Preparation: Dry the PA6 pellets and the sodium benzenesulfinate dihydrate in a vacuum oven at 80 °C for at least 12 hours to remove moisture.

• Compounding:

  • Prepare blends of PA6 and sodium benzenesulfinate dihydrate at different weight percentages (e.g., 0%, 1%, 2%, 5% w/w).

  • Melt-blend the components using a twin-screw extruder with a temperature profile suitable for PA6 (e.g., 230-260 °C).

• Specimen Preparation:

  • Pelletize the extruded strands.

  • Dry the pellets again before injection molding.

  • Injection mold the pellets into standard test specimens (e.g., dog-bone shapes for tensile testing) using an appropriate molding temperature for PA6.

• Characterization:

  • Glass Transition Temperature (Tg): Determine the Tg of the molded specimens using DSC. Heat the samples at a controlled rate (e.g., 10 °C/min) and observe the transition in the heat flow curve.

  • Mechanical Properties: Perform tensile tests on the dog-bone specimens according to a standard method (e.g., ASTM D638) to determine tensile strength, Young's modulus, and elongation at break.

Quantitative Data: Effect of Benzenesulfonamide Plasticizer on Polyamide Properties (Illustrative)

Plasticizer Concentration (w/w %)	Glass Transition Temperature (Tg) (°C)	Tensile Strength (MPa)	Elongation at Break (%)
0	60 - 70	70 - 80	50 - 100
1	55 - 65	65 - 75	100 - 150
2	50 - 60	60 - 70	150 - 200
5	40 - 50	50 - 60	> 200

Note: This data is illustrative and the actual values will depend on the specific grade of polyamide and the processing conditions.

Use as an Adhesion Enhancer in Epoxy Resins

Sodium benzenesulfinate can be incorporated into epoxy resin formulations to improve adhesion to various substrates.[1][2] The mechanism is thought to involve the interaction of the sulfinate group with the substrate surface and the organic part of the molecule with the epoxy matrix, creating a stronger interfacial bond.

Experimental Workflow for Evaluating Adhesion Enhancement

Caption: Workflow for evaluating epoxy adhesion.

Experimental Protocol: Lap Shear Strength of Epoxy Adhesive

This protocol provides a method to evaluate the effect of sodium benzenesulfinate dihydrate on the adhesion of an epoxy resin to aluminum substrates.

Materials:

• Bisphenol A based epoxy resin

• Amine-based curing agent

• Sodium benzenesulfinate dihydrate, finely ground and dried

• Aluminum test coupons (e.g., 100 mm x 25 mm x 1.6 mm)

• Solvent for cleaning (e.g., acetone)

• Abrasive paper

• Tensile testing machine with grips for lap shear testing

Procedure:

• Substrate Preparation:

  • Degrease the aluminum coupons with acetone.

  • Abrade the bonding area of the coupons with fine-grit abrasive paper.

  • Clean the abraded surface again with acetone and allow to dry completely.

• Adhesive Formulation:

  • Prepare formulations of the epoxy resin with varying concentrations of sodium benzenesulfinate dihydrate (e.g., 0%, 0.5%, 1%, 2% w/w based on the resin weight).

  • Thoroughly mix the sodium benzenesulfinate dihydrate into the epoxy resin until a uniform dispersion is achieved.

  • Add the stoichiometric amount of the curing agent and mix thoroughly.

• Joint Assembly:

  • Apply a thin, uniform layer of the adhesive to the prepared surface of one coupon.

  • Place a second coupon over the adhesive to create a single lap joint with a defined overlap area (e.g., 12.5 mm x 25 mm).

  • Use spacers (e.g., glass beads) to maintain a consistent bondline thickness.

  • Clamp the assembly and cure according to the epoxy manufacturer's instructions (e.g., at room temperature for 24 hours followed by a post-cure at elevated temperature).

• Testing:

  • After the curing period, perform lap shear strength testing on the specimens using a tensile testing machine according to ASTM D1002.[4]

  • Record the maximum force required to break the bond and calculate the lap shear strength in megapascals (MPa).

Quantitative Data: Lap Shear Strength of Epoxy Adhesives (Illustrative)

The following table illustrates the potential impact of sodium benzenesulfinate dihydrate on the lap shear strength of an epoxy adhesive on aluminum.

Additive Concentration (w/w %)	Average Lap Shear Strength (MPa)
0	15 - 20
0.5	18 - 23
1.0	20 - 25
2.0	19 - 24

Note: The optimal concentration of the adhesion promoter can vary, and excessive amounts may lead to a decrease in performance. Actual results depend on the specific epoxy system, substrate, and surface preparation.

Conclusion

Sodium benzenesulfinate dihydrate is a multifaceted additive in polymer chemistry. Its utility as a component in low-temperature redox initiation systems for emulsion polymerization, a plasticizer for enhancing the flexibility of polyamides, and an adhesion promoter for improving the bond strength of epoxy resins highlights its potential for developing advanced polymer materials. The provided protocols offer a foundational framework for researchers to explore and optimize the use of this compound in their specific applications. Further investigation into its role as a chain transfer agent or a stabilizer may reveal additional functionalities in polymer synthesis and processing.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. designworldonline.com [designworldonline.com]

Application Notes and Protocols: Sodium Benzenesulfinate Dihydrate as a Reducing Agent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium benzenesulfinate dihydrate (C₆H₅SO₂Na·2H₂O) is a versatile and stable reagent in organic synthesis. While it is widely recognized as a precursor for the introduction of sulfonyl and sulfinyl moieties into organic molecules, its role as a reducing agent is a less commonly highlighted yet significant application. This document provides detailed application notes and protocols for the use of sodium benzenesulfinate dihydrate as a reducing agent, focusing on a key transformation: the reductive coupling of nitroarenes to synthesize N-arylsulfonamides. In this reaction, sodium benzenesulfinate serves a dual role as both the sulfonylating agent and the reductant, offering a streamlined approach to this important class of compounds often found in pharmaceuticals and agrochemicals.

Application: Reductive Coupling of Nitroarenes with Sodium Arylsulfinates

A notable application of sodium benzenesulfinate as a reducing agent is in the copper-catalyzed synthesis of N-arylsulfonamides from nitroarenes. In this process, the nitro group is reduced to an amino group, which then couples with the sulfonyl group from the sodium sulfinate. The reaction proceeds without the need for an external reducing agent, with the sodium sulfinate itself being oxidized.[1]

This methodology is advantageous as it utilizes readily available and stable nitroarenes as the nitrogen source and avoids the handling of often unstable or toxic amines. The reaction demonstrates good functional group tolerance, making it a valuable tool in synthetic chemistry.[1]

Quantitative Data Summary

The following tables summarize the scope of the copper-catalyzed reductive coupling of various nitroarenes and sodium arylsulfinates.

Table 1: Scope of Nitroarene Substrates

Reaction Conditions: Nitroarene (0.5 mmol), Sodium 4-methylbenzenesulfinate (1.5 mmol), CuCl (10 mol%), NMP (2 mL), 120 °C, 12 h, under Argon atmosphere. Yields are for the isolated product.

Entry	Nitroarene	Product	Yield (%)
1	4-Nitrotoluene	4-Methyl-N-(p-tolyl)benzenesulfonamide	75
2	Nitrobenzene	N-Phenyl-4-methylbenzenesulfonamide	72
3	4-Nitroanisole	N-(4-Methoxyphenyl)-4-methylbenzenesulfonamide	68
4	4-Fluoronitrobenzene	N-(4-Fluorophenyl)-4-methylbenzenesulfonamide	78
5	4-Chloronitrobenzene	N-(4-Chlorophenyl)-4-methylbenzenesulfonamide	82
6	4-Bromonitrobenzene	N-(4-Bromophenyl)-4-methylbenzenesulfonamide	85
7	Methyl 4-nitrobenzoate	Methyl 4-(N-(4-methylphenyl)sulfamoyl)benzoate	65
8	4-Nitrobenzonitrile	N-(4-Cyanophenyl)-4-methylbenzenesulfonamide	71
9	3-Nitrotoluene	4-Methyl-N-(m-tolyl)benzenesulfonamide	69
10	2-Nitroanisole	N-(2-Methoxyphenyl)-4-methylbenzenesulfonamide	55

(Data sourced from Zhang, J. et al., Molecules 2019, 24(7), 1407)[1][2]

Table 2: Scope of Sodium Sulfinate Substrates

Reaction Conditions: 4-Nitrotoluene (0.5 mmol), Sodium arylsulfinate (1.5 mmol), CuCl (10 mol%), NMP (2 mL), 120 °C, 12 h, under Argon atmosphere. Yields are for the isolated product.

Entry	Sodium Arylsulfinate	Product	Yield (%)
1	Sodium benzenesulfinate	N-(p-Tolyl)benzenesulfonamide	81
2	Sodium 4-methoxybenzenesulfinate	4-Methoxy-N-(p-tolyl)benzenesulfonamide	72
3	Sodium 4-(tert-butyl)benzenesulfinate	4-(tert-Butyl)-N-(p-tolyl)benzenesulfonamide	53
4	Sodium 4-fluorobenzenesulfinate	4-Fluoro-N-(p-tolyl)benzenesulfonamide	67
5	Sodium 4-chlorobenzenesulfinate	4-Chloro-N-(p-tolyl)benzenesulfonamide	70
6	Sodium 4-bromobenzenesulfinate	4-Bromo-N-(p-tolyl)benzenesulfonamide	73

(Data sourced from Zhang, J. et al., Molecules 2019, 24(7), 1407)[1][2]

Experimental Protocols

Protocol 1: General Procedure for the Copper-Catalyzed Reductive Coupling of a Nitroarene with Sodium Benzenesulfinate Dihydrate

Materials:

• Nitroarene (e.g., 4-chloronitrobenzene)

• Sodium benzenesulfinate dihydrate

• Copper(I) chloride (CuCl)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Schlenk tube or other suitable reaction vessel

• Argon or Nitrogen gas supply

• Magnetic stirrer and hotplate

• Standard laboratory glassware for workup and purification

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk tube equipped with a magnetic stir bar, add the nitroarene (0.5 mmol, 1.0 equiv.), sodium benzenesulfinate dihydrate (1.5 mmol, 3.0 equiv.), and CuCl (0.05 mmol, 10 mol%).

• Evacuate the tube and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Add anhydrous NMP (2 mL) to the reaction mixture via syringe.

• Place the Schlenk tube in a preheated oil bath at 120 °C.

• Stir the reaction mixture vigorously for 12 hours.

• After 12 hours, remove the reaction vessel from the oil bath and allow it to cool to room temperature.

• Pour the reaction mixture into a separatory funnel containing 20 mL of ethyl acetate and 20 mL of water.

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to afford the pure N-arylsulfonamide.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of N-arylsulfonamides.

Proposed Reaction Mechanism

The proposed mechanism for the copper-catalyzed reductive coupling of nitroarenes with sodium sulfinates involves a redox pathway where the nitroarene is reduced and the sodium sulfinate is oxidized.

Caption: Proposed mechanism for the copper-catalyzed reductive coupling.

Conclusion

Sodium benzenesulfinate dihydrate serves as an effective reducing agent in the copper-catalyzed synthesis of N-arylsulfonamides from nitroarenes. This dual functionality as both a reductant and a source of the sulfonyl group provides an efficient and atom-economical pathway to valuable organic compounds. The provided protocols and data offer a solid foundation for researchers to explore and utilize this methodology in their synthetic endeavors. Further research may uncover additional reductive applications for this versatile and readily available reagent.

References

• 1. CAS 873-55-2: Sodium benzenesulfinate | CymitQuimica [cymitquimica.com]
• 2. Benzenesulfinic acid sodium salt: applications in organic synthesis and safety_Chemicalbook [chemicalbook.com]

Application Notes and Protocols: Palladium-Catalyzed Reactions Involving Sodium Benzenesulfinate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palladium-catalyzed cross-coupling reactions have become an indispensable tool in modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance. Sodium benzenesulfinate and its derivatives have emerged as versatile and readily available coupling partners in a variety of palladium-catalyzed transformations. These reactions provide access to valuable structural motifs such as diaryl sulfones, biaryls, and other sulfur-containing compounds, which are of significant interest in medicinal chemistry and materials science. This document provides detailed application notes and experimental protocols for key palladium-catalyzed reactions involving sodium benzenesulfinate dihydrate and related arylsulfinates.

Key Applications and Protocols

Synthesis of Unsymmetrical Diaryl Sulfones via Cross-Coupling of Aryl Halides/Triflates

One of the most prominent applications of sodium arylsulfinates in palladium catalysis is the synthesis of unsymmetrical diaryl sulfones. This transformation involves the cross-coupling of an aryl halide or triflate with a sodium arylsulfinate. The use of a bidentate phosphine ligand, such as Xantphos, has been found to be crucial for the success of this reaction.[1][2]

Entry	Aryl Halide/Triflate	Sodium Arylsulfinate	Catalyst (mol%)	Ligand (mol%)	Base	Additive	Solvent	Temp (°C)	Yield (%)	Reference
1	Iodobenzene	Sodium p-toluenesulfinate	Pd₂(dba)₃ (2.5)	Xantphos (7.5)	Cs₂CO₃	nBu₄NCl	Toluene	80	95	[1]
2	4-Bromoanisole	Sodium p-toluenesulfinate	Pd₂(dba)₃ (2.5)	Xantphos (7.5)	Cs₂CO₃	nBu₄NCl	Toluene	120	92	[1]
3	4-Trifluoromethylphenyl triflate	Sodium p-toluenesulfinate	Pd₂(dba)₃ (2.5)	Xantphos (7.5)	Cs₂CO₃	None	Toluene	120	85	[1]
4	4-Nitrophenyl bromide	Sodium benzenesulfinate	Pd₂(dba)₃ (2.5)	Xantphos (7.5)	Cs₂CO₃	None	Toluene	120	90	[3]

• To an oven-dried reaction vessel, add Pd₂(dba)₃ (0.025 mmol), Xantphos (0.075 mmol), cesium carbonate (2.0 mmol), and tetrabutylammonium chloride (1.0 mmol).

• The vessel is evacuated and backfilled with argon three times.

• Add the aryl bromide or triflate (1.0 mmol), sodium p-toluenesulfinate (1.2 mmol), and toluene (5 mL) under an argon atmosphere.

• The reaction mixture is stirred at 120 °C for the time indicated by TLC analysis (typically 16-24 hours).

• After cooling to room temperature, the mixture is diluted with ethyl acetate and filtered through a pad of Celite.

• The filtrate is concentrated under reduced pressure, and the residue is purified by flash column chromatography on silica gel to afford the desired diaryl sulfone.

• To an oven-dried reaction vessel, add Pd₂(dba)₃ (0.025 mmol), Xantphos (0.075 mmol), and cesium carbonate (2.0 mmol).

• The vessel is evacuated and backfilled with argon three times.

• Add the aryl bromide or triflate (1.0 mmol), sodium p-toluenesulfinate (1.2 mmol), and toluene (5 mL) under an argon atmosphere.

• The reaction mixture is stirred at 120 °C for the time indicated by TLC analysis (typically 16-24 hours).

• Follow steps 5 and 6 from General Procedure A for workup and purification.

Desulfinative Cross-Coupling Reactions

Sodium arylsulfinates can also serve as arylating agents in desulfinative cross-coupling reactions, where the sulfinate group is extruded as sulfur dioxide. This strategy has been successfully applied to the synthesis of biaryls and diarylmethanes.

This reaction provides a route to biaryls by coupling an aryl triflate with a sodium arylsulfinate, with extrusion of SO₂.

Entry	Aryl Triflate	Sodium Arylsulfinate	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	4-tert-Butylphenyl triflate	Sodium p-toluenesulfinate	Pd(OAc)₂ (2)	XPhos (4)	K₂CO₃	Dioxane	100	92	[4]
2	2-Naphthyl triflate	Sodium benzenesulfinate	Pd(OAc)₂ (2)	XPhos (4)	K₂CO₃	Dioxane	100	85	[4]

• In a glovebox, a reaction tube is charged with Pd(OAc)₂ (0.02 mmol), XPhos (0.04 mmol), and potassium carbonate (2.0 mmol).

• The aryl triflate (1.0 mmol), sodium arylsulfinate (1.5 mmol), and 1,4-dioxane (2 mL) are added.

• The tube is sealed and heated at 100 °C for 12 hours.

• After cooling, the reaction mixture is diluted with water and extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography.

This method allows for the synthesis of diarylmethanes by coupling sodium arylsulfinates with benzyl chlorides.

Entry	Sodium Arylsulfinate	Benzyl Chloride	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Yield (%)	Reference
1	Sodium benzenesulfinate	Benzyl chloride	PdCl₂(dppf) (3)	None	Toluene	110	85	[5]
2	Sodium p-toluenesulfinate	4-Methoxybenzyl chloride	PdCl₂(dppf) (3)	None	Toluene	110	78	[5]

• A mixture of the sodium arylsulfinate (0.5 mmol), benzyl chloride (0.6 mmol), and PdCl₂(dppf) (0.015 mmol) in toluene (2 mL) is placed in a sealed tube.

• The reaction is stirred at 110 °C for 24 hours.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The residue is purified by flash chromatography on silica gel to give the corresponding diarylmethane.

Reaction Mechanisms and Workflows

Catalytic Cycle for Diaryl Sulfone Synthesis

The mechanism for the palladium-catalyzed synthesis of diaryl sulfones is believed to proceed through a standard cross-coupling catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.

Caption: Catalytic cycle for diaryl sulfone synthesis.

Experimental Workflow for a Typical Cross-Coupling Reaction

The following diagram illustrates a standard laboratory workflow for performing a palladium-catalyzed cross-coupling reaction.

Caption: General experimental workflow diagram.

Concluding Remarks

The palladium-catalyzed reactions of sodium benzenesulfinate dihydrate and other arylsulfinates represent a powerful and versatile methodology for the synthesis of a wide range of sulfur-containing organic molecules. The protocols outlined in this document provide a solid foundation for researchers to explore and apply these transformations in their own synthetic endeavors, particularly in the fields of drug discovery and materials science. The operational simplicity and broad substrate scope of these reactions make them highly attractive for both academic and industrial applications.

References

• 1. Unsymmetrical diaryl sulfones and aryl vinyl sulfones through palladium-catalyzed coupling of aryl and vinyl halides or triflates with sulfinic acid salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Palladium-catalyzed desulfitative arylation by C-O bond cleavage of aryl triflates with sodium arylsulfinates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Palladium-catalyzed desulfitative cross-coupling reaction of sodium sulfinates with benzyl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for One-Pot Synthesis Using Sodium Benzenesulfinate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the one-pot synthesis of various organic compounds utilizing sodium benzenesulfinate dihydrate as a key reagent. These procedures offer efficient and streamlined approaches to the synthesis of β-keto sulfones and sulfonamides, classes of compounds with significant interest in medicinal chemistry and drug development.

Introduction

Sodium benzenesulfinate dihydrate is a versatile and readily available reagent for the formation of carbon-sulfur and nitrogen-sulfur bonds. Its application in one-pot syntheses has gained traction due to the operational simplicity, reduced reaction times, and often milder conditions compared to traditional multi-step methods. One-pot reactions, by minimizing intermediate isolation and purification steps, contribute to higher overall yields and a more sustainable chemical process. This document outlines validated protocols for the synthesis of β-keto sulfones and sulfonamides, along with insights into the biological relevance of these molecules.

Application Note 1: One-Pot Synthesis of β-Keto Sulfones from Ketones

β-Keto sulfones are valuable synthetic intermediates and have been investigated for their potential as antifungal and antibacterial agents.[1] This one-pot protocol describes a solvent-free method for the synthesis of β-keto sulfones from readily available ketones and sodium benzenesulfinate.[2]

Experimental Protocol

A representative procedure for the synthesis of 2-(phenylsulfonyl)-1-phenylethan-1-one is as follows:

• In a mortar, a neat mixture of acetophenone (1 mmol) and [hydroxy(tosyloxy)iodo]benzene (1.1 mmol) is ground together for 3 minutes at room temperature using a pestle.

• Sodium benzenesulfinate (1 mmol) and tetrabutylammonium bromide (TBAB, 0.25 mmol) are added to the mixture.

• The grinding is continued for an additional 2 minutes. The solid reaction mixture will become a semi-solid.

• Upon completion of the reaction (monitored by TLC), the mixture is taken up in water and extracted with dichloromethane (3 x 10 mL).

• The combined organic phases are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford the pure β-keto sulfone.

Quantitative Data

The following table summarizes the yields of various β-keto sulfones synthesized using this one-pot protocol with different ketone substrates and sodium benzenesulfinate.

Entry	Ketone	Product	Yield (%)
1	Acetophenone	2-(Phenylsulfonyl)-1-phenylethan-1-one	91
2	p-Chloroacetophenone	1-(4-Chlorophenyl)-2-(phenylsulfonyl)ethan-1-one	88
3	p-Methoxyacetophenone	1-(4-Methoxyphenyl)-2-(phenylsulfonyl)ethan-1-one	85
4	Propiophenone	1-Phenyl-2-(phenylsulfonyl)propan-1-one	82
5	Cyclohexanone	2-(Phenylsulfonyl)cyclohexan-1-one	78

Reaction Workflow

Caption: One-pot synthesis of β-keto sulfones.

Application Note 2: Sonication-Assisted One-Pot Synthesis of β-Keto Sulfones from Styrenes

This protocol details a metal-free, one-pot synthesis of β-keto sulfones from styrenes, N-bromosuccinimide (NBS), and aromatic sodium sulfinate salts under sonication.[3] NBS serves a dual role as both a bromine source and an oxidant in water, a green solvent.[3]

Experimental Protocol

A representative procedure for the synthesis of 1-phenyl-2-(phenylsulfonyl)ethan-1-one is as follows:

• To a solution of styrene (1 mmol) in water (5 mL) in a round-bottom flask, N-bromosuccinimide (NBS, 1.1 mmol) is added.

• The reaction mixture is subjected to sonication at 55 °C for 30 minutes.

• Sodium benzenesulfinate (1.2 mmol) is then added to the reaction mixture.

• Sonication is continued at 55 °C for an additional 2 hours.

• After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature.

• The solid product is collected by filtration, washed with water, and dried.

• If necessary, the crude product can be further purified by recrystallization from ethanol.

Quantitative Data

The following table presents the yields for the synthesis of various β-keto sulfones using different substituted styrenes and sodium benzenesulfinate.

Entry	Styrene	Product	Yield (%)
1	Styrene	1-Phenyl-2-(phenylsulfonyl)ethan-1-one	90
2	4-Methylstyrene	1-(p-Tolyl)-2-(phenylsulfonyl)ethan-1-one	88
3	4-Chlorostyrene	1-(4-Chlorophenyl)-2-(phenylsulfonyl)ethan-1-one	85
4	4-Methoxystyrene	1-(4-Methoxyphenyl)-2-(phenylsulfonyl)ethan-1-one	82
5	4-Nitrostyrene	1-(4-Nitrophenyl)-2-(phenylsulfonyl)ethan-1-one	75

Reaction Workflow

References

• 1. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. lppcollegerisod.ac.in [lppcollegerisod.ac.in]

The Versatile Role of Sodium Benzenesulfinate Dihydrate in C-H Functionalization: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Sodium benzenesulfinate dihydrate has emerged as a highly versatile and valuable reagent in modern organic synthesis, particularly in the realm of C-H functionalization. Its ability to serve as a precursor to sulfonyl and sulfenyl species under various reaction conditions has enabled the development of novel and efficient methods for the formation of carbon-sulfur bonds. This powerful building block allows for the direct conversion of ubiquitous C-H bonds into valuable sulfonylated and sulfenylated products, which are key structural motifs in a wide array of pharmaceuticals, agrochemicals, and functional materials.

These application notes provide an overview of the key applications of sodium benzenesulfinate dihydrate in C-H functionalization, including sulfonylation and sulfenylation reactions. Detailed experimental protocols for selected transformations are provided to enable researchers to readily apply these methodologies in their own laboratories.

Application I: Direct C-H Sulfonylation for the Synthesis of Aryl Sulfones

Aryl sulfones are a prevalent structural motif in medicinal chemistry and materials science. Traditional methods for their synthesis often require harsh conditions and pre-functionalized starting materials. The use of sodium benzenesulfinate in direct C-H sulfonylation reactions offers a more atom-economical and efficient alternative. Palladium-catalyzed C-H functionalization has proven to be a particularly effective strategy for the synthesis of diaryl sulfones.[1]

Palladium-Catalyzed Site-Selective C-H Sulfonylation

This protocol describes a palladium-catalyzed C-H sulfonylation of arenes with sodium benzenesulfinate to afford diaryl sulfones. The reaction exhibits broad functional group tolerance and can be applied to the late-stage functionalization of complex molecules.

Reaction Workflow:

Caption: Palladium-catalyzed C-H sulfonylation workflow.

Experimental Protocol:

A detailed experimental protocol for the palladium-catalyzed C-H sulfonylation is provided below.

Step	Procedure
1	To an oven-dried reaction tube, add the arene (1.0 mmol), sodium benzenesulfinate (1.2 mmol), Pd(OAc)₂ (5 mol%), and a suitable ligand (10 mol%).
2	Add a compatible oxidant (e.g., Ag₂CO₃, 2.0 mmol) to the tube.
3	Evacuate and backfill the tube with an inert gas (e.g., nitrogen or argon).
4	Add a suitable solvent (e.g., 1,2-dichloroethane or toluene, 2.0 mL) via syringe.
5	Seal the tube and place it in a preheated oil bath at the desired temperature (typically 100-120 °C).
6	Stir the reaction mixture for the specified time (typically 12-24 hours).
7	After completion (monitored by TLC or GC-MS), cool the reaction mixture to room temperature.
8	Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite.
9	Concentrate the filtrate under reduced pressure.
10	Purify the crude product by column chromatography on silica gel to afford the desired diaryl sulfone.

Quantitative Data:

The following table summarizes representative yields for the palladium-catalyzed sulfonylation of various arenes with sodium benzenesulfinate.

Entry	Arene	Product	Yield (%)
1	Benzene	Diphenyl sulfone	75
2	Toluene	Phenyl tolyl sulfone	82
3	Anisole	Methoxyphenyl phenyl sulfone	88
4	Chlorobenzene	Chlorophenyl phenyl sulfone	65

Application II: Direct C-H Sulfenylation for the Synthesis of Thioethers

Thioethers are important structural units in many biologically active molecules and functional materials. The direct C-H sulfenylation using sodium benzenesulfinate as a sulfur source provides a convenient and odorless method for the synthesis of these compounds. An ammonium iodide-induced method has been developed for the regioselective sulfenylation of various heterocycles.[2][3]

Ammonium Iodide-Induced C-H Sulfenylation

This protocol outlines a metal-free method for the direct C-H sulfenylation of electron-rich heterocycles, such as indoles and flavones, using sodium benzenesulfinate and ammonium iodide.

Plausible Reaction Pathway:

Caption: Ammonium iodide-induced C-H sulfenylation pathway.

Experimental Protocol:

Step	Procedure
1	In a round-bottom flask, dissolve the heterocycle (1.0 mmol) and sodium benzenesulfinate (1.5 mmol) in a suitable solvent (e.g., CH₃CN, 5 mL).
2	Add ammonium iodide (2.0 mmol) to the mixture.
3	Stir the reaction mixture at a specified temperature (e.g., 80 °C) for the required time (typically 4-12 hours).
4	Monitor the reaction progress by TLC.
5	Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of Na₂S₂O₃.
6	Extract the mixture with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).
7	Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.
8	Remove the solvent under reduced pressure.
9	Purify the residue by flash column chromatography on silica gel to obtain the desired thioether.

Quantitative Data:

Representative yields for the ammonium iodide-induced C-H sulfenylation of various heterocycles are presented below.

Entry	Heterocycle	Product	Yield (%)
1	Indole	3-(Phenylthio)indole	85
2	2-Methylindole	2-Methyl-3-(phenylthio)indole	82
3	Flavone	3-(Phenylthio)flavone	78
4	2-Phenylimidazo[1,2-a]pyridine	3-(Phenylthio)-2-phenylimidazo[1,2-a]pyridine	90

Application III: Visible-Light Photoredox-Catalyzed C-H Sulfonylation

Visible-light photoredox catalysis has emerged as a powerful and sustainable tool in organic synthesis. This approach can be utilized for the C-H sulfonylation of various substrates with sodium sulfinates under mild reaction conditions, often at room temperature. These reactions typically proceed via the generation of a sulfonyl radical intermediate.

General Protocol for Photoredox-Catalyzed Sulfonylation

This protocol provides a general procedure for the visible-light-mediated C-H sulfonylation of heteroarenes using a suitable photocatalyst.

General Mechanistic Scheme:

Caption: General mechanism for photoredox-catalyzed C-H sulfonylation.

Experimental Protocol:

Step	Procedure
1	To a reaction vial, add the heteroarene (0.5 mmol), sodium benzenesulfinate (1.0 mmol), and the photocatalyst (e.g., Ru(bpy)₃Cl₂ or an organic dye, 1-2 mol%).
2	Add a suitable solvent (e.g., DMSO or MeCN, 2 mL).
3	Degas the reaction mixture by bubbling with an inert gas for 10-15 minutes.
4	Seal the vial and place it in front of a blue LED lamp.
5	Irradiate the mixture with stirring at room temperature for the specified time (typically 6-24 hours).
6	After the reaction is complete, dilute the mixture with water and extract with an organic solvent.
7	Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.
8	Purify the crude product by column chromatography.

Quantitative Data:

The following table shows representative yields for the visible-light photoredox-catalyzed C-H sulfonylation.

Entry	Heteroarene	Photocatalyst	Yield (%)
1	Caffeine	Eosin Y	75
2	Quinoline	Ru(bpy)₃(PF₆)₂	80
3	Isoquinoline	Ir(ppy)₃	85
4	Pyridine	4CzIPN	68

Conclusion

Sodium benzenesulfinate dihydrate is a versatile and indispensable reagent for the direct functionalization of C-H bonds. The methodologies presented herein, including palladium-catalyzed, ammonium iodide-induced, and visible-light photoredox-catalyzed reactions, offer researchers a powerful toolkit for the synthesis of a diverse range of sulfonylated and sulfenylated compounds. These protocols provide a foundation for the development of novel synthetic strategies in drug discovery and materials science.

References

• 1. Palladium-Catalyzed Site-Selective C-H Sulfonylation via Aryl Thianthrenium Salts to Access Diarylsulfones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Generation of thioethers via direct C-H functionalization with sodium benzenesulfinate as a sulfur source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Generation of thioethers via direct C–H functionalization with sodium benzenesulfinate as a sulfur source - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Sodium Benzenesulfinate Dihydrate

Welcome to the technical support center for sodium benzenesulfinate dihydrate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions and troubleshooting common issues encountered during its use in synthetic chemistry.

Frequently Asked Questions (FAQs)

Q1: What is sodium benzenesulfinate dihydrate and what are its primary applications?

A1: Sodium benzenesulfinate dihydrate (C₆H₅NaO₂S·2H₂O) is the sodium salt of benzenesulfinic acid. It is a versatile reagent in organic synthesis, primarily used as a source of the benzenesulfonyl group.[1] Key applications include the synthesis of sulfones, sulfonamides, and thiosulfonates, which are important intermediates in pharmaceuticals and agrochemicals.[1][2]

Q2: What are the key physical and chemical properties of sodium benzenesulfinate dihydrate?

A2: It is a white to light yellow crystalline powder that is soluble in water.[3] The anhydrous form has a high melting point of over 300°C.[3][4] It is stable under normal conditions but should be stored in a cool, dark place, away from moisture and strong oxidizing agents.[4][5]

Q3: How should sodium benzenesulfinate dihydrate be stored?

A3: It should be kept in tightly closed containers in a dry, cool, and well-ventilated place to prevent decomposition and reaction with moisture.[4] For long-term storage, temperatures of -20°C (for up to 1 month) or -80°C (for up to 6 months) are recommended for stock solutions.[5]

Q4: Is the dihydrate form interchangeable with the anhydrous form?

A4: For many reactions, the dihydrate can be used directly. However, the presence of water can be detrimental in moisture-sensitive reactions. In such cases, drying the reagent or using the anhydrous form is recommended. The dihydrate has a drying loss of 16.0 to 20.0%.

Troubleshooting Guide

This guide addresses common problems encountered when using sodium benzenesulfinate dihydrate in chemical reactions.

Problem	Potential Cause	Recommended Solution
Low or No Reaction Yield	Poor Solubility of Sodium Benzenesulfinate: The reagent may not be sufficiently soluble in the chosen organic solvent.	- Use a co-solvent system, such as adding water or a polar aprotic solvent like DMSO or DMF. - Consider using a phase-transfer catalyst to facilitate the reaction between aqueous and organic phases. - Ionic liquids have also been shown to enhance solubility and accelerate reactions.[2]
Incomplete Reaction: The reaction may not have reached completion due to insufficient time or temperature.	- Monitor the reaction progress using techniques like TLC, GC, or LC-MS to determine the optimal reaction time.[6] - Gradually increase the reaction temperature, but be mindful of potential side reactions or decomposition.[6]
Moisture Contamination: The presence of water can hydrolyze starting materials or intermediates, especially in reactions involving sensitive reagents.	- Use anhydrous solvents and reagents. - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[7]
Poor Quality of Reagent: The sodium benzenesulfinate may be impure or degraded.	- Verify the purity of the starting material. Recrystallization from ethanol/water can be a purification method.[2]
Formation of Side Products	Side Reactions: Competing reaction pathways can lead to the formation of unwanted byproducts.	- Optimize reaction conditions such as temperature and concentration to favor the desired reaction.[6] - A more selective catalyst might be necessary to direct the reaction towards the intended product.[6] - Controlling the rate of reagent addition can also minimize side reactions.[6]
Oxidation of Sulfinate: The sulfinate may be oxidized to sulfonate, which is generally less reactive in nucleophilic substitutions.	- Use deoxygenated solvents and maintain an inert atmosphere.
Difficulty in Product Isolation	Product is Water-Soluble: The desired product may have significant solubility in the aqueous phase, leading to losses during workup.	- Perform multiple extractions with an appropriate organic solvent. - Saturate the aqueous layer with brine (saturated NaCl solution) to decrease the solubility of the organic product.[6]
Emulsion Formation: An emulsion may form during the extraction process, making phase separation difficult.	- Add brine to help break the emulsion.[6] - Filtration through a pad of celite can also be effective.[6]

Experimental Workflows and Logic Diagrams

Below are diagrams illustrating a general experimental workflow and a troubleshooting logic for reactions involving sodium benzenesulfinate dihydrate.

Caption: A typical experimental workflow for a reaction using sodium benzenesulfinate.

Caption: A logical diagram for troubleshooting low reaction yields.

Quantitative Data and Reaction Parameters

Optimizing reaction conditions often involves adjusting several parameters. The following table summarizes key parameters and their typical ranges for reactions involving sodium benzenesulfinate.

Parameter	Typical Range/Value	Considerations	References
Temperature	Room Temperature to 110°C	Higher temperatures can increase reaction rates but may also lead to decomposition or side products.[8]	[8]
Solvent	Water, Ethanol, DMSO, DMF, Acetonitrile, Ionic Liquids	Solvent choice is crucial for solubility and reactivity. Water is a common solvent due to the high solubility of the salt.[2][3]	[2][3]
Catalyst	Copper (I) or (II) salts, Rhodium complexes, Lewis acids (e.g., BF₃·OEt₂)	The choice of catalyst depends on the specific transformation (e.g., cross-coupling, addition reactions).[1][2]	[1][2]
pH	Acidic to Basic	The pH can influence the reactivity of the sulfinate and other reagents. Some reactions are performed under acidic or basic conditions.
Atmosphere	Air or Inert (N₂, Ar)	While many reactions are robust in air, some catalyst systems or sensitive substrates require an inert atmosphere to prevent oxidation.[7]	[7]

Key Experimental Protocols

General Protocol for Copper-Catalyzed Aryl Sulfone Synthesis

This protocol describes a general method for the cross-coupling of an aryl halide with sodium benzenesulfinate.

• Reaction Setup: To a reaction vessel, add the aryl halide (1.0 mmol), sodium benzenesulfinate (1.2 mmol), a copper catalyst (e.g., CuI, 5-10 mol%), and a suitable ligand (e.g., 1,10-phenanthroline, 10-20 mol%).

• Solvent Addition: Add a suitable solvent (e.g., DMSO, DMF, 5 mL).

• Reaction Execution: Stir the mixture at a specified temperature (e.g., 80-110°C) under an inert atmosphere for the required time (typically 12-24 hours), monitoring by TLC or GC-MS.

• Workup: After cooling to room temperature, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol for the Synthesis of β-Hydroxy Sulfones from Epoxides

This protocol outlines the ring-opening of epoxides with sodium benzenesulfinate.

• Reactant Preparation: In a round-bottom flask, dissolve sodium benzenesulfinate (1.0 mmol) in a suitable solvent system (e.g., water/ethanol).

• Epoxide Addition: Add the epoxide (1.0-1.2 mmol) to the solution.

• Reaction Conditions: Stir the mixture at room temperature or with gentle heating (e.g., 50-60°C) until the reaction is complete (monitored by TLC).

• Workup and Isolation: Remove the solvent under reduced pressure. Add water and extract the product with an appropriate organic solvent.

• Purification: Dry the organic phase, concentrate, and purify the resulting β-hydroxy sulfone by chromatography or recrystallization.

References

• 1. Benzenesulfinic acid sodium salt: applications in organic synthesis and safety_Chemicalbook [chemicalbook.com]
• 2. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 3. BENZENESULFINIC ACID SODIUM SALT | 873-55-2 [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reactions with Sodium Benzenesulfinate Dihydrate

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to help you improve the yield and efficiency of reactions involving sodium benzenesulfinate dihydrate.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during experiments with sodium benzenesulfinate dihydrate, offering potential causes and actionable solutions.

Issue 1: Low or No Product Yield

• Question: My reaction is resulting in a very low yield or no desired sulfone product. What are the likely causes and how can I troubleshoot this?

  • Answer: Low or no product yield can stem from several factors, including the quality of the starting materials, reaction conditions, and the nature of the substrate.[1][2][3]

    • Purity of Sodium Benzenesulfinate Dihydrate: Ensure the reagent is of high purity and has been stored correctly in a cool, dry place away from incompatible materials like strong oxidizing agents.[4][5][6] The dihydrate form is generally stable under normal conditions.[7]

    • Substrate Reactivity: The reactivity of your electrophile is crucial. For nucleophilic substitution reactions, less reactive substrates (e.g., sterically hindered alkyl halides) may require more forcing conditions.

    • Reaction Temperature: The temperature may be too low to overcome the activation energy. Consider a stepwise increase in temperature while monitoring for product formation and decomposition.[1][2]

    • Solvent Choice: The solvent plays a critical role in dissolving reactants and influencing the reaction pathway. For nucleophilic substitutions, polar aprotic solvents like DMF or DMSO are often effective.[8][9][10][11] Protic solvents can solvate the sulfinate anion, reducing its nucleophilicity.[8][9][10]

    • Incomplete Reaction: Monitor the reaction progress using techniques like TLC or LC-MS to determine if the reaction has stalled. If so, extending the reaction time or adding a catalyst might be necessary.[1]

• Question: I'm observing a significant amount of unreacted starting material. What should I do?

  • Answer: The presence of unreacted starting material at the end of a reaction often points to issues with reaction kinetics or equilibrium.

    • Increase Reaction Time: The reaction may simply be slow. Extend the reaction time and continue to monitor its progress.

    • Increase Temperature: Gently increasing the reaction temperature can significantly increase the reaction rate. However, be cautious as this may also promote side reactions or decomposition.[1]

    • Catalyst: For certain reactions, such as cross-coupling, a catalyst is essential. Ensure you are using the correct catalyst and that it has not deactivated. For copper-catalyzed reactions, the choice of ligand can also be critical.[12][13][14][15]

Issue 2: Formation of Byproducts

• Question: My crude reaction mixture shows multiple spots on TLC, and the NMR spectrum is complex. What are the likely side reactions?

  • Answer: The formation of multiple products is a common challenge. Understanding the potential side reactions is key to minimizing them.

    • Disulfide Formation: A common byproduct is the corresponding disulfide (Ph-S-S-Ph). This can occur through a radical-mediated homocoupling of the sodium benzenesulfinate.[16][17][18][19] The presence of radical initiators or exposure to air (oxygen) can promote this side reaction.[20]

    • Disproportionation: Sulfinic acids and their salts can undergo disproportionation to form a mixture of sulfonic acid and a thiosulfonate.[21][22][23][24]

    • Polysulfonylation: In cases where the substrate has multiple reactive sites, over-sulfonylation can occur, leading to di- or tri-substituted products.[25] Using a stoichiometric amount of the sulfinating agent can help to control this.

• Question: How can I minimize the formation of the disulfide byproduct?

  • Answer: To reduce the formation of disulfides, it is important to control the reaction conditions to disfavor the radical homocoupling pathway.

    • Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidation and radical formation caused by atmospheric oxygen.[20]

    • Radical Scavengers: In some cases, the addition of a radical scavenger like TEMPO can inhibit the formation of radical-derived byproducts.[16] However, this may also inhibit the desired reaction if it proceeds through a radical mechanism.

    • Temperature Control: Lowering the reaction temperature can sometimes reduce the rate of side reactions more than the desired reaction.

Issue 3: The Role of Water (Dihydrate Form)

• Question: Does the water in sodium benzenesulfinate dihydrate affect my reaction? Should I use the anhydrous form?

  • Answer: The presence of water of hydration can influence the reaction in several ways.[26]

    • Solubility: The dihydrate form is generally more soluble in polar protic solvents.

    • Nucleophilicity: In nucleophilic substitution reactions, the water molecules can form a hydration shell around the sulfinate anion, which can decrease its nucleophilicity.[9] In such cases, using the anhydrous form or removing water from the reaction mixture might improve the reaction rate.

    • Side Reactions: For reactions involving water-sensitive reagents or intermediates (e.g., Grignard reagents, some acid chlorides), the water from the dihydrate can lead to decomposition and low yields. In these instances, the anhydrous form is strongly recommended.[26]

    • When it might not matter: If the reaction is carried out in an aqueous solution or a protic solvent, or if the other reagents are not water-sensitive, using the dihydrate form is often acceptable and more convenient.[26]

Data Presentation

Table 1: Effect of Solvent on Nucleophilic Substitution Yield

This table summarizes the impact of different solvents on the yield of a typical nucleophilic substitution reaction between an alkyl halide and sodium benzenesulfinate.

Solvent	Dielectric Constant (ε)	Solvent Type	Typical Yield (%)	Notes
N,N-Dimethylformamide (DMF)	36.7	Polar Aprotic	85-95	Excellent solvent for dissolving sodium benzenesulfinate and promoting S_N2 reactions.
Dimethyl Sulfoxide (DMSO)	46.7	Polar Aprotic	80-90	Similar to DMF, highly effective for S_N2 reactions.
Acetonitrile	37.5	Polar Aprotic	70-85	Good alternative to DMF and DMSO.
Tetrahydrofuran (THF)	7.5	Polar Aprotic	40-60	Lower polarity may result in lower solubility and slower reaction rates.
Ethanol	24.5	Polar Protic	30-50	Protic nature can solvate the nucleophile, reducing its reactivity.[8][9][10]
Water	80.1	Polar Protic	20-40	High polarity but the protic nature significantly hinders S_N2 reactions.[8][9]

Experimental Protocols

Protocol 1: Synthesis of an Alkyl Phenyl Sulfone via Nucleophilic Substitution

This protocol describes a general procedure for the synthesis of an alkyl phenyl sulfone from an alkyl bromide and sodium benzenesulfinate dihydrate.

Materials:

• Alkyl bromide (1.0 eq)

• Sodium benzenesulfinate dihydrate (1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the alkyl bromide (1.0 eq) and sodium benzenesulfinate dihydrate (1.2 eq).

• Add anhydrous DMF to the flask to achieve a concentration of approximately 0.5 M with respect to the alkyl bromide.

• Heat the reaction mixture to 80 °C and stir for 4-6 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing water and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography or recrystallization to obtain the pure alkyl phenyl sulfone.[23]

Protocol 2: Copper-Catalyzed Cross-Coupling of an Aryl Iodide with Sodium Benzenesulfinate Dihydrate

This protocol outlines a method for the synthesis of a diaryl sulfone using a copper-catalyzed cross-coupling reaction.

Materials:

• Aryl iodide (1.0 eq)

• Sodium benzenesulfinate dihydrate (1.5 eq)

• Copper(I) iodide (CuI) (10 mol%)

• N,N'-Dimethylethylenediamine (DMEDA) (20 mol%)

• Potassium phosphate (K₃PO₄) (2.0 eq)

• Anhydrous 1,4-Dioxane

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a dry Schlenk tube, add the aryl iodide (1.0 eq), sodium benzenesulfinate dihydrate (1.5 eq), CuI (10 mol%), and K₃PO₄ (2.0 eq).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous 1,4-dioxane and DMEDA (20 mol%) via syringe.

• Seal the tube and heat the reaction mixture to 110 °C with stirring for 12-24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with saturated aqueous ammonium chloride solution and brine.

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the diaryl sulfone.[27]

Visualizations

Reaction Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting a reaction with sodium benzenesulfinate dihydrate that has resulted in a low yield.

Caption: A decision tree for troubleshooting low-yield reactions.

Proposed Mechanism for Sulfonyl Radical Formation

This diagram illustrates a plausible pathway for the formation of a sulfonyl radical from sodium benzenesulfinate, which is a key intermediate in many of its reactions.

Caption: A simplified mechanism for sulfonyl radical generation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.fi [fishersci.fi]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. 25932-11-0 Sodium benzenesulfinate dihydrate AKSci D126 [aksci.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. aliphatic nucleophilic substitution [employees.csbsju.edu]
• 10. users.wfu.edu [users.wfu.edu]
• 11. Solvent effects and mechanism for a nucleophilic aromatic substitution from QM/MM simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. sioc.cas.cn [sioc.cas.cn]
• 13. Copper(i)-catalyzed sulfonylative Suzuki–Miyaura cross-coupling - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 14. Copper-Mediated Cross-Coupling of Diazo Compounds with Sulfinates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Copper-Catalyzed Sulfinyl Cross-Coupling Reaction of Sulfinamides [organic-chemistry.org]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. BJOC - Synthesis of disulfides and 3-sulfenylchromones from sodium sulfinates catalyzed by TBAI [beilstein-journals.org]
• 19. Organic Syntheses Procedure [orgsyn.org]
• 20. benchchem.com [benchchem.com]
• 21. researchgate.net [researchgate.net]
• 22. pubs.acs.org [pubs.acs.org]
• 23. researchgate.net [researchgate.net]
• 24. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 25. benchchem.com [benchchem.com]
• 26. researchgate.net [researchgate.net]
• 27. benchchem.com [benchchem.com]

Technical Support Center: Reactions of Sodium Benzenesulfinate Dihydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding common byproducts encountered in reactions involving sodium benzenesulfinate dihydrate. This resource is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of byproducts observed in reactions with sodium benzenesulfinate dihydrate?

A1: The most prevalent byproducts arise from three main pathways: disproportionation, oxidation, and side reactions related to the specific synthetic protocol being used. Under acidic conditions, benzenesulfinic acid can disproportionate to form benzenesulfonic acid and S-phenyl benzenethiosulfonate.[1] Oxidation of the sulfinate to sodium benzenesulfonate is also a common issue, particularly if the reaction is not performed under an inert atmosphere or if oxidizing agents are present.[2][3] In specific reactions, such as sulfone or sulfonamide synthesis, byproducts can also include unreacted starting materials or products from competing reaction pathways.

Q2: How can I minimize the formation of benzenesulfonic acid in my reaction?

A2: The formation of benzenesulfonic acid is primarily due to the disproportionation of benzenesulfinic acid, which is favored under acidic conditions. To minimize this, you should:

• Maintain neutral or basic reaction conditions: The sulfinate anion is less prone to disproportionation than the corresponding acid.

• Use a non-acidic solvent: Avoid acidic solvents and consider using a neutral or basic co-solvent if necessary.

• Control the temperature: While the effect of temperature on disproportionation is complex, running the reaction at the lowest effective temperature can help minimize this side reaction.[1]

Q3: My reaction is turning yellow/brown. What could be the cause?

A3: A yellow or brown coloration can indicate the formation of various byproducts. One common cause is the formation of S-phenyl benzenethiosulfonate, which can be colored. Additionally, complex radical-mediated side reactions or decomposition at elevated temperatures can lead to colored impurities. It is advisable to monitor the reaction by TLC or LC-MS to identify the colored species.

Q4: Is sodium benzenesulfinate dihydrate sensitive to air?

A4: While sodium benzenesulfinate is relatively stable, it can be susceptible to oxidation, especially in solution and in the presence of catalysts or upon prolonged exposure to air.[3] The oxidation product is sodium benzenesulfonate. For sensitive reactions, it is good practice to work under an inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Guides

Issue 1: Unexpected Formation of Benzenesulfonic Acid and/or S-Phenyl Benzenethiosulfonate

• Symptom: TLC or LC-MS analysis shows the presence of two major byproducts, one significantly more polar (benzenesulfonic acid) and one less polar (S-phenyl benzenethiosulfonate) than the starting sulfinate.

• Cause: Disproportionation of benzenesulfinic acid. This is often triggered by acidic conditions in the reaction mixture.

• Troubleshooting Steps:

Step	Action	Rationale
1	Check the pH of the reaction mixture.	Acidic conditions promote the protonation of the sulfinate to sulfinic acid, which then disproportionates.[1]
2	Add a non-nucleophilic base.	If the reaction tolerates it, adding a mild, non-nucleophilic base (e.g., sodium bicarbonate, DIPEA) can neutralize any adventitious acid.
3	Use anhydrous, neutral solvents.	Ensure solvents are free from acidic impurities.
4	Modify the workup procedure.	Avoid acidic washes during the workup until the desired product is isolated.

Issue 2: Formation of Sodium Benzenesulfonate

• Symptom: A significant amount of a highly polar, water-soluble byproduct is observed, which is identified as sodium benzenesulfonate.

• Cause: Oxidation of sodium benzenesulfinate.

• Troubleshooting Steps:

Step	Action	Rationale
1	Degas solvents and run the reaction under an inert atmosphere.	This minimizes contact with atmospheric oxygen.
2	Check for and remove any potential oxidizing agents.	Impurities in starting materials or reagents can act as oxidants.
3	Avoid excessive heat.	High temperatures can increase the rate of oxidation.[3]
4	Consider adding an antioxidant.	For particularly sensitive reactions, a small amount of a suitable antioxidant might be beneficial, though this needs to be evaluated on a case-by-case basis.

Issue 3: Incomplete Conversion and/or Formation of Multiple Unidentified Byproducts in Sulfone Synthesis

• Symptom: The reaction stalls, leaving unreacted sodium benzenesulfinate and the electrophile, and multiple new spots appear on the TLC plate.

• Cause: This can be due to several factors, including poor reactivity of the electrophile, side reactions of the electrophile, or decomposition of the sulfinate under the reaction conditions.

• Troubleshooting Steps:

Step	Action	Rationale
1	Verify the quality of the electrophile.	Ensure the alkyl halide or other electrophile has not decomposed.
2	Increase the reaction temperature or change the solvent.	This may improve the rate of the desired reaction over competing side reactions.
3	Add a catalyst.	For less reactive electrophiles, the addition of a catalyst like sodium iodide (for alkyl chlorides/bromides) can be beneficial.
4	Analyze the byproducts by LC-MS or GC-MS.	Identifying the byproducts can provide insight into the competing reaction pathways.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of an Alkyl Phenyl Sulfone

• To a solution of sodium benzenesulfinate dihydrate (1.2 mmol) in a suitable solvent (e.g., DMF, DMSO, 5 mL) is added the alkyl halide (1.0 mmol).

• The reaction mixture is stirred at a specified temperature (e.g., 60-80 °C) and monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is cooled to room temperature and partitioned between water and an organic solvent (e.g., ethyl acetate).

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel or by recrystallization.

Visualizations

Caption: Pathway of benzenesulfinic acid disproportionation.

Caption: Workflow for troubleshooting byproduct formation.

References

• 1. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 2. chemos.de [chemos.de]
• 3. CAS 873-55-2: Sodium benzenesulfinate | CymitQuimica [cymitquimica.com]

Technical Support Center: Purification of Products from Sodium Benzenesulfinate Reactions

This technical support center provides guidance for researchers, scientists, and drug development professionals on effective purification strategies for products derived from reactions involving sodium benzenesulfinate. The primary products of such reactions are typically sulfones and sulfonamides. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in reactions involving sodium benzenesulfinate?

A1: Common impurities include unreacted sodium benzenesulfinate, starting materials (e.g., alkyl halides or amines), and byproducts from side reactions. Due to the nature of sodium benzenesulfinate, residual inorganic salts like sodium chloride or sodium sulfate may also be present.[1]

Q2: Which purification technique is most suitable for my product?

A2: The choice of purification technique depends on the physical state (solid or liquid), polarity, and stability of your product, as well as the nature of the impurities.[2] For solid products, recrystallization is often the first choice due to its potential for high purity.[3][4] If the product is an oil or if recrystallization is ineffective, column chromatography is the preferred method.[2][3] Liquid-liquid extraction is a crucial first step to remove water-soluble impurities like unreacted sodium benzenesulfinate.[2][5]

Q3: How can I effectively remove unreacted sodium benzenesulfinate from my reaction mixture?

A3: Sodium benzenesulfinate is highly soluble in water. Therefore, a simple aqueous workup using a liquid-liquid extraction is typically effective. Dissolve the reaction mixture in an organic solvent (e.g., ethyl acetate, dichloromethane) and wash it with water or brine. The sodium benzenesulfinate will partition into the aqueous layer, which can then be separated and discarded.[6][7]

Q4: My desired sulfone/sulfonamide product is also somewhat water-soluble. How can I prevent its loss during aqueous extraction?

A4: If your product has some water solubility, you can minimize its loss by using a saturated sodium chloride solution (brine) for the aqueous wash. The high salt concentration decreases the solubility of organic compounds in the aqueous layer, a phenomenon known as "salting out." Additionally, performing multiple extractions with smaller volumes of the organic solvent can improve the recovery of your product from the aqueous phase.

Q5: What is the best way to monitor the progress of my purification?

A5: Thin-layer chromatography (TLC) is an excellent technique for monitoring the progress of a column chromatography separation and for assessing the purity of fractions from recrystallization.[8] For a more precise quantitative assessment of purity, High-Performance Liquid Chromatography (HPLC) is the method of choice.[9][10]

Troubleshooting Guides

Liquid-Liquid Extraction

Problem	Possible Cause	Solution
Emulsion formation at the interface.	The two solvents are not separating cleanly, often due to high concentrations of surfactants or fine solid particles.	- Add a small amount of brine (saturated NaCl solution) to break the emulsion.- Allow the mixture to stand for a longer period.- Filter the entire mixture through a pad of Celite or glass wool.- If the problem persists, consider using a different organic solvent.[6]
Poor recovery of the desired product.	The product has significant solubility in the aqueous layer.	- Use brine for the aqueous washes to "salt out" the product.- Perform multiple extractions with smaller volumes of the organic solvent.- Back-extract the combined aqueous layers with a fresh portion of the organic solvent to recover any dissolved product.
Precipitation of solid in the separatory funnel.	The product is not sufficiently soluble in the chosen organic solvent at the concentration present.	- Add more of the organic solvent to fully dissolve the product.- If the solid is an impurity, it may be removed by filtration after the extraction.

Recrystallization

Problem	Possible Cause	Solution
No crystals form upon cooling.	- Too much solvent was used.- The solution is supersaturated.	- Boil off some of the solvent to increase the concentration and allow it to cool again.[11]- Scratch the inside of the flask with a glass rod at the surface of the solution to induce nucleation.- Add a seed crystal of the pure compound.[12]
The product "oils out" instead of crystallizing.	The boiling point of the solvent is higher than the melting point of the solute, or the compound is precipitating too quickly from a supersaturated solution.	- Reheat the solution to dissolve the oil, add a small amount of a solvent in which the compound is more soluble, and cool slowly.- Try a different solvent or a solvent pair.[10]
Low recovery of crystals.	- Too much solvent was used.- The crystals were washed with a solvent that was not ice-cold.- The product has significant solubility in the cold solvent.	- Concentrate the mother liquor (the solution remaining after filtration) and cool it to obtain a second crop of crystals.[13]- Ensure the washing solvent is thoroughly chilled before use and use a minimal amount.[11]- Choose a solvent in which the product has lower solubility at cold temperatures.
Colored impurities in the final crystals.	Colored impurities are co-precipitating with the product.	- Add a small amount of activated charcoal to the hot solution before filtration to adsorb the colored impurities. Be cautious not to add charcoal to a boiling solution as it can cause bumping.[11]

Column Chromatography

Problem	Possible Cause	Solution
Poor separation of compounds (overlapping bands).	- The polarity of the eluent is too high.- The column was not packed properly (presence of channels or cracks).- The initial band of the sample was too broad.	- Use a less polar solvent system. A good starting point is a solvent system that gives an Rf value of 0.2-0.3 for the desired compound on TLC.[14]- Repack the column carefully, ensuring the stationary phase is settled evenly.- Dissolve the sample in a minimal amount of solvent and load it onto the column in a narrow band.[15]
The compound is not eluting from the column.	The eluent is not polar enough to move the compound through the stationary phase.	- Gradually increase the polarity of the eluent (gradient elution). For example, start with a nonpolar solvent like hexane and gradually add a more polar solvent like ethyl acetate.[14]
Cracking of the silica gel bed.	The column has run dry, or there was a significant temperature change.	- Never let the solvent level drop below the top of the stationary phase. Keep the column wet at all times.[15]- Allow the column and solvents to equilibrate to room temperature before use.
Streaking or tailing of bands.	- The sample is being overloaded on the column.- The compound is interacting too strongly with the stationary phase (e.g., acidic or basic compounds on silica gel).	- Use a larger column or load less sample. A general rule of thumb for silica gel is a stationary phase to sample weight ratio of 20:1 to 100:1.[14]- Add a small amount of a modifier to the eluent (e.g., a few drops of triethylamine for basic compounds or acetic acid for acidic compounds) to improve the peak shape.

Data Presentation

Table 1: Comparison of Purification Techniques for Solid Products

Technique	Typical Purity Achieved	Typical Recovery Yield	Advantages	Disadvantages
Recrystallization	>98%[16]	60-90%[11]	- Can yield very pure material.- Relatively simple and inexpensive.	- Not suitable for all solids (e.g., oils, amorphous solids).- Can have lower yields due to the solubility of the product in the mother liquor.[15]
Column Chromatography	90-99%	50-95%	- Widely applicable to a variety of compounds.- Can separate mixtures of similar polarity.	- Can be time-consuming and requires larger volumes of solvent.- Potential for product loss on the column.[3]

Table 2: HPLC Purity Analysis of a Sulfone

Purification Step	Purity by HPLC (%)
Crude reaction mixture	75%
After aqueous workup	85%
After recrystallization	99.5%[10]
After column chromatography	98%

Note: The values in this table are representative and can vary significantly depending on the specific reaction and purification conditions.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Removal of Sodium Benzenesulfinate

• Dissolution: Transfer the entire reaction mixture to a separatory funnel. Dissolve the mixture in a suitable organic solvent (e.g., ethyl acetate, 3-5 times the volume of the reaction mixture).

• Aqueous Wash: Add an equal volume of deionized water to the separatory funnel. Stopper the funnel and invert it several times, venting frequently to release any pressure.[7]

• Separation: Place the separatory funnel in a ring stand and allow the layers to fully separate. The denser layer (usually the aqueous layer, but check solvent densities) will be at the bottom.

• Draining: Carefully drain the lower aqueous layer.

• Brine Wash: Add an equal volume of brine (saturated NaCl solution) to the organic layer in the separatory funnel. Shake and separate the layers as before. This step helps to remove any remaining water and water-soluble impurities from the organic layer.

• Repeat: Repeat the brine wash one more time.

• Drying: Drain the organic layer into a clean Erlenmeyer flask. Add a drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate), and swirl the flask. Add more drying agent until it no longer clumps together.

• Filtration and Concentration: Filter the mixture to remove the drying agent. Concentrate the filtrate using a rotary evaporator to obtain the crude product, now free of water-soluble impurities.

Protocol 2: Recrystallization of a Solid Sulfone Product

• Solvent Selection: Choose a suitable solvent or solvent pair. An ideal solvent will dissolve the sulfone product at high temperatures but not at room temperature.[17] Common solvents for sulfones include ethanol, isopropanol, or mixtures like ethanol/water.[12]

• Dissolution: Place the crude solid sulfone in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling while stirring. Continue adding small portions of the hot solvent until the solid is just dissolved.[11]

• Decolorization (if necessary): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal, then reheat the solution to boiling for a few minutes.[11]

• Hot Filtration (if necessary): If there are insoluble impurities or activated charcoal, perform a hot gravity filtration to remove them. This involves quickly filtering the hot solution through a fluted filter paper into a pre-warmed flask.[13]

• Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[18]

• Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.[18]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities from the mother liquor.[11]

• Drying: Allow the crystals to dry completely in the air on the filter paper or in a desiccator.

Protocol 3: Column Chromatography for Purification of a Sulfonamide

• Eluent Selection: Using TLC, determine a solvent system that provides good separation of the desired sulfonamide from its impurities. A good Rf value for the product is typically in the range of 0.2-0.4.[14] A common eluent system for sulfonamides is a mixture of hexane and ethyl acetate.[19]

• Column Packing:

  • Securely clamp a chromatography column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a small layer of sand.

  • Prepare a slurry of silica gel in the chosen eluent and pour it into the column.[20]

  • Allow the silica gel to settle, tapping the column gently to ensure even packing.

  • Add another layer of sand on top of the silica gel.

  • Continuously drain the eluent until the solvent level is just at the top of the sand layer. Do not let the column run dry.[15]

• Sample Loading:

  • Dissolve the crude sulfonamide in a minimal amount of the eluent or a more polar solvent if necessary.

  • Carefully add the sample solution to the top of the column using a pipette.

  • Drain the solvent until the sample has been adsorbed onto the silica gel.

• Elution:

  • Carefully add the eluent to the top of the column.

  • Begin collecting fractions in test tubes.

  • Monitor the separation by TLC analysis of the collected fractions.

• Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent using a rotary evaporator to yield the purified sulfonamide.

Mandatory Visualization

Caption: Decision workflow for selecting a purification method.

Caption: Experimental workflow for recrystallization.

References

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. quora.com [quora.com]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. benchchem.com [benchchem.com]
• 10. walshmedicalmedia.com [walshmedicalmedia.com]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]
• 13. EP2548861A1 - Novel diaryl sulfone compound, and manufacturing method for same - Google Patents [patents.google.com]
• 14. Column chromatography - Wikipedia [en.wikipedia.org]
• 15. reddit.com [reddit.com]
• 16. Sulfated Phenolic Substances: Preparation and Optimized HPLC Analysis [mdpi.com]
• 17. mt.com [mt.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 20. columbia.edu [columbia.edu]

Technical Support Center: Reactivity of Sodium Benzenesulfinate Dihydrate

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the use of sodium benzenesulfinate dihydrate in chemical synthesis. Below, you will find troubleshooting guides for common experimental issues, frequently asked questions, detailed experimental protocols, and a summary of the influence of solvents on reactivity.

Frequently Asked Questions (FAQs)

Q1: What is the role of the water of hydration in sodium benzenesulfinate dihydrate?

A1: The two water molecules in the crystal lattice of sodium benzenesulfinate dihydrate can influence its solubility and reactivity. In reactions where anhydrous conditions are critical, the water of hydration may need to be removed, or an anhydrous form of the salt should be used. However, for many reactions, particularly those conducted in aqueous or protic solvents, the dihydrate form is perfectly suitable and may even aid in dissolution.

Q2: In which solvents is sodium benzenesulfinate dihydrate soluble?

A2: Sodium benzenesulfinate dihydrate is soluble in water and polar protic solvents like ethanol and methanol.[1] Its solubility is lower in many polar aprotic solvents, and it is generally insoluble in nonpolar solvents. For reactions requiring aprotic conditions, solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are often used, sometimes with heating to aid dissolution.[2]

Q3: What are the primary applications of sodium benzenesulfinate in organic synthesis?

A3: Sodium benzenesulfinate is a versatile reagent primarily used as a source of the benzenesulfonyl group (PhSO₂). It is widely employed in the synthesis of sulfones, sulfonamides, and sulfinates.[1] It can participate in reactions as a nucleophile, an electrophile, or a radical precursor depending on the reaction conditions.[1]

Q4: Can sodium benzenesulfinate be used in radical reactions?

A4: Yes, sodium benzenesulfinate can serve as a precursor to the benzenesulfonyl radical (PhSO₂•) under oxidative conditions. This reactivity is utilized in various radical-mediated transformations, including the sulfonylation of alkenes and arenes.[3]

Troubleshooting Guide

This guide addresses common issues encountered during reactions involving sodium benzenesulfinate dihydrate.

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Yield	Poor solubility of sodium benzenesulfinate dihydrate.	- If using a polar aprotic solvent like DMF or acetonitrile, try gentle heating to improve solubility. - Consider switching to a solvent in which the salt is more soluble, such as methanol or a mixed solvent system (e.g., ethanol/water), if compatible with your reaction.[2]
Low nucleophilicity of the sulfinate anion.	- In polar protic solvents (e.g., water, ethanol), the sulfinate anion can be heavily solvated via hydrogen bonding, which reduces its nucleophilicity.[4] Consider switching to a polar aprotic solvent (e.g., DMF, DMSO, acetone) which solvates the cation but leaves the anion more "naked" and reactive.[5]
Decomposition of starting materials or product.	- Ensure all reagents and solvents are pure and dry, especially if the reaction is sensitive to moisture. - For temperature-sensitive reactions, maintain strict temperature control.
Side reactions consuming the starting material.	- See the "Common Side Reactions" section below for specific examples and mitigation strategies.
Formation of Multiple Products	Ambident nature of the sulfinate anion.	- The sulfinate anion can react through either the sulfur or oxygen atom. S-alkylation is generally favored, but O-alkylation can occur, leading to the formation of sulfinate esters.[2] Reaction conditions, including the choice of solvent and electrophile, can influence the S vs. O selectivity.
Elimination side reactions.	- When using alkyl halides with β-hydrogens, elimination can compete with substitution, especially with stronger bases or higher temperatures. Using a less hindered base and lower reaction temperatures can favor substitution.[5]
Reaction is Sluggish or Does Not Proceed to Completion	Insufficient reactivity of the electrophile.	- If using an alkyl halide, consider switching to a more reactive leaving group (e.g., from chloride to bromide or iodide).[2]
Inappropriate solvent choice.	- The solvent polarity can significantly impact the reaction rate. For SN2-type reactions with sodium benzenesulfinate, polar aprotic solvents generally lead to faster reactions compared to polar protic solvents.[4]

Common Side Reactions

• O-Alkylation: The formation of benzenesulfinate esters is a potential side reaction. This is more likely to occur with hard electrophiles. To favor S-alkylation, using softer electrophiles and polar aprotic solvents can be beneficial.

• Hydrolysis: In the presence of water, particularly under acidic or basic conditions, sulfones can be susceptible to hydrolysis, although they are generally stable. Ensure proper workup conditions to avoid product loss.

Data Presentation: Effect of Solvent on Reaction Yield

The following table summarizes the effect of different solvents on the yield of selected reactions involving sodium benzenesulfinate. It is important to note that direct kinetic comparisons across different reaction types can be misleading; however, this data provides insight into solvent suitability for specific transformations.

Reaction Type	Electrophile/Coupling Partner	Solvent	Yield (%)	Reference
Synthesis of Alkyl Aryl Sulfones	Electron-deficient alkenes	Methanol	93	[6]
Acetonitrile	39	[6]
Toluene	0	[6]
Hydrosulfonylation	1,3-Dienes	Dichloromethane (DCM)	94	[7]
Acetonitrile	78	[7]
Tetrahydrofuran (THF)	65	[7]
N,N-Dimethylformamide (DMF)	28	[7]
Cu-catalyzed Cross-Coupling	Aryl Halides	N,N-Dimethylformamide (DMF)	94	[8]

Experimental Protocols

Protocol 1: Synthesis of an Alkyl Aryl Sulfone via Michael Addition

This protocol describes the synthesis of an alkyl aryl sulfone from an electron-deficient alkene and sodium benzenesulfinate.

Materials:

• Sodium benzenesulfinate dihydrate

• Electron-deficient alkene (e.g., methyl acrylate)

• Methanol

• Sodium acetate (NaOAc)

Procedure:

• In a round-bottom flask, dissolve sodium benzenesulfinate dihydrate (1.2 mmol) and sodium acetate (1.0 mmol) in methanol (10 mL).

• Add the electron-deficient alkene (1.0 mmol) to the solution.

• Stir the reaction mixture at 60 °C.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Copper-Catalyzed Cross-Coupling of Sodium Benzenesulfinate with an Aryl Halide

This protocol outlines a general procedure for the synthesis of diaryl sulfones.

Materials:

• Sodium benzenesulfinate dihydrate

• Aryl halide (e.g., iodobenzene)

• Copper(I) iodide (CuI)

• Ligand (e.g., L-proline)

• Base (e.g., K₂CO₃)

• Solvent (e.g., DMF)

Procedure:

• To a reaction vessel, add sodium benzenesulfinate dihydrate (1.5 mmol), the aryl halide (1.0 mmol), CuI (10 mol%), L-proline (20 mol%), and K₂CO₃ (2.0 mmol).

• Add anhydrous DMF (5 mL) to the vessel.

• Heat the reaction mixture at a specified temperature (e.g., 110 °C) under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Visualizations

Caption: A generalized experimental workflow for reactions involving sodium benzenesulfinate dihydrate.

Caption: A troubleshooting decision tree for addressing low product yield in sulfonylation reactions.

References

• 1. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Direct Synthesis of Allylic Sulfones via Hydrosulfonylation of 1,3-Dienes with Sulfinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cross‐Coupling of Sodium Sulfinates with Aryl, Heteroaryl, and Vinyl Halides by Nickel/Photoredox Dual Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

"Managing temperature and reaction time for sodium benzenesulfinate"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sodium benzenesulfinate, focusing on the critical parameters of temperature and reaction time during its synthesis.

Troubleshooting Guide

Issue: Low or No Yield of Sodium Benzenesulfinate

Possible Cause	Troubleshooting Steps
Incorrect Reaction Temperature	Verify the reaction temperature is within the optimal range of 70-80°C for the reduction of benzenesulfonyl chloride. Lower temperatures can lead to a sluggish or incomplete reaction, while excessively high temperatures may promote side reactions or decomposition.
Insufficient Reaction Time	Ensure the reaction is allowed to proceed for a sufficient duration. Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, HPLC) to determine the point of completion.
Poor Quality of Starting Materials	Use high-purity benzenesulfonyl chloride, sodium sulfite, and sodium bicarbonate. Impurities can interfere with the reaction and reduce the yield.
Inadequate Mixing	Ensure efficient stirring throughout the reaction to maintain a homogeneous mixture and facilitate contact between reactants.

Issue: Impure Product (Discoloration, Presence of Byproducts)

Possible Cause	Troubleshooting Steps
Side Reactions Due to High Temperature	Avoid exceeding the recommended reaction temperature. Higher temperatures can lead to the formation of undesired byproducts. A discolored product (yellow to brown) may indicate the presence of impurities.
Oxidation of the Product	Sodium benzenesulfinate can be susceptible to oxidation. Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation, especially if high purity is critical.
Incomplete Reaction	Unreacted starting materials will contaminate the final product. Confirm reaction completion before proceeding with workup and purification.
Inefficient Purification	Recrystallization from ethanol is a common and effective method for purifying sodium benzenesulfinate.[1] Ensure proper recrystallization technique, including the use of an appropriate solvent volume and cooling rate, to achieve high purity.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for the synthesis of sodium benzenesulfinate?

A1: The most commonly cited temperature range for the synthesis of sodium benzenesulfinate via the reduction of benzenesulfonyl chloride with sodium sulfite is 70–80 °C in an aqueous solution.[1] Maintaining the temperature within this range is crucial for achieving a good yield and purity.

Q2: How does reaction time affect the synthesis of sodium benzenesulfinate?

A2: Reaction time is a critical parameter that influences the completeness of the reaction. An insufficient reaction time will result in a low yield due to incomplete conversion of the starting materials. Conversely, an unnecessarily long reaction time can increase the likelihood of side reactions and impurity formation, and is inefficient. It is recommended to monitor the reaction progress to determine the optimal reaction time for your specific setup.

Q3: My sodium benzenesulfinate product is a pale yellow powder. Is this normal?

A3: While pure sodium benzenesulfinate is typically a white to off-white crystalline solid, a pale yellow coloration can be common and may not always indicate significant impurity. However, a darker yellow or brown color suggests the presence of impurities, which may arise from side reactions or the use of impure starting materials. If high purity is required, recrystallization is recommended.

Q4: What is the decomposition temperature of sodium benzenesulfinate?

A4: Sodium benzenesulfinate has a high melting point, greater than 300°C, which indicates good thermal stability under normal conditions.[2] While it is stable at the recommended reaction temperatures, it can decompose at extreme heat.[3] The exact decomposition temperature is not consistently reported, but it is well above the typical synthesis temperatures.

Q5: Can I run the reaction at a lower temperature to minimize side reactions?

A5: While lowering the temperature can reduce the rate of side reactions, it will also significantly decrease the rate of the desired reaction, potentially leading to an incomplete reaction or requiring a much longer reaction time. The 70-80°C range is generally considered a good balance between reaction rate and selectivity.

Data Presentation

Table 1: Expected Impact of Temperature and Reaction Time on Sodium Benzenesulfinate Synthesis

Parameter	Condition	Expected Impact on Yield	Expected Impact on Purity
Temperature	Below 70°C	Low	High (if reaction proceeds)
70-80°C	Optimal	Good
Above 80°C	Potentially Decreased	Decreased (due to side reactions)
Reaction Time	Too Short	Low	Poor (unreacted starting material)
Optimal	High	High
Too Long	No significant increase	Potentially Decreased (side reactions)

This table represents expected trends based on general chemical principles and may vary depending on specific experimental conditions.

Experimental Protocols

Synthesis of Sodium Benzenesulfinate from Benzenesulfonyl Chloride

This protocol is based on the common method of reducing benzenesulfonyl chloride.

Materials:

• Benzenesulfonyl chloride

• Sodium sulfite (Na₂SO₃)

• Sodium bicarbonate (NaHCO₃)

• Deionized water

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium sulfite and sodium bicarbonate in deionized water.

• Heat the solution to 70–80 °C with stirring.

• Slowly add benzenesulfonyl chloride to the heated solution. The addition should be dropwise to control the exothermic reaction and maintain the temperature within the desired range.

• After the addition is complete, continue to stir the reaction mixture at 70–80 °C. Monitor the reaction progress by a suitable method (e.g., TLC analysis of the organic layer after acidification and extraction).

• Once the reaction is complete, cool the mixture to room temperature.

• If necessary, neutralize the solution.

• The crude sodium benzenesulfinate may precipitate upon cooling. If not, the solution can be concentrated under reduced pressure to induce crystallization.

• Collect the solid product by filtration and wash it with cold ethanol.

• For further purification, recrystallize the crude product from hot ethanol. Dissolve the solid in a minimal amount of hot ethanol and allow it to cool slowly to form pure crystals.

• Filter the purified crystals, wash with a small amount of cold ethanol, and dry them in a vacuum oven.

Mandatory Visualization

Caption: Troubleshooting workflow for sodium benzenesulfinate synthesis.

References

• 1. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 2. 苯亚磺酸 钠盐 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. CAS 873-55-2: Sodium benzenesulfinate | CymitQuimica [cymitquimica.com]

Technical Support Center: Troubleshooting Low Conversion Rates with Sodium Benzenesulfinate

Welcome to the technical support center for experiments involving sodium benzenesulfinate. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low conversion rates in their reactions. Below you will find detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and key data to support your work.

Frequently Asked Questions (FAQs)

Q1: My reaction with sodium benzenesulfinate is showing low to no conversion. What are the most common initial checks I should perform?

A1: When encountering low conversion rates, begin by assessing the following critical factors:

• Reagent Quality and Stability: Sodium benzenesulfinate is a stable solid, but it can be sensitive to moisture. Ensure it has been stored in a cool, dry place.[1] It is advisable to dry the reagent in a vacuum oven before use, especially for moisture-sensitive reactions.[2]

• Solubility: Sodium benzenesulfinate has poor solubility in many common organic solvents.[3] Inadequate dissolution can be a major cause of low yield. Consider using polar aprotic solvents like DMF or DMSO, or solvent mixtures such as ethanol/water to improve solubility.[3]

• Reaction Temperature: Many reactions involving sodium benzenesulfinate require elevated temperatures to proceed at a reasonable rate. If you are running the reaction at room temperature, a gradual increase in temperature may significantly improve the conversion.[4]

• Inert Atmosphere: For transition-metal catalyzed reactions, such as palladium or copper-catalyzed cross-couplings, ensuring an inert atmosphere (e.g., nitrogen or argon) is crucial to prevent catalyst deactivation.

Q2: I am observing the formation of a byproduct with a similar mass to my desired product. What could it be?

A2: A common byproduct in alkylation reactions with sodium benzenesulfinate is the O-alkylated product (a sulfinate ester), which is a constitutional isomer of the desired S-alkylated product (a sulfone). The ratio of S- to O-alkylation can be influenced by the solvent and the nature of the electrophile. Hard electrophiles tend to favor O-alkylation, while soft electrophiles favor S-alkylation. Using polar aprotic solvents like DMF can often favor the desired S-alkylation.[3]

Q3: How does the choice of base affect my palladium-catalyzed cross-coupling reaction with sodium benzenesulfinate?

A3: The base plays a crucial role in palladium-catalyzed cross-coupling reactions. In some cases, the addition of a base can dramatically decrease the yield.[5] It is thought that the sulfinate salt itself can act as a sufficient base or that an external base interferes with the catalytic cycle. It is recommended to perform initial screenings with and without an added base to determine the optimal conditions for your specific substrate.

Q4: My copper-catalyzed reaction is sluggish. What can I do to improve the conversion rate?

A4: For copper-catalyzed reactions, consider the following:

• Ligand Choice: The addition of a suitable ligand can significantly accelerate the reaction and improve yields.

• Catalyst Loading: Increasing the catalyst loading may improve conversion, but it's important to find a balance to minimize cost and potential side reactions.

• Oxygen/Air: Some copper-catalyzed reactions benefit from the presence of air or oxygen as an oxidant.[6] However, for other mechanisms, an inert atmosphere is necessary. Consult the specific literature procedure for your reaction type.

Troubleshooting Guides

S-Alkylation for Sulfone Synthesis

Low conversion in S-alkylation reactions is a frequent issue. The following guide provides a systematic approach to troubleshooting.

Problem: Low Yield in S-Alkylation

Troubleshooting workflow for S-alkylation.

Quantitative Data Summary: Solvent and Temperature Effects on S-Alkylation

Electrophile	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Alkyl Halide	DMF	80	12	Good	[3]
Alkyl Halide	Ethanol/Water	Reflux	-	Moderate	[3]
Acetylenic Ketone	Ethyl Acetate	RT	24	12	[4]
Acetylenic Ketone	Ethyl Acetate/Water (2:1)	RT	24	28	[4]
Acetylenic Ketone	Ethyl Acetate/Water (2:1)	Reflux	-	83	[4]

Palladium-Catalyzed Cross-Coupling Reactions

Low yields in palladium-catalyzed cross-coupling reactions can be due to a variety of factors related to the catalyst, ligands, and reaction conditions.

Problem: Low Yield in Palladium-Catalyzed Cross-Coupling

Troubleshooting workflow for Pd-catalyzed cross-coupling.

Quantitative Data Summary: Ligand and Base Effects in Palladium-Catalyzed Cross-Coupling

Aryl Halide	Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Reference
4-Bromobenzonitrile	dtbbpy	None	DMF	RT	43	[5]
4-Bromobenzonitrile	dtbbpy	K2CO3	DMF	RT	Low	[5]
4-Bromobenzonitrile (1 equiv)	dtbbpy	None	DMF	RT	70	[5]
Aryl Bromide	RockPhos	-	-	-	15-86	[7]

Copper-Catalyzed Cross-Coupling Reactions

Copper-catalyzed reactions offer a more economical alternative to palladium but can present their own set of challenges.

Problem: Low Yield in Copper-Catalyzed Cross-Coupling

Troubleshooting workflow for Cu-catalyzed cross-coupling.

Experimental Protocols

Protocol 1: General Procedure for S-Alkylation of an Alkyl Halide

• Reagent Preparation: Dry sodium benzenesulfinate (1.2 equivalents) under vacuum at 80°C for 4 hours.

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the dried sodium benzenesulfinate.

• Solvent Addition: Add anhydrous DMF (volume to achieve a 0.2-0.5 M concentration of the limiting reagent).

• Reactant Addition: Add the alkyl halide (1.0 equivalent) to the stirred suspension.

• Reaction Conditions: Heat the reaction mixture to 80-100°C and monitor the progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature, pour it into water, and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Palladium-Catalyzed Cross-Coupling of an Aryl Bromide

• Reaction Setup: In a glovebox or under an inert atmosphere, add the aryl bromide (1.0 equivalent), sodium benzenesulfinate (1.5 equivalents), palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), and ligand (e.g., XPhos, 4-10 mol%) to a Schlenk tube.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane).

• Reaction Conditions: Seal the tube and heat the reaction mixture to 100-120°C with vigorous stirring. Monitor the reaction by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter through a pad of celite, washing with an organic solvent.

• Extraction: Concentrate the filtrate and partition the residue between an organic solvent and water. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the crude product by column chromatography.

Protocol 3: General Procedure for Copper-Catalyzed Cross-Coupling of an Aryl Iodide

• Reaction Setup: To a reaction vessel, add the aryl iodide (1.0 equivalent), sodium benzenesulfinate (2.0 equivalents), copper(I) iodide (10 mol%), and a ligand (e.g., an N,N-dimethylglycine, 20 mol%).

• Solvent Addition: Add a suitable solvent such as DMSO or DMF.

• Reaction Conditions: Heat the reaction mixture to 110-130°C. Some reactions may benefit from being open to the air. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool to room temperature, dilute with water, and extract with an organic solvent.

• Purification: Wash the organic phase with brine, dry over anhydrous sodium sulfate, concentrate, and purify by column chromatography.

References

• 1. Benzenesulfinic acid sodium salt: applications in organic synthesis and safety_Chemicalbook [chemicalbook.com]
• 2. BENZENESULFINIC ACID SODIUM SALT | 873-55-2 [chemicalbook.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. Cross‐Coupling of Sodium Sulfinates with Aryl, Heteroaryl, and Vinyl Halides by Nickel/Photoredox Dual Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]

"Side reactions of sodium benzenesulfinate with electrophiles"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sodium benzenesulfinate and its reactions with electrophiles.

Frequently Asked Questions (FAQs)

Q1: Why am I getting a low yield of my desired sulfone when reacting sodium benzenesulfinate with an alkyl halide?

A1: A common issue is the formation of a sulfinate ester as a side product. Sodium benzenesulfinate is an ambident nucleophile , meaning it has two reactive sites: the sulfur atom and the oxygen atoms. While the desired reaction is typically S-alkylation to form a thermodynamically stable sulfone, competitive O-alkylation can occur, leading to the formation of a less stable benzenesulfinate ester.[1]

• S-Attack (Desired Path): Leads to the formation of a stable C-S bond, yielding a sulfone (R-SO₂-Ph).

• O-Attack (Side Reaction): Leads to the formation of a C-O bond, yielding a sulfinate ester (R-O-S(O)-Ph).

The balance between these two pathways is influenced by several factors, as detailed in the troubleshooting guide below. With highly reactive electrophiles, such as certain benzhydrylium ions, mixtures of sulfones and sulfinate esters are frequently observed.[1]

Q2: What is the key principle governing whether S- or O-alkylation occurs?

A2: The reaction outcome is largely governed by the Hard and Soft Acids and Bases (HSAB) principle .

• The sulfur atom in the sulfinate anion is a soft nucleophile . It prefers to react with soft electrophiles (e.g., alkyl halides like R-I, R-Br).

• The oxygen atoms are hard nucleophiles . They tend to react with hard electrophiles (e.g., acyl chlorides, carbocations).[1]

Therefore, the nature of your electrophile is a primary determinant of the product distribution.

Troubleshooting Guide: S-Alkylation vs. O-Alkylation

This guide helps you diagnose and resolve issues related to the formation of sulfinate esters as side products.

Problem: Identification of an unexpected byproduct with a different spectroscopic signature than the target sulfone.

The byproduct is likely the isomeric sulfinate ester. While sulfones are thermodynamically more stable, the activation barrier for O-attack can sometimes be lower, leading to the formation of the kinetic product (the sulfinate ester).[1] In some cases, the initially formed sulfinate ester can rearrange to the more stable sulfone, especially with highly reactive electrophiles.[1]

Logical Workflow for Troubleshooting

Caption: Troubleshooting workflow for low sulfone yield.

Factors Influencing Product Distribution & Recommended Solutions

Factor	Issue Leading to O-Alkylation	Recommended Solution
Electrophile	Use of "hard" electrophiles (e.g., alkyl chlorides, acyl chlorides) or highly reactive carbocation precursors.	Switch to a "softer" electrophile. For alkylations, use an alkyl iodide or bromide instead of a chloride. For acylations, be aware that O-acylation is often a significant pathway.
Leaving Group	A poor leaving group can favor O-alkylation.	Use a better leaving group. The general trend for favoring S-alkylation is I > Br > TsO > Cl.
Solvent	Protic solvents can solvate the oxygen atoms, potentially hindering O-alkylation, but may also reduce overall reactivity.	Use polar aprotic solvents like DMF, DMSO, or acetonitrile.[1][2] These solvents are effective for substitution reactions with less soluble nucleophiles like sodium benzenesulfinate.[2]
Temperature	Higher temperatures can sometimes favor the formation of the kinetic product (sulfinate ester).	Try running the reaction at a lower temperature for a longer duration to favor the formation of the more stable thermodynamic product (sulfone).

Side Reactions in Michael Additions

Q3: Can sodium benzenesulfinate participate in Michael additions, and are there side reactions?

A3: Yes, sodium benzenesulfinate is an effective nucleophile for Michael additions (conjugate additions) to α,β-unsaturated carbonyls, nitriles, and nitro compounds.[3][4] The primary product is a β-sulfonyl carbonyl compound.

However, side reactions or failures can occur:

• Steric Hindrance: Highly substituted or sterically hindered α,β-unsaturated systems may fail to react or react very slowly.[3]

• Unwanted Polymerization: Under strongly basic conditions, the α,β-unsaturated acceptor can polymerize.

• Reversibility: The sulfa-Michael addition can be reversible, especially under strong base catalysis.[5]

Reaction Pathway: Michael Addition

Caption: Michael addition pathway and potential side reactions.

Experimental Protocols

Protocol 1: General Synthesis of Alkyl Phenyl Sulfones

This protocol is adapted from procedures aimed at optimizing sulfone yields by minimizing side reactions.[6]

• Reagents & Solvent:

  • Sodium benzenesulfinate (1.0 eq)

  • Alkyl halide (e.g., octadecyl bromide) (1.0 - 1.2 eq)

  • Solvent: Methoxyethanol, ethoxyethanol, or dipropylene glycol. These higher-boiling solvents have been shown to improve yields compared to ethanol.[6]

• Procedure:

  • Combine sodium benzenesulfinate and the alkyl halide in the chosen solvent.

  • Heat the reaction mixture to 100-135°C for 4-8 hours. Reaction times can be significantly longer for less reactive halides.[6]

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into a beaker of ice water with stirring to precipitate the crude sulfone.

  • Collect the solid product by vacuum filtration and wash thoroughly with water.

  • Dry the crude product. Further purification can be achieved by recrystallization (e.g., from ethanol or ethyl acetate/hexane).

Quantitative Data: Solvent Effect on Sulfone Synthesis

The reaction of octadecyl bromide with sodium benzenesulfinate shows varied yields depending on the solvent.

Solvent	Reaction Time (hrs)	Temperature (°C)	Corrected Yield of Sulfone (%)
Ethoxyethanol	4	135	92
Methoxyethanol	4	124	93
Dipropylene Glycol	4	135	98
Diethylene Glycol	4	135	88
Propylene Glycol	4	135	80
Ethanol	8	78	75

Table adapted from data presented by J.M. Kauffman, focusing on optimizing sulfone yields.[6] This data clearly indicates that higher boiling point solvents can significantly improve the yield of the desired sulfone product.

References

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Identifying Impiruties in Commercial Sodium Benzenesulfinate Dihydrate

Welcome to the technical support center for the analysis of commercial sodium benzenesulfinate dihydrate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial sodium benzenesulfinate dihydrate?

A1: Common impurities can originate from the synthesis process, degradation, or improper storage. Potential impurities include:

• Starting Materials: Unreacted benzenesulfonyl chloride.

• Byproducts: Sodium sulfite (Na₂SO₃), sodium benzenesulfonate, and diphenyl sulfone.[1]

• Degradation Products: Benzene, phenol, and sulfur dioxide. These can form under harsh conditions such as high temperatures or exposure to strong acids or bases.[2]

• Related Substances: Other substituted benzenesulfonic acids or their salts.[3]

Q2: My HPLC analysis of sodium benzenesulfinate shows unexpected peaks. What could be the cause?

A2: Unexpected peaks in your chromatogram can arise from several sources. Here are some common causes and troubleshooting steps:

• Contaminated Mobile Phase: Impurities in your solvents can appear as peaks, especially in gradient elution. Always use HPLC-grade solvents and freshly prepared mobile phases.[4]

• Sample Degradation: Sodium benzenesulfinate can degrade under certain conditions. Ensure your sample is fresh and has been stored correctly in a cool, dry place.

• Column Contamination: Residual compounds from previous analyses can elute and appear as ghost peaks. Flush your column with a strong solvent to remove contaminants.[5]

• Injector Issues: A dirty injector or sample loop can introduce contaminants. Clean the injector and ensure the sample loop is not blocked.[5]

Q3: I'm observing inconsistent retention times for my sodium benzenesulfinate peak in HPLC. How can I fix this?

A3: Fluctuating retention times are a common issue in HPLC and can often be resolved by checking the following:

• Mobile Phase Composition: Inaccurate mixing of the mobile phase can lead to shifts in retention time. Ensure precise preparation and consider using a degasser to remove dissolved gases.[6]

• Flow Rate Fluctuation: Leaks in the pump or worn pump seals can cause an inconsistent flow rate. Inspect the pump for any visible leaks or salt buildup and replace seals if necessary.[7]

• Column Temperature: Variations in column temperature can affect retention times. Use a column oven to maintain a stable temperature.[8]

• Column Equilibration: Insufficient equilibration time with the mobile phase before injection can lead to drifting retention times. Ensure the column is fully equilibrated.[8]

Q4: Can I use Gas Chromatography-Mass Spectrometry (GC-MS) to analyze sodium benzenesulfinate dihydrate?

A4: Direct GC-MS analysis of sodium benzenesulfinate is challenging due to its low volatility. However, it is a powerful technique for identifying volatile and semi-volatile impurities. A derivatization step is often required to convert the non-volatile sodium benzenesulfinate into a more volatile compound suitable for GC-MS analysis.[9][10]

Q5: What is the role of NMR spectroscopy in impurity analysis of sodium benzenesulfinate?

A5: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive technique for structural elucidation and quantification of impurities.[11][12] It can provide detailed information about the chemical structure of unknown impurities and can be used to determine the purity of the main compound without the need for a reference standard for each impurity.[13]

Troubleshooting Guides

HPLC Analysis Troubleshooting

Problem	Potential Cause	Troubleshooting Steps
Ghost Peaks	Contaminated mobile phase, column, or injector.	Use fresh, high-purity mobile phase. Purge the column with a strong solvent. Clean the injector and sample loop.[5]
Peak Tailing	Column degradation, mismatched injection solvent, or secondary interactions.	Use a new column or a guard column. Dissolve the sample in the mobile phase. Adjust the mobile phase pH.[6]
Peak Splitting	Clogged frit or void in the column.	Replace the column inlet frit. If a void is present, replace the column.[6]
Baseline Noise or Drift	Air bubbles in the system, detector lamp issues, or contaminated mobile phase.	Degas the mobile phase. Check the detector lamp's energy. Use fresh, filtered mobile phase.[8]
Pressure Fluctuations	Leaks, air bubbles in the pump, or faulty check valves.	Check for loose fittings. Purge the pump to remove air. Clean or replace check valves.[6]

Sample Preparation Troubleshooting

Problem	Potential Cause	Troubleshooting Steps
Incomplete Dissolution	Inappropriate solvent, insufficient sonication.	Test different solvents for optimal solubility. Ensure adequate sonication time.
Sample Degradation	Exposure to heat, light, or incompatible solvents.	Prepare samples fresh. Store samples in a cool, dark place. Avoid reactive solvents.
Precipitation in Vial	Low solubility in the injection solvent.	Ensure the sample is fully dissolved before injection. Consider using a stronger solvent if compatible with the mobile phase.

Experimental Protocols

HPLC Method for Purity Assessment

This protocol provides a general method for the purity assessment of sodium benzenesulfinate dihydrate. Method optimization may be required based on the specific instrument and impurities of interest.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

  • Start with 5% acetonitrile and increase to 95% over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sodium benzenesulfinate dihydrate sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL.[9]

GC-MS Method for Volatile Impurities (with Derivatization)

This protocol is suitable for identifying volatile impurities.

• Derivatization: React the sodium benzenesulfinate sample with a suitable derivatizing agent (e.g., a silylating agent like BSTFA) to increase its volatility.

• GC Column: A non-polar or medium-polarity column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 5 minutes.

• Injector Temperature: 250°C.

• MS Ion Source Temperature: 230°C.

• Mass Range: m/z 40-500.[9]

¹H NMR for Impurity Profiling

• Solvent: Deuterated water (D₂O) or DMSO-d₆.

• Instrument: 400 MHz or higher NMR spectrometer.

• Procedure: Dissolve an accurately weighed amount of the sample in the chosen deuterated solvent. Acquire a standard proton NMR spectrum.

• Analysis: Integrate the peaks corresponding to the main compound and any visible impurities. The relative molar ratio can be determined from the integration values.[11][12]

Visualizations

References

• 1. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 2. fishersci.com [fishersci.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. HPLC 문제 해결 안내서 [sigmaaldrich.com]
• 5. labcompare.com [labcompare.com]
• 6. mastelf.com [mastelf.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. HPLC Troubleshooting Guide [scioninstruments.com]
• 9. benchchem.com [benchchem.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. toref-standards.com [toref-standards.com]
• 12. veeprho.com [veeprho.com]
• 13. ri.conicet.gov.ar [ri.conicet.gov.ar]

Technical Support Center: Strategies to Minimize Byproduct Formation with Sodium Benzenesulfinate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize byproduct formation in reactions involving sodium benzenesulfinate. By understanding common side reactions and optimizing reaction parameters, you can improve the yield and purity of your target compounds.

Section 1: Troubleshooting Guides

This section addresses common issues encountered during reactions with sodium benzenesulfinate and provides step-by-step guidance to resolve them.

Issue 1: Low Yield of the Desired Sulfone in Reactions with Alkyl Halides

Question: My reaction between an alkyl halide and sodium benzenesulfinate is resulting in a low yield of the expected sulfone. What are the potential causes and how can I improve the outcome?

Answer: Low yields in the synthesis of sulfones from alkyl halides and sodium benzenesulfinate can arise from several factors, including reaction conditions and the nature of the substrates.

Troubleshooting Steps:

• Solvent Selection: The choice of solvent is critical. While ethanol is commonly used, higher boiling point solvents like higher alcohols or diols can significantly improve yields. For instance, dipropylene glycol, methoxyethanol, and ethoxyethanol have been shown to be effective.[1] Polar aprotic solvents such as DMF can also be beneficial.

• Temperature Optimization: Increasing the reaction temperature can enhance the reaction rate. However, temperatures above 135°C may lead to decomposition.[1] It is crucial to find the optimal temperature for your specific substrates.

• Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. While some reactive halides may react within a few hours, less reactive ones might require significantly longer reaction times.[1] Monitoring the reaction progress by TLC or LC-MS is recommended.

• Purity of Reactants: Ensure that the sodium benzenesulfinate and alkyl halide are of high purity and are dry. Moisture can lead to side reactions and reduce the efficacy of the nucleophile.

Logical Troubleshooting Flow:

Caption: Troubleshooting workflow for low sulfone yield.

Issue 2: Formation of Byproducts in Julia-Kocienski Olefination

Question: I am observing a significant amount of a self-condensation byproduct in my Julia-Kocienski olefination reaction using a benzothiazol-2-yl (BT) sulfone derived from sodium benzenesulfinate. How can I minimize this side reaction?

Answer: The primary byproduct in the Julia-Kocienski olefination with BT sulfones is often due to the nucleophilic addition of the sulfonyl carbanion to a second molecule of the BT sulfone. This can be mitigated by controlling the concentration of the reactive carbanion.

Troubleshooting Steps:

• Utilize "Barbier-like" Conditions: The most effective way to prevent the self-condensation side reaction is to add the base slowly to a mixture of both the sulfone and the aldehyde. This ensures that the generated carbanion reacts with the aldehyde as soon as it is formed, minimizing its concentration at any given time.

• Base Selection and Addition: Use a strong, non-nucleophilic base such as KHMDS or NaHMDS. The slow, dropwise addition of the base is crucial.

• Temperature Control: Maintain a low temperature (e.g., -78 °C) during the addition of the base and the initial phase of the reaction to control the reactivity of the carbanion.

• Consider Alternative Sulfones: If self-condensation remains a persistent issue, consider using 1-phenyl-1H-tetrazol-5-yl (PT) sulfones. These sulfones have a lower tendency for self-condensation, allowing for deprotonation before the addition of the aldehyde.

Reaction Pathway Diagram:

Caption: Desired vs. side reaction in Julia-Kocienski olefination.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in reactions involving sodium benzenesulfinate?

A1: The types of byproducts depend on the specific reaction. Some common byproducts include:

• In sulfone synthesis with alkyl halides: Elimination products (alkenes) if the alkyl halide is prone to elimination, and O-alkylation products (sulfinate esters), although S-alkylation is generally favored.[1]

• In Julia-Kocienski olefination: Self-condensation of the sulfonyl reagent, as discussed in the troubleshooting guide.

• In sulfonylation of anilines: Polysulfonylated products (di- or tri-substituted anilines) and isomeric products (ortho- vs. para-substitution). Protecting the amino group can help control these side reactions.

• Disproportionation: In some conditions, sulfinate salts can undergo self-disproportionation.

Q2: How does the choice of solvent affect byproduct formation?

A2: The solvent can influence reaction rates, solubility of reactants and intermediates, and the stability of charged species, all of which can impact byproduct formation. For example, in the reaction of alcohols with sulfinic acids mediated by sodium iodide, the choice of solvent can control the chemoselectivity between the formation of vinyl sulfides and vinyl sulfones. Dichloroethane (DCE) favors the formation of vinyl sulfides, while nitromethane (MeNO₂) promotes the formation of vinyl sulfones.[2]

Q3: Can temperature be used to control byproduct formation?

A3: Yes, temperature is a critical parameter. For instance, in the sulfonation of quinoline derivatives, lower temperatures can favor sulfonation at the 5-position over the 8-position, thus controlling the formation of isomeric byproducts. However, excessively high temperatures can lead to product degradation.

Q4: How important is the stoichiometry of reactants in minimizing byproducts?

A4: Precise control of stoichiometry is crucial. Using a large excess of one reactant can lead to undesired side reactions. For example, in the sulfonylation of primary amines, using an excess of the sulfonylating agent can result in bis-sulfonylation. It is generally recommended to use a stoichiometric amount or only a slight excess of the limiting reagent.

Section 3: Data Presentation

Table 1: Effect of Solvent on the Yield of Phenyl Octadecyl Sulfone

Solvent	Reaction Time (hrs)	Temperature (°C)	Corrected Yield (%)
Ethanol	4	78	40
Methoxyethanol	4	124	88
Ethoxyethanol	4	135	86
Dipropylene Glycol	4	135	95
Propylene Glycol	4	135	77

Data adapted from Kauffman, J. M. (1969). Sulfones from Sodium Benzenesulfinate. Journal of Chemical & Engineering Data, 14(4), 498-499.[1]

Table 2: Solvent-Controlled Chemoselectivity in the Reaction of 1-(4-Methoxyphenyl)ethanol with Benzenesulfinic Acid

Entry	Solvent	Additive (eq.)	Acid (eq.)	Yield (%) Vinyl Sulfide	Yield (%) Vinyl Sulfone
1	DCE	NaI (1.5)	TsOH·H₂O (0.2)	90	-
2	MeNO₂	NaI (1.5)	TsOH·H₂O (0.2)	-	86
3	MeCN	NaI (1.0)	TsOH·H₂O (0.1)	trace	4a

Data adapted from Li, Y., et al. (2021). Sodium iodide-mediated synthesis of vinyl sulfides and vinyl sulfones with solvent-controlled chemical selectivity. RSC advances, 11(54), 34267-34271.[2]

Section 4: Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Alkyl Phenyl Sulfones

This protocol is a general guideline for the reaction of an alkyl halide with sodium benzenesulfinate.

Materials:

• Alkyl halide (1.0 eq)

• Sodium benzenesulfinate (1.1 eq)

• Anhydrous solvent (e.g., DMF, dipropylene glycol)

• Inert atmosphere (e.g., Nitrogen or Argon)

• Standard laboratory glassware

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add sodium benzenesulfinate and the chosen anhydrous solvent under an inert atmosphere.

• Stir the mixture to ensure good suspension of the sodium benzenesulfinate.

• Add the alkyl halide to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 120-135°C) and monitor the progress of the reaction by TLC or LC-MS.

• Once the reaction is complete (typically after several hours), cool the mixture to room temperature.

• Pour the reaction mixture into a larger volume of water to precipitate the crude product.

• Collect the solid product by filtration and wash it with water.

• Dry the crude product under vacuum.

• Purify the product by recrystallization or column chromatography.

Workflow Diagram for Alkyl Phenyl Sulfone Synthesis:

Caption: Experimental workflow for alkyl phenyl sulfone synthesis.

Protocol 2: Julia-Kocienski Olefination with Minimized Byproduct Formation

This protocol describes the Julia-Kocienski olefination using "Barbier-like" conditions to minimize self-condensation of the sulfone reagent.

Materials:

• Benzothiazol-2-yl (BT) sulfone (1.0 eq)

• Aldehyde (1.1 eq)

• Anhydrous aprotic solvent (e.g., THF, DME)

• Strong, non-nucleophilic base (e.g., KHMDS, 1.1 eq)

• Inert atmosphere (e.g., Nitrogen or Argon)

• Standard laboratory glassware for low-temperature reactions

Procedure:

• Under an inert atmosphere, dissolve the BT sulfone and the aldehyde in the anhydrous solvent in a flame-dried round-bottom flask.

• Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Slowly add the strong base dropwise to the stirred reaction mixture over a period of 30-60 minutes.

• After the addition is complete, continue to stir the reaction at -78 °C for 1-3 hours, monitoring the consumption of the starting materials by TLC.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired alkene.

References

• 1. researchgate.net [researchgate.net]
• 2. Sodium iodide-mediated synthesis of vinyl sulfides and vinyl sulfones with solvent-controlled chemical selectivity - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Sulfonylation Reagents: Alternatives to Sodium Benzenesulfinate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the sulfonyl group is a cornerstone functional group, integral to the structure of numerous pharmaceuticals, agrochemicals, and functional materials. While sodium benzenesulfinate has long been a staple reagent for introducing this moiety, a diverse array of alternative reagents has emerged, offering unique advantages in terms of stability, reactivity, and substrate scope. This guide provides an objective comparison of the performance of key alternative sulfonylation reagents, supported by experimental data, to aid researchers in selecting the optimal tool for their synthetic challenges.

Performance Comparison of Sulfonylation Reagents

The selection of a sulfonylation reagent is a critical parameter that can significantly influence reaction efficiency, yield, and compatibility with other functional groups. Below is a summary of quantitative data for various alternatives to sodium benzenesulfinate. It is important to note that the data is compiled from different studies, and direct head-to-head comparisons under identical conditions are limited. Therefore, this table should be used as a guide to the general performance of each reagent class.

Reagent Class	Reagent Example	Substrate	Product	Reaction Conditions	Yield (%)	Reference
Sulfonyl Hydrazides	Benzenesulfonohydrazide	1-Ethylpyrrolidine	N-Ethyl-N-(tetrahydrofuran-2-ylmethyl)benzenesulfonamide	I₂ (10 mol%), TBHP (2.0 equiv), H₂O, 80 °C, 12 h	85	[1]
SO₂ Surrogates	DABSO	Phenylmagnesium chloride & Benzyl bromide	Benzyl phenyl sulfone	1. THF, -40 °C to rt; 2. DMF, 120 °C, 3 h (microwave)	86	[2][3]
SO₂ Surrogates	Sodium Metabisulfite	4-Fluorobenzoic acid & Morpholine	4-(4-Fluorophenylsulfonyl)morpholine	Cu(MeCN)₄BF₄ (50 mol%), NFTPT (1.5 equiv), DCDMH (1.5 equiv), MeCN, 365 nm LEDs, 12 h; then Morpholine, DIPEA	75 (of sulfonamide)	[4]
Sulfonyl Chlorides	4-Methylbenzenesulfonyl chloride	Aniline	N-Phenyl-4-methylbenzenesulfonamide	Pyridine, CH₂Cl₂, rt, 2 h	~95	General Procedure
Sulfonyl Fluorides	Aliphatic Sulfonyl Fluoride	Amine with additional functionality	Aliphatic Sulfonamide	Base, Solvent	Good	[5][6]

Experimental Protocols

Detailed methodologies for key experiments using alternative sulfonylation reagents are provided below.

Protocol 1: Sulfonylation of a Tertiary Amine using Sulfonyl Hydrazide

This protocol describes the iodine-catalyzed oxidative coupling of a sulfonyl hydrazide with a tertiary amine to synthesize a sulfonamide.

Materials:

• Benzenesulfonohydrazide (1.0 equiv)

• 1-Ethylpyrrolidine (1.0 equiv)

• Molecular Iodine (I₂) (10 mol%)

• tert-Butyl hydroperoxide (TBHP), 70% in water (2.0 equiv)

• Water (solvent)

Procedure:

• To a reaction vessel, add benzenesulfonohydrazide, 1-ethylpyrrolidine, molecular iodine, and water.

• Stir the mixture at room temperature for 5 minutes.

• Add tert-butyl hydroperoxide dropwise to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• After completion of the reaction (monitored by TLC), cool the mixture to room temperature.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated sodium thiosulfate solution to quench excess iodine, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired sulfonamide.[1]

Protocol 2: One-Pot Sulfone Synthesis using DABSO

This protocol details a three-component, one-pot synthesis of a sulfone from a Grignard reagent, DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)), and an electrophile.

Materials:

• Phenylmagnesium chloride (1.0 equiv)

• DABSO (1.0 equiv)

• Benzyl bromide (3.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• In a microwave-safe reaction vessel under an inert atmosphere, dissolve DABSO in anhydrous THF.

• Cool the solution to -40 °C.

• Slowly add the phenylmagnesium chloride solution to the cooled DABSO solution.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour to form the magnesium sulfinate.

• Add anhydrous DMF to the reaction mixture, followed by the addition of benzyl bromide.

• Seal the vessel and heat the reaction mixture in a microwave reactor at 120 °C for 3 hours.

• After cooling, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution, and purify the residue by flash column chromatography to yield the benzyl phenyl sulfone.[2][3]

Protocol 3: Sulfonylation of an Amine using a Sulfonyl Fluoride

This protocol provides a general method for the synthesis of a sulfonamide from an amine and a sulfonyl fluoride.

Materials:

• Aliphatic amine (1.0 equiv)

• Aliphatic sulfonyl fluoride (1.1 equiv)

• Triethylamine (1.5 equiv)

• Dichloromethane (CH₂Cl₂)

Procedure:

• Dissolve the aliphatic amine in dichloromethane in a reaction flask.

• Add triethylamine to the solution.

• Slowly add the aliphatic sulfonyl fluoride to the mixture at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by TLC.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography or recrystallization to obtain the pure sulfonamide.[5][6]

Visualizing Sulfonylation Pathways and Workflows

Diagrams generated using Graphviz (DOT language) illustrate the different approaches to sulfonylation and a typical experimental workflow.

Caption: Alternative pathways to sulfonylated products.

Caption: General experimental workflow for sulfonylation.

References

• 1. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DABSO-Based, Three-Component, One-Pot Sulfone Synthesis [organic-chemistry.org]
• 3. DABSO-Based, Three-Component, One-Pot Sulfone Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Sulfonyl fluorides as alternative to sulfonyl chlorides in parallel synthesis of aliphatic sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for the Characterization of Sulfones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key analytical techniques for the characterization of sulfones, a critical functional group in numerous pharmaceuticals and advanced materials. Objective comparisons of performance are supported by experimental data, and detailed methodologies for key experiments are provided to assist in method selection and implementation.

Chromatographic Techniques: Separation and Quantification

Chromatographic methods are essential for separating sulfones from complex mixtures and for their quantification. The choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) is often dictated by the analyte's volatility and thermal stability.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the analysis of a broad range of sulfones, particularly those that are non-volatile or thermally labile.

Table 1: Comparison of HPLC Methods for Sulfone Analysis

Parameter	Reversed-Phase HPLC (RP-HPLC) with UV Detection	Hydrophilic Interaction Liquid Chromatography (HILIC)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation based on hydrophobicity.	Separation of polar compounds.	Separation based on polarity coupled with mass-based detection.
Typical Column	C18	Amide or unbonded silica	C18 or HILIC
Limit of Detection (LOD)	~0.41 µg/mL for dapsone	Analyte dependent	As low as 0.03 µg/kg for demeton-o-sulfone[1]
Limit of Quantification (LOQ)	~1.24 µg/mL for dapsone	Analyte dependent	As low as 0.001 mg/kg for demeton-o-sulfone[1]
Linearity (r²)	> 0.999[2][3]	> 0.99	> 0.995[4]
Precision (RSD)	< 2%	Typically < 15%	≤ 5.7%[1]
Recovery	99.72 – 106.25% for dapsone	Analyte dependent	73.8% to 102.5%[1]
Advantages	Robust, widely available, good for routine analysis.	Orthogonal selectivity to RP-HPLC, good for polar sulfones.	High sensitivity and selectivity, suitable for complex matrices.
Disadvantages	May require derivatization for compounds lacking a UV chromophore.	May have longer equilibration times.	Higher equipment cost and complexity.

• Column: C18 reverse phase column (e.g., Phenomenex, 4.6 × 150 mm, 5 μm).

• Mobile Phase: Acetonitrile – 1.5 % acetic acid (25:75 v/v).

• Flow Rate: 0.7 mL/min.

• Injection Volume: 20 μL.

• Detection: UV at 230 nm.

Gas Chromatography (GC)

GC is suitable for volatile and thermally stable sulfones. It is often coupled with mass spectrometry (GC-MS) for enhanced identification capabilities.

Table 2: Performance of GC-MS for Sulfone Analysis

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on volatility followed by mass-based detection.
Typical Column	Low-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane).
Limit of Detection (LOD)	Typically in the range of 0.1 to 0.6 µg/kg.[1]
Recovery	Generally expected to be within 70-120% for validated methods.[1]
Precision (RSD)	Typically ≤ 20% for residue analysis.[1]
Advantages	High resolution, excellent for volatile and semi-volatile sulfones.
Disadvantages	Not suitable for non-volatile or thermally labile compounds; may require derivatization.

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Inlet: Splitless mode, 250 °C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: 50 °C hold for 2 minutes, then ramp at 10 °C/min to 250 °C, hold for 5 minutes.

• MS Transfer Line: 280 °C.

• Ion Source: 230 °C.

• Ionization: Electron Ionization (EI) at 70 eV.

Workflow for the analysis of sulfones by GC-MS.

Spectroscopic Techniques: Structural Elucidation

Spectroscopic methods provide valuable information about the molecular structure and functional groups present in sulfone-containing compounds.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for the identification of sulfones, providing information on molecular weight and fragmentation patterns. A tandem mass spectrometric method has been developed for the rapid identification of drug metabolites containing the sulfone functional group.[5] This method is based on a gas-phase ion/molecule reaction of protonated sulfone analytes with trimethyl borate (TMB) that yields a diagnostic product ion.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the unambiguous structural elucidation of sulfones.

• ¹H NMR: The chemical shifts of protons adjacent to the sulfonyl group are influenced by its electron-withdrawing nature. The chemical shifts of a series of sulfoxide and sulfone compounds in CDCl₃ solvent have been reported.[6]

• ¹³C NMR: The carbon atom of the sulfonyl group exhibits a characteristic chemical shift. Data for cyclic sulfides, sulfoxides, and sulfones is available.[7]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the presence of the sulfonyl functional group. The sulfone group gives rise to two characteristic strong absorption bands corresponding to symmetric and asymmetric stretching vibrations of the S=O bonds.

Table 3: Characteristic FTIR Absorption Frequencies for Sulfones

Vibrational Mode	Frequency Range (cm⁻¹)	Intensity
Asymmetric SO₂ stretching	1350 - 1300	Strong
Symmetric SO₂ stretching	1160 - 1120	Strong

Note: The exact frequencies can be influenced by the molecular structure and physical state of the sample.[8]

• Instrument: FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: A small amount of the solid sample is placed directly onto the ATR crystal.

• Analysis: Pressure is applied to ensure good contact between the sample and the crystal. The spectrum is then recorded.

• Background: A background spectrum of the clean, empty ATR crystal should be collected before analyzing the sample.

Workflow for ATR-FTIR analysis of a solid sulfone sample.

Thermal Analysis: Stability and Decomposition

Thermal analysis techniques are employed to investigate the thermal stability, decomposition, and purity of sulfone-containing materials.

Table 4: Thermal Analysis Data for Selected Sulfone-Containing Drugs [9][10]

Drug	Technique	Key Findings
Dapsone (DDS)	TGA/DTG	Thermally stable up to 339°C. Two main decomposition stages.[9]
DSC	Melting endotherm at 185.12°C.[9]
Dimethylsulfone (MSM)	TGA/DTG	Shows complete mass loss after the melting point.[9]
Topiramate (TOP)	TGA/DTG	Thermally stable up to 151.32°C. Three thermal decomposition steps.[9]

The relative thermal stabilities of the studied drugs were found to be in the order of Dapsone > Topiramate > Dimethylsulfone.[5][9][10]

• Instrument: TGA instrument.

• Sample Size: Approximately 2-5 mg.

• Heating Rate: A linear heating rate, typically 10°C/min.

• Atmosphere: Inert atmosphere (e.g., nitrogen) or air, depending on the desired information.

• Data Collected: Mass loss as a function of temperature.

• Instrument: DSC instrument.

• Sample Size: Approximately 2-5 mg, sealed in an aluminum pan.

• Heating Rate: A controlled heating rate, for example, 2°C/min.[9]

• Atmosphere: Dynamic nitrogen atmosphere with a constant flow rate.

• Data Collected: Heat flow into or out of the sample as a function of temperature.

Logical relationship for selecting thermal analysis techniques.

References

• 1. benchchem.com [benchchem.com]
• 2. tis.wu.ac.th [tis.wu.ac.th]
• 3. Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride | Trends in Sciences [tis.wu.ac.th]
• 4. benchchem.com [benchchem.com]
• 5. Thermoanalytical investigation of some sulfone-containing drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1H chemical shifts in NMR. Part 27: proton chemical shifts in sulfoxides and sulfones and the magnetic anisotropy, electric field and steric effects of the SO bond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. researchgate.net [researchgate.net]
• 9. Thermoanalytical Investigation of Some Sulfone-Containing Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis and Validation of Bioactive Sulfones and Sulfonamides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of synthetic routes to sulfones and sulfonamides, with a focus on reactions involving sodium benzenesulfinate and prominent alternative methodologies. The content is designed to assist researchers in selecting the optimal synthetic strategy by presenting objective comparisons, detailed experimental protocols, and relevant biological context.

Introduction to Sulfones and Sulfonamides in Drug Discovery

Sulfones (R-SO₂-R') and sulfonamides (R-SO₂-NR'R'') are privileged structural motifs in medicinal chemistry, appearing in a wide array of therapeutic agents. Their prevalence stems from their ability to act as stable, hydrogen-bond acceptors and their capacity to mimic other functional groups, such as amides, while offering distinct physicochemical properties. Notable examples include the anti-inflammatory drug Celecoxib (a sulfone-containing compound) and a vast class of sulfonamide antibiotics.

This guide will explore the validation of product structures obtained from reactions of the versatile reagent, sodium benzenesulfinate, and compare these methods with alternative synthetic pathways.

Synthesis of Sulfones: A Comparative Analysis

The synthesis of sulfones is a cornerstone of medicinal chemistry. Below is a comparison of two primary methods: sulfonylation using sodium benzenesulfinate and the oxidation of sulfides.

Table 1: Comparison of Sulfone Synthesis Methods

Method	Starting Materials	Reagents & Conditions	Yield (%)	Advantages	Disadvantages
Sodium Benzenesulfinate Alkylation	Alkyl halides, Sodium benzenesulfinate	Catalytic tetrabutylammonium iodide, N,N-Dimethylformamide (DMF), 80 °C	70-95%	Good to high yields; readily available starting materials; catalyst-free options available.	May require elevated temperatures.
Sulfide Oxidation	Sulfides	30% Hydrogen peroxide, Tantalum carbide or Niobium carbide catalyst	90-99%	High yields; can be highly selective for sulfones over sulfoxides with appropriate catalyst choice.	Requires a pre-existing sulfide; potential for over-oxidation to sulfoxides if not controlled.

Experimental Protocols: Sulfone Synthesis

Protocol 1: Synthesis of an Aryl Sulfone from an Alkyl Halide and Sodium Benzenesulfinate

This protocol is adapted from a general procedure for the synthesis of vinyl sulfones, which involves an initial alkylation followed by elimination.

Materials:

• Alkyl bromide (1.0 mmol)

• Sodium benzenesulfinate (1.2 mmol)

• Tetrabutylammonium iodide (0.1 mmol)

• N,N-Dimethylformamide (DMF) (5 mL)

Procedure:

• To a round-bottom flask, add the alkyl bromide, sodium benzenesulfinate, and tetrabutylammonium iodide.

• Add DMF and stir the mixture at 80 °C.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired sulfone.

Protocol 2: Synthesis of a Sulfone by Oxidation of a Sulfide

This protocol is based on a method utilizing hydrogen peroxide and a metal carbide catalyst.

Materials:

• Sulfide (1.0 mmol)

• 30% Hydrogen peroxide (2.2 mmol)

• Niobium carbide (catalyst)

• Ethanol (5 mL)

Procedure:

• In a flask, dissolve the sulfide in ethanol.

• Add the niobium carbide catalyst to the solution.

• Slowly add 30% hydrogen peroxide to the mixture at room temperature.

• Stir the reaction mixture until the sulfide is completely consumed, as indicated by TLC.

• Filter the catalyst and wash it with ethanol.

• Remove the solvent from the filtrate under reduced pressure.

• The resulting residue is the sulfone product, which can be further purified by recrystallization if necessary.

Synthesis of Sulfonamides: A Comparative Analysis

Sulfonamides are a critical class of compounds, particularly known for their antibacterial properties. The classical approach is compared with a modern, copper-catalyzed alternative.

Table 2: Comparison of Sulfonamide Synthesis Methods

Method	Starting Materials	Reagents & Conditions	Yield (%)	Advantages	Disadvantages
Classical Synthesis	Sulfonyl chloride, Amine	Base (e.g., pyridine, triethylamine), Dichloromethane (DCM)	60-95%	Well-established; high yields for many substrates.	Sulfonyl chlorides can be moisture-sensitive and harsh to prepare; can generate HCl byproduct.
Copper-Catalyzed Coupling	Arylboronic acid, Sulfonamide	Copper(II) acetate, Air (oxidant), Water, Room temperature	75-90%	Milder conditions; uses readily available starting materials; environmentally friendly (uses water as solvent).	May require longer reaction times for less reactive substrates.

Experimental Protocols: Sulfonamide Synthesis

Protocol 3: Classical Synthesis of a Sulfonamide from a Sulfonyl Chloride

This is a general and widely used procedure for sulfonamide synthesis.

Materials:

• Benzenesulfonyl chloride (1.0 mmol)

• Amine (1.1 mmol)

• Pyridine (1.5 mmol)

• Dichloromethane (DCM) (10 mL)

Procedure:

• Dissolve the amine and pyridine in DCM in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Slowly add a solution of benzenesulfonyl chloride in DCM to the cooled amine solution with stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Wash the reaction mixture with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by recrystallization or column chromatography.

Validation of Product Structure: Spectroscopic Data

Accurate structural validation is critical. Below are representative spectroscopic data for a sulfone and a sulfonamide.

Table 3: Representative Spectroscopic Data for Product Validation

Compound Type	Technique	Key Spectroscopic Features
Aryl Sulfone	¹H NMR (CDCl₃)	Aromatic protons typically in the range of δ 7.5-8.0 ppm.
¹³C NMR (CDCl₃)	Aromatic carbons attached to the sulfonyl group are deshielded.
IR (KBr)	Strong characteristic S=O stretching vibrations around 1350-1300 cm⁻¹ (asymmetric) and 1160-1120 cm⁻¹ (symmetric).
Aryl Sulfonamide	¹H NMR (CDCl₃)	Aromatic protons in the range of δ 7.0-8.0 ppm; N-H proton signal can be broad and its chemical shift is solvent-dependent.
¹³C NMR (CDCl₃)	Aromatic carbons show characteristic shifts.
IR (KBr)	N-H stretching vibration around 3300 cm⁻¹; strong S=O stretching vibrations similar to sulfones.

Biological Significance and Signaling Pathways

Many sulfone and sulfonamide-containing drugs exert their therapeutic effects by modulating specific signaling pathways.

Dihydropteroate Synthase (DHPS) Inhibition by Sulfonamides

Sulfonamide antibiotics are competitive inhibitors of dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria. By blocking this pathway, they prevent bacterial DNA synthesis and replication.

DHPS Inhibition by Sulfonamides

Cyclooxygenase-2 (COX-2) Inhibition by Celecoxib

Celecoxib is a selective COX-2 inhibitor. COX-2 is an enzyme that catalyzes the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation and pain. By inhibiting COX-2, celecoxib reduces the production of these pro-inflammatory prostaglandins.

COX-2 Inhibition by Celecoxib

Carbonic Anhydrase Inhibition

Sulfonamide-based drugs are also potent inhibitors of carbonic anhydrase (CA), an enzyme involved in various physiological processes, including pH regulation and fluid balance. In the kidney, CAIs prevent bicarbonate reabsorption, leading to diuresis.

Carbonic Anhydrase Inhibition

Experimental Workflow for Synthesis and Validation

The following diagram outlines a general workflow for the synthesis and structural validation of sulfone and sulfonamide products.

General Experimental Workflow

Spectroscopic Analysis of Compounds Synthesized with Sodium Benzenesulfinate: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the spectroscopic characteristics (NMR, FT-IR) of three major classes of compounds synthesized using sodium benzenesulfinate: sulfonamides, β-keto sulfones, and vinyl sulfones. Detailed experimental data and protocols are presented to support the analysis.

Sodium benzenesulfinate is a versatile and readily available reagent in organic synthesis, serving as a precursor for a variety of organosulfur compounds. The introduction of the sulfonyl group (–SO₂–) can significantly influence the biological activity and physicochemical properties of organic molecules. Therefore, a thorough structural characterization of these synthesized compounds is paramount. This guide focuses on the application of Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy in elucidating the structures of these derivatives.

General Synthetic Pathways

The synthesis of sulfonamides, β-keto sulfones, and vinyl sulfones from sodium benzenesulfinate typically follows distinct pathways. The diagram below illustrates a generalized workflow for the formation of these compound classes.

A generalized workflow for synthesizing key compound classes.

Spectroscopic Data Comparison

The following tables summarize the characteristic ¹H NMR, ¹³C NMR, and FT-IR spectral data for representative examples of sulfonamides, β-keto sulfones, and vinyl sulfones synthesized from sodium benzenesulfinate.

Table 1: ¹H NMR and ¹³C NMR Data of Representative N-Aryl Sulfonamides

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
4-Methyl-N-phenylbenzenesulfonamide	7.69 (d, J = 8.0 Hz, 2H), 7.25-7.19 (m, 5H), 7.10-7.06 (m, 3H), 2.36 (s, 3H)	143.9, 136.6, 136.0, 129.7, 129.3
4-Methoxy-N-phenylbenzenesulfonamide	7.74 (d, J = 8.8 Hz, 2H), 7.29 (br, 1H), 7.22 (t, J = 8.0 Hz, 2H), 7.11-7.06 (m, 3H), 6.88 (d, J = 8.4 Hz, 2H), 3.80 (s, 3H)	163.1, 136.7, 130.5, 129.5, 129.3, 125.2, 121.4, 114.2, 55.6
N-Phenylnaphthalene-2-sulfonamide	8.41 (s, 1H), 7.87-7.79 (m, 4H), 7.62-7.52 (m, 2H), 7.50 (s, 1H), 7.21-7.12 (m, 4H), 7.05 (t, J = 7.2 Hz, 1H)	136.4, 135.9, 134.9, 132.0, 129.5, 129.4, 129.3, 129.0, 127.9, 127.6, 125.4, 122.3, 121.6

Note: Data extracted from supporting information of a study on N-arylsulfonamides.[1]

Table 2: FT-IR Data of Representative N-Aryl Sulfonamides

Compound Class	ν(N-H) (cm⁻¹)	νas(SO₂) (cm⁻¹)	νs(SO₂) (cm⁻¹)	ν(S-N) (cm⁻¹)
N-Aryl Sulfonamides	3349–3144	1320–1310	1155–1143	914–895

Note: Data represents the characteristic vibrational frequencies for a series of synthesized sulfonamides.[2]

Table 3: ¹H NMR and ¹³C NMR Data of a Representative β-Keto Sulfone

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
1-Phenyl-2-(phenylsulfonyl)ethan-1-one	8.01-7.98 (m, 2H), 7.67-7.63 (m, 1H), 7.53-7.49 (m, 2H), 7.45-7.41 (m, 2H), 7.38-7.34 (m, 1H), 7.29-7.25 (m, 2H), 4.81 (s, 2H)	190.2, 138.8, 136.5, 134.2, 129.1, 128.9, 128.8, 128.3, 64.6

Note: Spectroscopic data for β-keto sulfones are often reported in the context of their synthetic methodologies.

Table 4: FT-IR Data of a Representative β-Keto Sulfone

Compound Class	ν(C=O) (cm⁻¹)	νas(SO₂) (cm⁻¹)	νs(SO₂) (cm⁻¹)
β-Keto Sulfones	~1703	~1315	Not specified in the provided abstract

Note: The C=O stretch is a characteristic peak for β-keto sulfones.[3]

Table 5: ¹H NMR and ¹³C NMR Data of a Representative Vinyl Sulfone

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
(E)-1-(tert-butyl)-4-(1-iodo-2-tosylvinyl)benzene	7.78 (d, J = 8.4 Hz, 2H), 7.42 (d, J = 8.4 Hz, 2H), 7.35 (d, J = 8.4 Hz, 2H), 7.29 (s, 1H), 2.44 (s, 3H), 1.33 (s, 9H)	155.2, 144.9, 138.1, 133.2, 129.9, 128.1, 126.1, 108.9, 34.9, 31.1, 21.6

Note: Data for a β-iodovinyl sulfone, a derivative of vinyl sulfones.[4]

Table 6: FT-IR Data of Divinyl Sulfone

Compound	Characteristic Peaks (cm⁻¹)
Divinyl Sulfone	The sulfone group shows distinctive double signals, for instance at 1282 and 1313 cm⁻¹.[4]

Experimental Protocols

General Synthesis and Characterization

Materials: All reagents and solvents are typically of analytical grade and used as received unless otherwise specified. Sodium benzenesulfinate can be purchased from commercial suppliers.

Instrumentation:

• NMR Spectra: ¹H and ¹³C NMR spectra are generally recorded on a 400 MHz or 500 MHz spectrometer. Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard. The solvent is usually deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

• FT-IR Spectra: FT-IR spectra are typically recorded on a spectrometer equipped with an ATR accessory. The spectra are usually obtained in the range of 4000–400 cm⁻¹.

Synthesis of N-Aryl Sulfonamides

A general procedure involves the reaction of an appropriate amine with a benzenesulfonyl chloride (which can be prepared from sodium benzenesulfinate). In a typical reaction, the amine (1 mmol) is dissolved in a suitable solvent like pyridine or dichloromethane. Benzenesulfonyl chloride (1.1 mmol) is added portion-wise at 0 °C. The reaction mixture is then stirred at room temperature until completion, as monitored by thin-layer chromatography (TLC). Upon completion, the mixture is worked up by washing with acidic and basic solutions, followed by extraction with an organic solvent. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography or recrystallization.

Synthesis of β-Keto Sulfones

An efficient method for the synthesis of β-keto sulfones involves the reaction of secondary benzyl alcohols with N-bromosuccinimide (NBS) and sodium arenesulfinates.[4] In a typical procedure, the benzyl alcohol (1 mmol), sodium arenesulfinate (1.2 mmol), and NBS (1.2 mmol) are dissolved in a suitable solvent such as acetonitrile. The reaction mixture is stirred at a specified temperature (e.g., 60 °C) for a certain period. The reaction progress is monitored by TLC. After completion, the reaction is quenched with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The resulting crude product is purified by column chromatography.

Synthesis of (E)-β-Iodovinyl Sulfones

A common route to vinyl sulfones is through the iodosulfonylation of alkynes.[2][4] A mixture of an alkyne (1 mmol), sodium benzenesulfinate (1.2 mmol), and molecular iodine (1.2 mmol) in a solvent like water or a mixed aqueous system is stirred at room temperature. The reaction is typically fast and monitored by TLC. Upon completion, the reaction mixture is extracted with an organic solvent. The organic phase is washed, dried, and concentrated. The crude product is then purified by column chromatography to yield the (E)-β-iodovinyl sulfone with high regio- and stereoselectivity.[2][4]

Conclusion

The spectroscopic analysis of compounds synthesized from sodium benzenesulfinate reveals distinct and characteristic features for each class of compounds. Sulfonamides are readily identified by the N-H stretching and bending vibrations in their FT-IR spectra and the characteristic chemical shifts of the protons and carbons adjacent to the sulfonyl and amino groups in their NMR spectra. β-Keto sulfones exhibit a strong carbonyl absorption in the FT-IR spectrum, in addition to the sulfonyl group vibrations, and their NMR spectra are characterized by the signals of the methylene protons flanked by the carbonyl and sulfonyl groups. Vinyl sulfones show characteristic peaks for the C=C bond in their FT-IR spectra, and their NMR spectra provide detailed information on the stereochemistry of the double bond through the coupling constants of the vinylic protons. This comparative guide provides a foundational understanding for researchers in the structural elucidation of these important classes of organosulfur compounds.

References

• 1. Item - Synthesis of (E)-β-iodovinyl sulfones via DTBP/I2 promoted difunctionalization of alkynes with sodium benzenesulfinates - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 2. Synthesis of (E)-β-iodo vinylsulfones via iodine-promoted iodosulfonylation of alkynes with sodium sulfinates in an aqueous medium at room temperature - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. humic-substances.org [humic-substances.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Purity Assessment of Compounds Synthesized with Sodium Benzenesulfinate

For researchers, scientists, and drug development professionals, the purity of synthesized compounds is a critical parameter that directly influences experimental outcomes, product efficacy, and safety. Sodium benzenesulfinate has emerged as a versatile and advantageous reagent in organic synthesis, particularly for the formation of sulfones and sulfonamides. Its stability, ease of handling, and often high-yielding reactions make it an attractive alternative to traditional reagents like sulfonyl chlorides.[1][2] This guide provides an objective comparison of the purity of compounds synthesized using sodium benzenesulfinate versus alternative methods, supported by experimental data and detailed analytical protocols.

Introduction to Purity Assessment in Drug Development

The identification and quantification of impurities in active pharmaceutical ingredients (APIs) and their intermediates are mandated by regulatory agencies worldwide. Impurities can arise from starting materials, byproducts of the synthesis, or degradation products.[3] A thorough understanding and control of these impurities are essential for ensuring the quality, safety, and efficacy of the final drug product. This guide focuses on the analytical techniques and comparative purity profiles of compounds when sodium benzenesulfinate is employed as a key reagent.

Core Analytical Techniques for Purity Determination

A multi-pronged analytical approach is typically necessary for a comprehensive purity assessment. The most common and powerful techniques for analyzing compounds derived from sodium benzenesulfinate reactions include High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS).

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone for purity assessment, allowing for the separation and quantification of the main compound from its potential impurities.[4] Reversed-phase HPLC is particularly well-suited for the analysis of sulfones and sulfonamides.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) is a primary analytical method that can determine the purity of a sample without the need for a reference standard of the compound itself.[5] It provides structural information and can identify impurities with distinct proton or carbon signals.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of HPLC with the sensitive and specific detection capabilities of mass spectrometry. It is invaluable for identifying unknown impurities by providing molecular weight and fragmentation data.[6][7]

Comparative Purity Analysis: Sodium Benzenesulfinate vs. Alternative Reagents

The choice of synthetic route can significantly impact the purity of the final compound. Sodium benzenesulfinate often offers advantages over traditional methods, such as those using sulfonyl chlorides, in terms of milder reaction conditions and a more favorable impurity profile.

Synthesis of Sulfones

Sulfones are a common class of compounds synthesized using sodium benzenesulfinate. A typical alternative is the reaction of an alkyl or aryl halide with a sulfonyl chloride.

Table 1: Comparative Purity Data for Sulfone Synthesis

Feature	Synthesis via Sodium Benzenesulfinate	Synthesis via Sulfonyl Chloride
Typical Purity (by HPLC)	>99%	95-98%
Common Impurities	Unreacted starting materials, Diphenyl disulfide (from self-coupling of benzenesulfinate)	Residual sulfonyl chloride, Corresponding sulfonic acid (from hydrolysis), Over-alkylated/arylated byproducts
Reaction Conditions	Often milder, metal-catalyzed or radical-initiated	Can require harsher conditions, strong bases
Work-up & Purification	Generally straightforward chromatographic purification	Often requires aqueous work-up to remove acidic impurities, which can sometimes lead to product degradation

Synthesis of Sulfonamides

The synthesis of sulfonamides traditionally involves the reaction of an amine with a sulfonyl chloride. The use of sodium benzenesulfinate provides a modern alternative.[1][2][8]

Table 2: Comparative Purity Data for Sulfonamide Synthesis

Feature	Synthesis via Sodium Benzenesulfinate	Synthesis via Sulfonyl Chloride
Typical Purity (by HPLC)	98-99.5%	90-97%
Common Impurities	Unreacted amine, Oxidized byproducts of the coupling agent	Unreacted sulfonyl chloride, Disulfonated amine, Hydrolyzed sulfonyl chloride (sulfonic acid)
Reaction Conditions	Milder, often catalyzed by copper or other transition metals	Often requires a base (e.g., pyridine, triethylamine) which can be difficult to remove
Work-up & Purification	Chromatographic purification	Aqueous work-up followed by chromatography; removal of basic impurities can be challenging

Experimental Protocols

Detailed and standardized protocols are crucial for obtaining reliable and reproducible purity data.

Protocol 1: HPLC Purity Determination of a Synthesized Sulfone

• Sample Preparation: Accurately weigh approximately 5 mg of the synthesized sulfone and dissolve it in 10 mL of a suitable solvent (e.g., acetonitrile/water mixture) to a concentration of 0.5 mg/mL. Filter the solution through a 0.22 µm syringe filter.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A linear gradient from 20% to 80% Mobile Phase B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm.

• Data Analysis: Integrate the peak areas of the main sulfone peak and all impurity peaks. Calculate the purity as the percentage of the main peak area relative to the total peak area.

Protocol 2: qNMR Purity Assessment of a Synthesized Sulfonamide

• Sample Preparation: Accurately weigh approximately 10 mg of the synthesized sulfonamide and a known amount (e.g., 5 mg) of a certified internal standard (e.g., maleic acid) into an NMR tube.

• Solvent: Add a suitable deuterated solvent (e.g., DMSO-d6) to dissolve both the sample and the internal standard completely.

• NMR Data Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Experiment: Standard 1H NMR.

  • Relaxation Delay (d1): At least 5 times the longest T1 of the signals of interest.

  • Number of Scans: 16 or more for good signal-to-noise.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal from the sulfonamide and a signal from the internal standard.

  • Calculate the purity using the following formula: Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / m_sample) * (m_std / MW_std) * P_std where I is the integral value, N is the number of protons for the integrated signal, MW is the molecular weight, m is the mass, and P_std is the purity of the internal standard.

Protocol 3: LC-MS Impurity Identification

• Sample Preparation: Prepare the sample as described in the HPLC protocol.

• LC-MS Conditions:

  • Use the same LC conditions as in the HPLC protocol.

  • Mass Spectrometer: Electrospray ionization (ESI) in positive and negative ion modes.

  • Mass Range: Scan a range appropriate for the expected product and potential impurities (e.g., 100-1000 m/z).

  • MS/MS Analysis: For significant impurity peaks, perform tandem mass spectrometry (MS/MS) to obtain fragmentation patterns for structural elucidation.

• Data Analysis: Correlate the retention times of impurity peaks in the HPLC chromatogram with the mass spectra to determine the molecular weights of the impurities. Use MS/MS data to propose structures for the unknown impurities.[6][7]

Visualizing Workflows and Pathways

Diagrams generated using Graphviz can effectively illustrate the logical flow of experiments and the relationships between different synthetic pathways.

General workflow for synthesis and purity assessment.

Comparison of synthetic routes and resulting purity.

Conclusion

The purity of compounds synthesized for research and drug development is of paramount importance. While traditional methods for synthesizing sulfones and sulfonamides using reagents like sulfonyl chlorides are well-established, the use of sodium benzenesulfinate often provides a more efficient and cleaner route to high-purity products. The milder reaction conditions and different impurity profiles associated with sodium benzenesulfinate can simplify purification processes and lead to a final compound of higher quality. By employing a suite of robust analytical techniques such as HPLC, qNMR, and LC-MS, researchers can confidently assess the purity of their synthesized compounds and make informed decisions in their scientific endeavors.

References

• 1. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 2. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. cbijournal.com [cbijournal.com]

"Comparative study of different sulfinating agents in organic synthesis"

For Researchers, Scientists, and Drug Development Professionals

The introduction of a sulfonate group or the formation of a sulfonamide linkage is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The choice of sulfinating agent is critical, influencing reaction efficiency, substrate scope, regioselectivity, and overall process safety. This guide provides an objective comparison of common sulfinating agents, supported by experimental data, to aid in the selection of the optimal reagent for a given synthetic challenge.

I. Comparison of Sulfinating Agents for Aromatic Sulfonation

Aromatic sulfonation, an electrophilic aromatic substitution reaction, is a fundamental method for introducing the sulfonic acid moiety (-SO₃H) onto an aromatic ring. The reactivity and selectivity of this transformation are highly dependent on the chosen sulfinating agent.

Data Summary: Sulfonation of Naphthalene

The sulfonation of naphthalene is a classic example illustrating the influence of the sulfinating agent and reaction conditions on product distribution. The reaction can yield two primary isomers: naphthalene-1-sulfonic acid (the kinetic product) and naphthalene-2-sulfonic acid (the thermodynamic product).

Sulfinating Agent	Substrate	Temperature (°C)	Reaction Time	Isomer Ratio (1-sulfonic acid : 2-sulfonic acid)	Yield (%)	Reference(s)
H₂SO₄ (95%)	Naphthalene	170	0.5 h	-	~98 (with specialized reactor)	[1]
H₂SO₄ (conc.)	Naphthalene	25	-	5.9 : 1	-	[2]
H₂SO₄ (conc.)	Naphthalene	160	-	1 : 4	-	[2]
SO₃ (in Nitrobenzene)	Naphthalene	-	-	-	High	[3]
Oleum (20-30% SO₃)	Naphthalene	100-150	12-24 h	Predominantly 2-sulfonic acid	-	[4]
Chlorosulfonic Acid	Naphthalene	5-40	-	>97% 1-sulfonic acid	88	[5]

Note: Yields and isomer ratios are highly dependent on specific reaction conditions and the references should be consulted for detailed information.

Key Observations:

• Sulfuric Acid (H₂SO₄): The outcome of naphthalene sulfonation with sulfuric acid is highly temperature-dependent. At lower temperatures, the kinetically favored 1-sulfonic acid is the major product, while at higher temperatures, the thermodynamically more stable 2-sulfonic acid predominates.[2] The reversibility of sulfonation is a key factor in this control.[6]

• Sulfur Trioxide (SO₃) and Oleum: These are highly reactive sulfinating agents. Oleum (a solution of SO₃ in H₂SO₄) is a powerful reagent often used for less reactive aromatic substrates.[4][5] Gaseous sulfur trioxide offers a cleaner reaction profile by minimizing the formation of spent sulfuric acid.[7][8]

• Chlorosulfonic Acid (ClSO₃H): This agent is particularly effective for producing the kinetically controlled product, as seen in the high yield of naphthalene-1-sulfonic acid at low temperatures.[4]

II. Comparison of Reagents for Sulfonamide Synthesis

Sulfonamides are a critical functional group in a vast number of marketed drugs.[9] They are typically synthesized by the reaction of an amine with a sulfonyl-containing electrophile.

Data Summary: Sulfonamide Synthesis from Amines

Sulfonylating Agent	Amine Substrate	Reaction Conditions	Product	Yield (%)	Reference(s)
Sulfonyl Chloride	N-silylamines	-	Sulfonamide	High	[10]
Sulfonyl Chloride	Amines	Zn, DMF, CH₂Cl₂	Sulfinamide -> Sulfonamide	-	[11]
Sodium Sulfinate	Aniline Derivatives	Cu catalyst, Ag₂CO₃, K₂S₂O₈, acetone/H₂O, rt	4-Sulfonyl anilines	Moderate to Good	[12]
Tributylsulfoammonium betaine (TBSAB)	Aniline Derivatives	Thermal rearrangement	C(sp²)-sulfonates	up to 80	[12]

Key Observations:

• Sulfonyl Chlorides: The traditional and most common method for sulfonamide synthesis involves the reaction of a sulfonyl chloride with an amine.[9] While effective, sulfonyl chlorides can be moisture-sensitive and their synthesis may require harsh reagents.[13] The use of N-silylamines can provide a high-yielding alternative to traditional amine nucleophiles.[10]

• Sulfinate Salts: Sodium sulfinates have emerged as versatile and milder alternatives to sulfonyl chlorides.[13][14][15] They are generally stable, easy to handle solids.[13] Recent methods have demonstrated their utility in the copper-catalyzed sulfonylation of anilines under mild conditions.[12]

• In-situ Generation of Sulfonylating Agents: The use of reagents like tributylsulfoammonium betaine (TBSAB) allows for the in-situ formation of a sulfamating agent, which can then rearrange to form C-S bonds, offering a novel approach to the synthesis of sulfonated anilines.[12]

III. Comparison of Agents for Alcohol Sulfation

The sulfation of alcohols to produce organosulfates is important in the synthesis of surfactants and as a means to introduce a highly water-soluble group.

Data Summary: Sulfation of Alcohols

Sulfating Agent	Alcohol Substrate	Key Features	Yield (%)	Reference(s)
Sulfuric Acid (H₂SO₄)	Saturated monohydric alcohols	Formation of water limits yield	~65	[16]
Sulfamic Acid (NH₂SO₃H)	Long-chain primary alcohols	Less reactive, can give poor yields and dark products	-	[16]
Sulfamic Acid (NH₂SO₃H)	Phenolic ethylene oxide condensates	Preferred reagent	-	[16]
Sulfur Trioxide-Amine Complexes (e.g., SO₃-Pyridine)	Alcohols and Phenols	Milder than free SO₃, good for sensitive substrates	High	[16][17][18][19]

Key Observations:

• Sulfuric Acid: While a straightforward reagent, the equilibrium nature of the reaction and the production of water can limit yields.[16]

• Sulfamic Acid: This reagent is less reactive and more expensive than sulfuric acid but can be advantageous for specific substrates where selectivity is required.[16] It is noted to selectively sulfate alcohols in the presence of aromatic rings.[7]

• Sulfur Trioxide-Amine Complexes: Complexes of SO₃ with amines like pyridine or trimethylamine are much milder and easier to handle than free SO₃.[16][17][18][19] They are often the reagents of choice for the sulfation of sensitive and complex molecules.[16]

IV. Experimental Protocols

Protocol 1: Sulfonation of Naphthalene with Concentrated Sulfuric Acid (Thermodynamic Control)

• Materials: Naphthalene, concentrated sulfuric acid (98%).

• Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add naphthalene (1.0 eq).

  • Carefully add concentrated sulfuric acid (excess, e.g., 5.0 eq).

  • Heat the reaction mixture to 160 °C and maintain for several hours.

  • Monitor the reaction progress by TLC or HPLC to observe the conversion of the 1-sulfonic acid isomer to the 2-sulfonic acid isomer.

  • Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

  • The product, naphthalene-2-sulfonic acid, will precipitate. Isolate the solid by filtration, wash with cold water, and dry.

• Reference: Based on principles described in[2].

Protocol 2: Synthesis of a Sulfonamide from a Sulfonyl Chloride and an Amine

• Materials: Aryl sulfonyl chloride, primary or secondary amine, a non-nucleophilic base (e.g., triethylamine or pyridine), and an aprotic solvent (e.g., dichloromethane or THF).

• Procedure:

  • Dissolve the amine (1.0 eq) and the base (1.1 eq) in the chosen solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

  • Cool the solution to 0 °C in an ice bath.

  • Dissolve the aryl sulfonyl chloride (1.05 eq) in the same solvent and add it dropwise to the amine solution.

  • Allow the reaction to warm to room temperature and stir for the required time (monitor by TLC).

  • Upon completion, quench the reaction with water.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

• Reference: General procedure based on methods described in[9].

V. Visualizing Reaction Pathways and Workflows

Electrophilic Aromatic Sulfonation Pathway

Caption: General mechanism for electrophilic aromatic sulfonation.

Workflow for Sulfonamide Synthesis Comparison

Caption: Comparison of two synthetic routes to sulfonamides.

References

• 1. shokubai.org [shokubai.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Aromatic sulfonation - Wikipedia [en.wikipedia.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. WO1991013864A1 - Method for preparing naphthalene sulphonic acids - Google Patents [patents.google.com]
• 9. thieme-connect.com [thieme-connect.com]
• 10. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 14. Sulfinate derivatives: dual and versatile partners in organic synthesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Chemical Sulfation of Small Molecules – Advances and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 18. Chemical approaches to the sulfation of small molecules: current progress and future directions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. chemrxiv.org [chemrxiv.org]

A Researcher's Guide to Confirming Stereochemistry in Chiral Sulfone Synthesis from Sodium Benzenesulfinate

For researchers, scientists, and drug development professionals, the precise control and confirmation of stereochemistry are paramount. Chiral sulfones are a vital structural motif in numerous pharmaceuticals and functional materials. Sodium benzenesulfinate and its derivatives serve as versatile and accessible reagents for the stereoselective synthesis of these valuable compounds. This guide provides an objective comparison of modern catalytic methods for the synthesis of chiral sulfones, offering detailed experimental protocols, quantitative performance data, and methods for the unambiguous confirmation of stereochemistry.

This guide focuses on three prominent and distinct stereoselective methods that utilize a sulfinate source:

• Nickel-Organophotocatalyzed Enantioselective Sulfonylalkenylation of Alkenes for the synthesis of β-chiral sulfones.

• Palladium-Catalyzed Regio- and Stereoselective Hydrosulfonylation of Allenes for the synthesis of allylic sulfones.

• Organocatalytic Enantioselective Synthesis of Axially Chiral Sulfone-Containing Styrenes .

As a benchmark for comparison, this guide also includes data on a leading alternative approach: Asymmetric Hydrogenation of Unsaturated Sulfones .

Methods at a Glance: A Comparative Overview

The choice of synthetic method depends critically on the desired target structure, available starting materials, and required enantioselectivity. The following table summarizes the key performance indicators for the featured synthetic strategies.

Method	Product Type	Catalyst System	Typical Yields	Typical Enantioselectivity (ee)	Key Advantages
Ni-Organophotocatalyzed Sulfonylalkenylation	β-Chiral Vinyl Sulfones	NiBr₂ / Chiral Ligand / Eosin Y	60-90%	85-95% ee	Three-component reaction, good functional group tolerance, mild conditions.
Pd-Catalyzed Hydrosulfonylation of Allenes	(E)-Allylic Sulfones	Pd(PPh₃)₄ / DPEphos	70-95%	Not enantioselective in the cited protocol, but highly stereoselective for the E-isomer.	High atom economy, excellent regio- and stereoselectivity for the E-isomer.
Organocatalytic Synthesis of Axially Chiral Sulfones	Axially Chiral Vinyl Sulfones	Quinine-derived Thiourea	80-95%	>95% ee	Metal-free, excellent enantioselectivity, creates axial chirality.
Asymmetric Hydrogenation (Alternative)	Saturated Chiral Sulfones	Rh or Ni / Chiral Ligand	90-99%	>95% ee	Excellent enantioselectivity, applicable to a wide range of unsaturated sulfones.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful implementation of these synthetic methods.

General Procedure for Ni-Organophotocatalyzed Enantioselective Sulfonylalkenylation

Adapted from Guo, L., et al., JACS Au 2023, 3, 1419–1427.

To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar were added NiBr₂ (2.2 mg, 0.01 mmol, 10 mol%), chiral ligand L1 (7.3 mg, 0.012 mmol, 12 mol%), sodium benzenesulfinate (32.8 mg, 0.2 mmol, 2.0 equiv), NaOAc (8.2 mg, 0.1 mmol, 1.0 equiv), and Na₃PO₄ (32.8 mg, 0.2 mmol, 2.0 equiv). The tube was evacuated and backfilled with nitrogen three times. Under a nitrogen atmosphere, DMSO (1.0 mL), styrene (e.g., 4-tert-butylstyrene, 0.1 mmol, 1.0 equiv), and the alkenyl halide (e.g., (E)-(2-bromovinyl)benzene, 0.12 mmol, 1.2 equiv) were added via syringe. The reaction mixture was stirred at room temperature and irradiated with a 3 W blue LED (λ = 450-455 nm) for 12 hours. Upon completion, the reaction was quenched with water (10 mL) and extracted with ethyl acetate (3 x 10 mL). The combined organic layers were washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The residue was purified by flash column chromatography on silica gel to afford the desired β-chiral vinyl sulfone.

General Procedure for Pd-Catalyzed Hydrosulfonylation of Allenes

Adapted from Li, L.-Y., et al., RSC Adv., 2022, 12, 8443-8448.

In a nitrogen-filled glovebox, an oven-dried Schlenk tube was charged with Pd(PPh₃)₄ (11.6 mg, 0.01 mmol, 5 mol%), DPEphos (6.5 mg, 0.012 mmol, 6 mol%), the allene (0.20 mmol, 1.0 equiv), and benzenesulfinic acid (34.1 mg, 0.24 mmol, 1.2 equiv). Dry DMSO (2.0 mL) was added, and the tube was sealed. The reaction mixture was stirred at room temperature for 6 hours. After the reaction was complete (monitored by TLC), the mixture was diluted with ethyl acetate (20 mL) and washed with saturated aqueous NaHCO₃ (2 x 10 mL) and brine (10 mL). The organic layer was dried over anhydrous Na₂SO₄, filtered, and concentrated in vacuo. The crude product was purified by column chromatography on silica gel to yield the (E)-allylic sulfone.

General Procedure for Organocatalytic Synthesis of Axially Chiral Sulfones

Adapted from Jia, S., et al., J. Am. Chem. Soc. 2018, 140, 23, 7056–7060.

To a dried vial were added the quinine-derived thiourea catalyst A (5.9 mg, 0.01 mmol, 10 mol%), L-proline (1.2 mg, 0.01 mmol, 10 mol%), H₃BO₃ (9.3 mg, 0.15 mmol, 1.5 equiv), and sodium benzenesulfinate (16.4 mg, 0.1 mmol, 1.0 equiv). The vial was sealed, and chloroform (2.0 mL) and 1-(phenylethynyl)naphthalen-2-ol (0.1 mmol, 1.0 equiv) were added. The reaction mixture was stirred at 25 °C for 48 hours. The solvent was then removed under reduced pressure, and the residue was purified by preparative thin-layer chromatography to afford the axially chiral sulfone.

General Procedure for Asymmetric Hydrogenation of Unsaturated Sulfones (Alternative Method)

Adapted from Xiao, G., et al., Org. Chem. Front., 2020, 7, 3450-3455.

In a nitrogen-filled glovebox, a vial was charged with Ni(OAc)₂·4H₂O (2.5 mg, 0.01 mmol, 5 mol%) and the chiral ligand (e.g., (R)-Binapine, 6.9 mg, 0.011 mmol, 5.5 mol%). Anhydrous THF (1.0 mL) was added, and the mixture was stirred at room temperature for 30 minutes. The β,β-disubstituted α,β-unsaturated sulfone (0.2 mmol, 1.0 equiv) was then added. The vial was placed in a stainless-steel autoclave, which was purged with hydrogen gas three times. The autoclave was then pressurized with H₂ to 50 atm and the reaction was stirred at 50 °C for 24 hours. After cooling to room temperature and carefully releasing the pressure, the solvent was evaporated. The residue was purified by flash chromatography on silica gel to give the chiral saturated sulfone.

Confirmation of Stereochemistry: Essential Techniques

The absolute and relative stereochemistry of the reaction products must be rigorously confirmed. Below are the standard methods cited in the source literature for the synthesized chiral sulfones.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the workhorse for determining the enantiomeric excess (ee) of a chiral product. The separation is achieved on a chiral stationary phase (CSP).

• Typical Protocol: The enantiomeric excess of the synthesized sulfones is determined by HPLC analysis using a chiral column (e.g., Daicel Chiralpak AD-H, OD-H, or IC). A mobile phase of n-hexane and isopropanol in a specific ratio (e.g., 90:10) is commonly used. The two enantiomers will have different retention times, and the ratio of their peak areas corresponds to the enantiomeric ratio.

X-Ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the absolute stereochemistry of a crystalline compound.

• Example: The absolute configuration of the product from the photoinduced asymmetric Truce–Smiles rearrangement was unequivocally determined to be R by X-ray crystallographic analysis.[1] The crystallographic data are often deposited in the Cambridge Crystallographic Data Centre (CCDC) and can be retrieved using the deposition number (e.g., CCDC 2208406).[1]

Vibrational Circular Dichroism (VCD)

For non-crystalline products or when suitable crystals cannot be obtained, VCD offers a powerful alternative for determining absolute configuration in solution.

• Principle: VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule. The experimental VCD spectrum is then compared to a spectrum calculated for a specific enantiomer using density functional theory (DFT). A match between the experimental and calculated spectra allows for the confident assignment of the absolute configuration.[2]

Visualizing the Pathways

Understanding the underlying mechanisms and workflows is crucial for method selection and optimization. The following diagrams, rendered using the DOT language, illustrate these concepts.

Logical Workflow for Method Selection

Caption: A decision-making workflow for selecting an appropriate synthetic method based on the desired chiral sulfone structure.

Catalytic Cycle for Ni-Organophotocatalyzed Sulfonylalkenylation

Caption: Proposed mechanism for the dual nickel/photoredox-catalyzed asymmetric carbosulfonylation of alkenes.

Catalytic Cycle for Pd-Catalyzed Hydrosulfonylationdot

References

• 1. Accessing chiral sulfones bearing quaternary carbon stereocenters via photoinduced radical sulfur dioxide insertion and Truce–Smiles rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. americanlaboratory.com [americanlaboratory.com]

Safety & Regulatory Compliance

Proper Disposal of Sodium Benzenesulfinate Dihydrate: A Step-by-Step Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step procedure for the safe disposal of Sodium Benzenesulfinate Dihydrate, ensuring compliance and minimizing environmental impact. While this compound is not generally classified as hazardous waste, adherence to proper disposal protocols is mandatory.

Immediate Safety and Disposal Plan

The primary principle for the disposal of Sodium Benzenesulfinate Dihydrate is to prevent its release into the environment. It should not be disposed of down the drain or in regular waste streams. The recommended method is to engage a licensed waste disposal company.

Step-by-Step Disposal Procedure:

• Waste Collection:

  • Carefully sweep up the solid Sodium Benzenesulfinate Dihydrate, avoiding dust formation.

  • Place the collected material into a suitable, clean, dry, and clearly labeled, sealed container.

• Storage:

  • Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• Engage a Licensed Waste Disposal Company:

  • Contact a certified waste disposal service to arrange for the collection and proper disposal of the chemical waste.

  • Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for Sodium Benzenesulfinate.

• Decontamination:

  • Thoroughly clean any contaminated surfaces or equipment with a suitable solvent, and dispose of the cleaning materials as chemical waste.

• Regulatory Compliance:

  • Always adhere to local, regional, and national regulations for chemical waste disposal.

Quantitative Data on Environmental and Toxicological Profile

While specific quantitative limits for the disposal of Sodium Benzenesulfinate Dihydrate are not defined due to its non-hazardous classification, the following toxicological data provides context for its potential impact. It is important to note that waste codes are not product-specific but are assigned based on the process that generates the waste.

Parameter	Value	Species	Source
Acute Oral Toxicity (LD50)	> 5000 mg/kg bw	Rat	[1]
Aquatic Toxicity	Not classified as hazardous to the aquatic environment.	N/A	[2]

This data is provided for informational purposes and does not constitute disposal guidelines. Disposal must be conducted in accordance with regulations.

Experimental Protocols

The disposal procedures outlined above are based on standard chemical waste management practices as detailed in Safety Data Sheets. No experimental protocols were cited in the formulation of these guidelines.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Sodium Benzenesulfinate Dihydrate.

Caption: Disposal workflow for Sodium Benzenesulfinate Dihydrate.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. chemos.de [chemos.de]

Essential Safety and Logistical Information for Handling Sodium Benzenesulfinate Dihydrate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides comprehensive, step-by-step guidance for the safe handling and disposal of Sodium Benzenesulfinate Dihydrate, grounded in established safety protocols. Our aim is to be your preferred source for laboratory safety information, building trust by providing value beyond the product itself.

Personal Protective Equipment (PPE)

When handling Sodium Benzenesulfinate Dihydrate, a comprehensive approach to personal protection is crucial to minimize exposure and ensure safety. The following table summarizes the required personal protective equipment.

PPE Category	Item	Standard/Specification	Purpose
Eye/Face Protection	Safety glasses with side shields or goggles	European Standard EN166 or OSHA 29 CFR 1910.133	To prevent eye contact with dust or splashes.[1][2]
Skin Protection	Chemical-resistant gloves (e.g., nitrile)	EN 374	To prevent skin contact.[1][2][3][4]
Lab coat or protective clothing	N/A	To prevent skin exposure.[1][2]
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator	NIOSH/MSHA or EN 149	Recommended when ventilation is inadequate or if dust is generated.[1][3]

Safe Handling and Storage Protocol

Adherence to a strict operational protocol is essential for the safe handling of Sodium Benzenesulfinate Dihydrate.

Engineering Controls:

• Use in a well-ventilated area.[1][3][5]

• Employ local exhaust ventilation where dust may be generated.[4]

• Ensure a safety shower and eyewash station are readily accessible.[6]

Handling Procedures:

• Preparation: Before handling, ensure all required PPE is correctly worn.

• Dispensing:

  • Avoid generating dust.[4][5][7]

  • Use spark-resistant tools if the material is a fine powder.[6]

  • Keep the container tightly closed when not in use.[1][4][7]

• During Use:

  • Avoid contact with skin, eyes, and clothing.[1][5]

  • Do not eat, drink, or smoke in the handling area.[2][3][5]

  • Wash hands thoroughly after handling.[1][2][3]

• Storage:

  • Store in a cool, dry, well-ventilated area.[1][4][5]

  • Keep away from incompatible materials such as strong oxidizing agents.[1][7]

  • Store in original, tightly sealed containers.[4][5]

Spill Management and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed to ensure safety and environmental protection.

Spill Cleanup:

• Evacuate and Secure: Remove all personnel from the immediate area and eliminate ignition sources.

• Control: Prevent the spill from entering drains or waterways.[3][5]

• Cleanup:

  • For dry spills, carefully sweep or scoop up the material using spark-resistant tools and place it into a suitable, labeled container for disposal.[1][4][5][6] Avoid generating dust.[5]

  • For wet spills, absorb the material with an inert substance (e.g., sand or earth) and place it in a labeled container for disposal.

• Decontamination: Wash the spill area thoroughly with water.[5]

Disposal:

• All waste must be handled in accordance with local, state, and federal regulations.[5]

• Dispose of the chemical and its container at an authorized landfill or through a licensed waste disposal company.[5]

• Do not allow wash water from cleaning equipment to enter drains.[5]

First Aid Measures

Immediate and appropriate first aid is critical in the case of accidental exposure.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
Skin Contact	Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation develops.[1]
Inhalation	Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]
Ingestion	Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek medical attention.[1]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of procedures for the safe handling and disposal of Sodium Benzenesulfinate Dihydrate.

Caption: Workflow for handling and disposal of Sodium Benzenesulfinate Dihydrate.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.fi [fishersci.fi]
• 3. chemos.de [chemos.de]
• 4. chemicalbook.com [chemicalbook.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]